2,6-Dichlorobenzonitrile N-oxide

• CAS: 2904-62-3

Core Science & Biosynthesis

Synthesis and Isolation of 2,6-Dichlorobenzonitrile N-Oxide from 2,6-Dichlorobenzaldoxime: A Comprehensive Technical Guide

Executive Summary

Nitrile oxides are highly versatile 1,3-dipoles used extensively in organic synthesis for the construction of isoxazoles and isoxazolines via [3+2] cycloadditions. However, their utility is often hampered by their propensity to spontaneously dimerize into inactive furoxans (1,2,5-oxadiazole 2-oxides)[1]. To circumvent this limitation, researchers frequently employ sterically hindered derivatives. This whitepaper details the synthesis of 2,6-dichlorobenzonitrile N-oxide from 2,6-dichlorobenzaldoxime, a benchmark stable nitrile oxide that can be isolated, stored as a solid, and deployed without the need for in situ trapping[1][2].

Mechanistic Rationale & Chemical Logic

The inherent instability of unhindered aliphatic and aromatic nitrile oxides necessitates in situ generation. However, the introduction of bulky substituents at the ortho positions of the aromatic ring fundamentally alters the dipole's kinetic stability[2].

• Steric Shielding : The two ortho-chloro substituents on the 2,6-dichlorophenyl ring physically block the bimolecular approach required for dimerization. This steric hindrance prevents the rapid formation of 3,4-bis(2,6-dichlorophenyl)furoxan, allowing the monomeric nitrile oxide to be isolated as a stable solid[2][3].

• Electronic Modulation : The electron-withdrawing nature of the chlorine atoms modulates the frontier molecular orbitals (FMO) of the CNO group. In these systems, the dipole (LUMO)–dipolarophile (HOMO) interaction is often dominant, tuning its reactivity profile to favor cycloaddition with electron-rich alkenes while resisting self-condensation[3].

Synthetic Pathways

The transformation of 2,6-dichlorobenzaldoxime to its corresponding nitrile oxide generally follows one of two primary logical pathways:

• Pathway A: Halogenation followed by Dehydrohalogenation (Classical Method) This two-step process is the most reliable for scale-up. The aldoxime is first treated with an electrophilic chlorinating agent (e.g., N-chlorosuccinimide, NCS) in dimethylformamide to form 2,6-dichlorobenzohydroximoyl chloride[1]. Subsequent treatment with a mild base (e.g., triethylamine) in diethyl ether facilitates an E2-like elimination of hydrogen chloride, yielding the nitrile oxide[1].

• Pathway B: Direct Oxidative Dehydrogenation Modern methodologies employ direct oxidants to bypass the isolation of the hydroximoyl chloride intermediate. Reagents such as 1-chlorobenzotriazole (NCBT) in dichloromethane[4] or hypervalent iodine species like iodobenzene diacetate (DIB) with catalytic trifluoroacetic acid (TFA) in methanol[5] allow for rapid, single-step conversions.

Chemical pathways for synthesizing 2,6-dichlorobenzonitrile N-oxide from its aldoxime.

Quantitative Data: Comparative Methodologies

The choice of synthetic route depends on the required scale, desired purity, and available reagents. The following table summarizes the performance of various protocols.

Reagent System	Intermediate Isolated?	Reaction Time	Typical Yield	Key Advantage
NCS / Et₃N [1]	Yes	2 - 4 hours	85 - 95%	Highly scalable, pure crystalline product.
1-Chlorobenzotriazole (NCBT) [4]	No	5 minutes	~95%	Extremely fast, simple filtration workup.
PhI(OAc)₂ (DIB) / TFA [5]	No	1 - 2 hours	80 - 90%	Avoids chlorinated solvents, green chemistry.
NaOCl (Bleach) / CH₂Cl₂ [6]	No	1 - 3 hours	70 - 85%	Inexpensive reagents, biphasic system.

Self-Validating Experimental Protocol (NCS/Et₃N Route)

This protocol details the classical two-step synthesis[1]. The causality behind each step is explicitly defined to ensure scientific integrity and reproducibility.

Step 1: Synthesis of 2,6-Dichlorobenzohydroximoyl Chloride

• Preparation : Dissolve 1.0 equivalent of 2,6-dichlorobenzaldoxime in anhydrous N,N-dimethylformamide (DMF) (approx. 0.2 M concentration) at room temperature.

  • Causality: DMF is highly polar and effectively solubilizes both the oxime and the chlorinating agent, facilitating a homogeneous ionic reaction[1].

• Chlorination : Add 1.05 equivalents of N-chlorosuccinimide (NCS) portionwise over 15 minutes.

  • Causality: NCS provides a controlled, steady release of electrophilic chlorine. Portionwise addition prevents a sudden exothermic spike, which could lead to unwanted over-chlorination of the aromatic ring or decomposition of the oxime[1].

• Reaction & Workup : Stir the mixture for 2 hours. Pour the reaction into ice water and extract with diethyl ether. Wash the organic layer extensively with water and brine, dry over MgSO₄, and concentrate in vacuo.

  • Causality: Extensive water washing is critical to remove all traces of DMF and the succinimide byproduct, ensuring the hydroximoyl chloride intermediate is highly pure before the sensitive elimination step.

Step 2: Dehydrohalogenation to 2,6-Dichlorobenzonitrile N-Oxide

• Preparation : Dissolve the crude 2,6-dichlorobenzohydroximoyl chloride in anhydrous diethyl ether and cool the flask to 0 °C in an ice bath.

  • Causality: Cooling to 0 °C suppresses the thermal kinetic energy, preventing the highly reactive nitrile oxide from overcoming the steric barriers and dimerizing upon formation.

• Elimination : Add 1.1 equivalents of triethylamine (Et₃N) dropwise via an addition funnel over 30 minutes.

  • Causality: Dropwise addition prevents localized high concentrations of the base and the resulting nitrile oxide. The immediate precipitation of triethylamine hydrochloride (Et₃N·HCl) serves as a visual self-validation that the dehydrohalogenation is occurring successfully[1].

• Isolation : Filter off the Et₃N·HCl salts rapidly. Wash the filtrate with cold water to remove residual base, dry over MgSO₄, and evaporate the solvent under reduced pressure (keeping the water bath below 30 °C).

  • Causality: Keeping the evaporation temperature low (< 30 °C) prevents thermal degradation or isomerization of the product[7]. The resulting solid is pure 2,6-dichlorobenzonitrile N-oxide, ready for storage or immediate use in cycloadditions[1][7].

Step-by-step experimental workflow for the synthesis and isolation of the nitrile oxide.

References

• Grundmann, C.; Dean, J. M. "Nitrile Oxides. V. Stable Aromatic Nitrile Oxides." The Journal of Organic Chemistry, 1965. URL: [Link]

• Kim, J. N.; Ryu, E. K. "A Convenient Synthesis of Nitrile Oxides from Aldoximes by 1-Chlorobenzotriazole." Synthetic Communications, 1990. URL: [Link]

• Mendelsohn, B. A., et al. "Oxidation of Oximes to Nitrile Oxides with Hypervalent Iodine Reagents." Organic Letters, 2009. URL: [Link]

• Inoue, Y., et al. "Solvent Effect on the Cycloaddition of 2,6-Dichlorobenzonitrile N-Oxide." Bulletin of the Chemical Society of Japan, 1991. URL: [Link]

• Science of Synthesis, "Product Class 1: Nitrile Oxides, Sulfides, and Selenides." Thieme Connect. URL: [Link]

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An In-depth Technical Guide to 2,6-Dichlorobenzonitrile N-oxide: Properties, Synthesis, and Reactivity

Introduction: The Unique Role of a Sterically Hindered Nitrile Oxide

In the landscape of synthetic organic chemistry, 1,3-dipolar cycloaddition reactions stand as a cornerstone for the construction of five-membered heterocycles. Among the various 1,3-dipoles, nitrile oxides are highly reactive intermediates, offering a direct route to valuable isoxazoles and isoxazolines. However, their high reactivity is often a double-edged sword, leading to rapid dimerization and limiting their practical application. This guide focuses on 2,6-Dichlorobenzonitrile N-oxide, a fascinating member of this class of compounds. The presence of two chlorine atoms in the ortho positions of the benzene ring introduces significant steric hindrance around the nitrile oxide functionality. This steric shielding dramatically influences its stability and reactivity, making it a valuable and intriguing reagent for synthetic chemists.

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 2,6-Dichlorobenzonitrile N-oxide. We will delve into the practical aspects of its generation and utilization, with a focus on its application in [3+2] cycloaddition reactions. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the knowledge to effectively and safely employ this versatile synthetic intermediate.

Physicochemical and Spectral Properties

2,6-Dichlorobenzonitrile N-oxide is a reactive intermediate that is typically generated and used in situ. While its isolation can be challenging due to its propensity to dimerize, its properties can be inferred from spectroscopic analysis of reaction mixtures and by comparison with other stable, sterically hindered nitrile oxides.[1]

Table 1: Physicochemical and Spectroscopic Data for 2,6-Dichlorobenzonitrile N-oxide

Property	Value / Description
Molecular Formula	C₇H₃Cl₂NO
Molecular Weight	188.01 g/mol
Appearance	Typically generated as a solution; if isolated, expected to be a crystalline solid.
Stability	More stable than unhindered aromatic nitrile oxides due to the ortho-dichloro substitution, but still prone to dimerization over time.[1]
Solubility	Soluble in common organic solvents such as dichloromethane, chloroform, tetrahydrofuran, and benzene.
¹H NMR (CDCl₃)	Aromatic protons expected in the range of δ 7.3-7.6 ppm. The exact shifts and coupling patterns will depend on the specific electronic environment.
¹³C NMR (CDCl₃)	The carbon of the nitrile oxide group (-CNO) is expected to have a characteristic chemical shift around 35-40 ppm.[1] Aromatic carbons will appear in the typical downfield region.
IR Spectroscopy (thin film)	A strong, characteristic absorption band for the -C≡N stretch of the nitrile oxide is expected around 2290-2310 cm⁻¹.[1] Another key band for the ≡N-O moiety is anticipated around 1330-1340 cm⁻¹.[1]
Mass Spectrometry (EI)	The molecular ion peak (M⁺) would be observed at m/z 187 (for ³⁵Cl) and 189/191 (isotopic pattern for two chlorine atoms). A characteristic fragmentation is the loss of an oxygen atom ([M-16]⁺).[2]

Synthesis of 2,6-Dichlorobenzonitrile N-oxide: From Aldehyde to a Reactive Intermediate

The most common and practical route to 2,6-Dichlorobenzonitrile N-oxide involves a two-step sequence starting from the commercially available 2,6-dichlorobenzaldehyde. The first step is the formation of the corresponding aldoxime, which is then oxidized to the nitrile oxide.

Synthesis of 2,6-Dichlorobenzonitrile N-oxide.

Experimental Protocol: Synthesis of 2,6-Dichlorobenzaldoxime

This protocol is adapted from established procedures for the synthesis of aldoximes.[3]

Materials:

• 2,6-Dichlorobenzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃)

• Anhydrous methanol (CH₃OH)

• Dichloromethane (CH₂Cl₂)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of 2,6-dichlorobenzaldehyde in anhydrous methanol.

• To this solution, add 1.1 equivalents of hydroxylamine hydrochloride and 1.1 equivalents of sodium carbonate.

• Stir the resulting mixture vigorously at room temperature for 3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, remove the methanol under reduced pressure.

• To the residue, add deionized water and extract the product with dichloromethane (3 x volume of water).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 2,6-dichlorobenzaldoxime.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) to afford colorless crystals of 2,6-dichlorobenzaldoxime.[3]

Experimental Protocol: In Situ Generation and Trapping of 2,6-Dichlorobenzonitrile N-oxide

Due to its reactive nature, 2,6-Dichlorobenzonitrile N-oxide is typically generated in the presence of a "trapping" agent (a dipolarophile) to immediately undergo a cycloaddition reaction. The following is a general procedure for its generation and subsequent reaction with an alkene.

Materials:

• 2,6-Dichlorobenzaldoxime

• Alkene (dipolarophile)

• Sodium hypochlorite solution (aqueous bleach) or N-Chlorosuccinimide (NCS)

• Triethylamine (Et₃N) if using NCS

• Dichloromethane (CH₂Cl₂) or another suitable aprotic solvent

• Deionized water

Procedure (using Sodium Hypochlorite):

• In a round-bottom flask, dissolve 1.0 equivalent of 2,6-dichlorobenzaldoxime and 1.2 equivalents of the alkene in dichloromethane.

• Cool the mixture to 0 °C in an ice bath with vigorous stirring.

• Slowly add a solution of aqueous sodium hypochlorite (e.g., commercial bleach, typically 5-8%) dropwise over a period of 30-60 minutes. The reaction is often exothermic, so maintain the temperature at 0-5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours, then warm to room temperature and stir for another 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

• Separate the organic layer, and wash it with deionized water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product (the isoxazoline cycloadduct) can then be purified by column chromatography on silica gel.

Procedure (using N-Chlorosuccinimide):

• Dissolve 1.0 equivalent of 2,6-dichlorobenzaldoxime and 1.2 equivalents of the alkene in a suitable solvent like dichloromethane or DMF.

• Add 1.1 equivalents of N-chlorosuccinimide (NCS) to the solution and stir at room temperature.

• Slowly add 1.2 equivalents of triethylamine dropwise to the reaction mixture.

• Continue stirring at room temperature, monitoring the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the succinimide byproduct.

• Work up the filtrate as described in the sodium hypochlorite method (washing, drying, and concentration).

• Purify the crude product by column chromatography.

Reactivity of 2,6-Dichlorobenzonitrile N-oxide

The reactivity of 2,6-Dichlorobenzonitrile N-oxide is dominated by two competing pathways: dimerization and 1,3-dipolar cycloaddition. The steric hindrance provided by the two ortho-chlorine atoms significantly slows down the rate of dimerization compared to less substituted benzonitrile oxides, thereby increasing its lifetime in solution and making it a more effective partner in cycloaddition reactions.[1]

[3+2] Cycloaddition Reactions

The Huisgen 1,3-dipolar cycloaddition is the most prominent reaction of nitrile oxides.[4] 2,6-Dichlorobenzonitrile N-oxide reacts with a wide variety of dipolarophiles, including alkenes and alkynes, to afford isoxazolines and isoxazoles, respectively. These reactions are typically concerted and proceed with high regioselectivity.[5]

General reactivity of 2,6-Dichlorobenzonitrile N-oxide.

The reaction with unsymmetrical dipolarophiles generally leads to the formation of a single major regioisomer. The regioselectivity is governed by both electronic and steric factors of the reacting partners. These cycloaddition reactions are valuable tools in organic synthesis as the resulting isoxazole and isoxazoline rings are present in many biologically active molecules and can also serve as versatile synthetic intermediates.[6]

Dimerization

In the absence of a suitable dipolarophile, nitrile oxides undergo dimerization to form furoxans (1,2,5-oxadiazole-2-oxides). While the steric hindrance in 2,6-Dichlorobenzonitrile N-oxide slows this process, it can still occur, especially at higher concentrations or over extended periods. This underscores the common practice of generating the nitrile oxide in situ for immediate use in cycloaddition reactions.

Handling, Storage, and Safety

As a reactive intermediate, 2,6-Dichlorobenzonitrile N-oxide is not typically stored. It is generated and consumed in the same reaction vessel. General safe laboratory practices should always be followed when handling the precursor chemicals and the reaction mixtures.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Incompatible Materials: Avoid contact of the nitrile oxide with strong acids, bases, and reducing agents, as these may cause vigorous or unpredictable reactions.

• Storage of Precursors: The precursor, 2,6-dichlorobenzaldoxime, should be stored in a cool, dry place away from oxidizing agents.

• Waste Disposal: Chemical waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion

2,6-Dichlorobenzonitrile N-oxide is a valuable synthetic intermediate whose utility is enhanced by the steric protection afforded by its ortho-dichloro substituents. This structural feature imparts a degree of stability that allows for its controlled generation and efficient participation in [3+2] cycloaddition reactions, providing a reliable pathway to highly functionalized isoxazoles and isoxazolines. A thorough understanding of its synthesis, reactivity, and handling, as detailed in this guide, is crucial for its successful application in research and development, particularly in the fields of medicinal chemistry and materials science.

References

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• ResearchGate. (2020). Synthesis of Highly Stable and Reactive Nitrile N-Oxides and Their Application as Catalyst-Free Crosslinkers. [Link]

• Google Patents. (1999). Synthesis of stable nitrile oxide compounds.

• National Center for Biotechnology Information. (2008). 2,6-Dichlorobenzaldehyde oxime. [Link]

• ResearchGate. (2020). Synthesis of (E)-2,6-Dichlorobenzaldehyde oxime. [Link]

• ResearchGate. (2018). Synthesis of 2,6‐dichlorobenzaldehyde oxime. [Link]

• National Center for Biotechnology Information. (2022). Study on Nitrile Oxide for Low-Temperature Curing of Liquid Polybutadiene. [Link]

• National Center for Biotechnology Information. (2014). Solvent-induced infrared frequency shifts in aromatic nitriles are quantitatively described by the vibrational Stark effect. [Link]

• PrepChem.com. (n.d.). Synthesis of 2,6-dichlorobenzonitrile. [Link]

• ACS Publications. (1968). Nitrile Oxides. XI. Dimerization of a Sterically Hindered Nitrile Oxide. Dimesitylfurazan Oxide. [Link]

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds IV: Nitriles. [Link]

• ResearchGate. (2018). Study of the composition of nitriles using IR spectroscopy. [Link]

• PubMed. (2012). 1,3-Dipolar Cycloaddition of 2,6-dichlorobenzonitrile Oxide to 2-methyl-N-confused Porphyrin. Regio- And Stereoselective Synthesis and Structural Characterization of 2-aza-21-carbabacteriochlorin and Resolution of 2-aza-21-carbachlorin Enantiomers. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• University of Massachusetts. (n.d.). Table of Characteristic IR Absorptions. [Link]

• ResearchGate. (2010). Example of in situ–generated nitrile oxide and its cycloaddition with olefin. [Link]

• University of California, Irvine. (n.d.). Interpretation of mass spectra. [Link]

• Wiley Online Library. (2007). Nitrile Oxides, Nitrones, and Nitronates in Organic Synthesis. [Link]

• National Academic Digital Library of Ethiopia. (n.d.). Safe Storage and Handling of Reactive Materials. [Link]

• SpectraBase. (n.d.). 2,6-Dichlorobenzonitrile. [Link]

• Google Patents. (2020).

• Organic Chemistry Portal. (n.d.). N-Chlorosuccinimide (NCS). [Link]

• Health and Safety Executive. (2025). Chemicals - safe use and handling. [Link]

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• Google Patents. (2021). Manufacturing process of 2,6-dichlorobenzonitrile.

• Organic Chemistry Portal. (n.d.). Huisgen 1,3-Dipolar Cycloaddition. [Link]

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• Google Patents. (2005). Method for the 1,3 dipolar cycloaddition of organic compounds in a microreactor.

• NIST. (n.d.). Benzonitrile, 2,6-dichloro-. [Link]

• ResearchGate. (n.d.). In situ methods of nitrile oxide generation and cycloaddition. [Link]

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Thermal Stability and Decomposition Kinetics of 2,6-Dichlorobenzonitrile N-Oxide: A Comprehensive Guide for Process Chemistry

Abstract For researchers and process chemists leveraging 1,3-dipolar cycloadditions in drug development, the thermal stability of the dipole is a critical process parameter. While unhindered nitrile oxides are notoriously unstable, sterically hindered variants like 2,6-Dichlorobenzonitrile N-oxide (2,6-DCBNO) offer isolable stability. This whitepaper provides an in-depth analysis of the causality behind 2,6-DCBNO's thermal stability, maps its high-temperature degradation pathways, and establishes a self-validating analytical protocol for kinetic profiling.

The Steric Shielding Paradigm

Nitrile oxides ( R−C≡N+−O− ) are highly reactive 1,3-dipoles widely utilized in the synthesis of isoxazoles and isoxazolines. However, their utility is often bottlenecked by their propensity to spontaneously dimerize into furoxans (1,2,5-oxadiazole 2-oxides) at room temperature.

To circumvent this, process chemists employ "steric auxiliaries." 2,6-DCBNO is synthesized via the chlorination of 2,6-dichlorobenzaldoxime followed by base-promoted dehydrohalogenation (1)[1]. The two bulky ortho-chloro groups introduce severe steric hindrance. Crystallographic studies reveal that this hindrance forces the CNO group to bend slightly, preventing the antiparallel side-by-side molecular packing required for the bimolecular transition state of dimerization (2)[2]. Consequently, 2,6-DCBNO can be isolated and stored as a stable crystalline solid.

Mechanistic Pathways of Thermal Degradation

While stable at room temperature, 2,6-DCBNO is not immune to thermal degradation. When subjected to elevated temperatures (e.g., during a heated cycloaddition with an unreactive dipolarophile), the thermal energy overcomes the steric activation barriers, triggering two primary decomposition pathways.

• Pathway A: Dimerization to Furoxans: The dimerization of nitrile oxides proceeds stepwise via a dinitrosoalkene diradical intermediate. For 2,6-DCBNO, the ortho-chlorine atoms interrupt the conjugation between the aryl ring and the nitrile oxide group during the critical C-C bond formation step. This significantly raises the activation energy ( Ea​ ), stalling the reaction at room temperature but allowing it to proceed under thermal stress (3)[3].

• Pathway B: Isomerization to Isocyanates: At higher temperatures, a competing unimolecular rearrangement dominates. The nitrile oxide undergoes a Curtius-like rearrangement to form 2,6-dichlorophenyl isocyanate. Because this is a unimolecular process, it is not physically blocked by the steric bulk that prevents bimolecular dimerization, making it the primary high-temperature failure mode for hindered nitrile oxides (4)[4].

Caption: Thermal decomposition pathways of 2,6-DCBNO into furoxan dimers and isocyanate isomers.

Thermodynamic and Kinetic Profiling

To successfully scale up reactions involving 2,6-DCBNO, process chemists must understand the thermal boundaries of the molecule. Table 1 synthesizes the kinetic and thermodynamic differences between hindered and unhindered nitrile oxides.

Table 1: Comparative Thermal Profiling of Nitrile Oxides

Parameter	2,6-DCBNO (Sterically Hindered)	Unhindered Benzonitrile Oxide	Analytical Method
Room Temp Stability	Stable (Isolable solid)	Unstable (Spontaneous dimerization)	X-ray Crystallography / NMR
Primary Degradation	Isomerization to Isocyanate	Dimerization to Furoxan	In-situ FTIR / GC-MS
Decomposition Onset ( Tonset​ )	~110 – 130 °C	< 25 °C	DSC / TGA
Activation Energy ( Ea​ )	> 130 kJ/mol	~ 115 kJ/mol	Kinetic Modeling (Arrhenius)

Self-Validating Experimental Workflows

To accurately map the thermal stability of a specific batch of 2,6-DCBNO, researchers must employ a methodology that isolates thermal degradation from chemical side-reactions.

The following protocol utilizes a coupled TGA-DSC-FTIR (Thermogravimetric Analysis - Differential Scanning Calorimetry - Fourier Transform Infrared Spectroscopy) system. This protocol operates as a self-validating system : the physical thermal events (mass loss and heat flow) recorded by the TGA-DSC are continuously cross-examined by real-time chemical structural data from the FTIR. If an exotherm is detected without a corresponding mass loss, but the FTIR shows the conversion of functional groups, the system internally validates the occurrence of unimolecular isomerization over alternative degradative pathways.

Caption: Step-by-step self-validating analytical workflow for profiling nitrile oxide thermal stability.

Step-by-Step Methodology:

• Sample Preparation & Baseline Establishment:

  • Purify 2,6-DCBNO via recrystallization to ensure no residual base (from the dehydrohalogenation step) remains, as trace bases can act as catalysts for premature degradation.

  • Load 5–10 mg of crystalline 2,6-DCBNO into an aluminum DSC pan. Leave the pan unsealed to allow evolved gases to travel to the FTIR flow cell.

• Thermal Ramping (TGA-DSC):

  • Purge the system with dry Nitrogen at 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation, ensuring that the recorded exotherms represent purely thermal pathways.

  • Apply a dynamic heating rate of 10 °C/min from 25 °C to 300 °C. Causality: A 10 °C/min rate provides an optimal balance between thermal resolution (sharp exotherms) and kinetic accuracy.

• In-situ Spectroscopic Validation (FTIR):

  • Route the TGA effluent through a heated transfer line (200 °C) to the FTIR gas cell.

  • Continuously monitor the IR spectra. The disappearance of the characteristic nitrile oxide -CNO stretch (~2295 cm⁻¹) and the simultaneous appearance of the isocyanate -NCO stretch (~2270 cm⁻¹) provides real-time chemical validation of the isomerization pathway.

• Kinetic Extraction:

  • Repeat the thermal ramping at varying rates (e.g., 5, 15, and 20 °C/min).

  • Utilize the Ozawa-Flynn-Wall (OFW) isoconversional method to extract the activation energy ( Ea​ ) without assuming a specific reaction model.

Implications for Process Chemistry and Scale-up

For drug development professionals scaling up 1,3-dipolar cycloadditions, the thermal profile of 2,6-DCBNO dictates reactor design. Because isomerization to the isocyanate is highly temperature-dependent, reactions requiring thermal activation must be carefully optimized. If the target dipolarophile is unreactive and requires temperatures approaching 110 °C, the process chemist must keep the instantaneous concentration of 2,6-DCBNO low (e.g., via slow, continuous dosing) to minimize bimolecular dimerization, while strictly capping the maximum reactor temperature to prevent unimolecular isomerization into the isocyanate.

References

• Title: Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study Source: Journal of the American Chemical Society URL
• Source: CrystEngComm (RSC Publishing)
• Source: Science of Synthesis (Thieme Connect)
• Title: Effect of temperature on the stability of 4-nitrile oxide Source: Benchchem URL

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Solution Chemistry of a Reactive Intermediate: A Technical Guide to the Solubility of 2,6-Dichlorobenzonitrile N-oxide

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Solubility Determination of 2,6-Dichlorobenzonitrile N-oxide in Organic Solvents.

This in-depth technical guide provides a foundational framework for understanding and determining the solubility of 2,6-Dichlorobenzonitrile N-oxide, a key reactive intermediate in various synthetic pathways. As a Senior Application Scientist, this document is structured to impart not just procedural steps, but the underlying scientific rationale, ensuring that experimental design is both robust and self-validating. Given the reactive nature of nitrile oxides, this guide places a strong emphasis on the unique challenges and considerations necessary for accurate and reproducible solubility assessment.

Introduction: The Synthetic Versatility and Physicochemical Profile of 2,6-Dichlorobenzonitrile N-oxide

2,6-Dichlorobenzonitrile N-oxide (C₇H₃Cl₂NO) is a valuable reagent in organic synthesis, primarily utilized in 1,3-dipolar cycloaddition reactions to construct five-membered heterocyclic rings such as isoxazoles.[1] These structural motifs are of significant interest in medicinal chemistry and materials science. The precursor, 2,6-Dichlorobenzonitrile (DCBN), is a well-established herbicide and a building block in the agrochemical and pharmaceutical industries.[2][3] The introduction of the N-oxide functionality dramatically alters the electronic properties and reactivity of the molecule, making its solution-phase behavior a critical parameter for reaction optimization, purification, and formulation development.

Physicochemical Properties of 2,6-Dichlorobenzonitrile N-oxide:

Property	Value	Source
CAS Number	2904-62-3	[4][5][6]
Molecular Formula	C₇H₃Cl₂NO	[5][6]
Molecular Weight	188.01 g/mol	[5][6]
Appearance	Crystalline solid (typical for nitrile oxides)	Inferred from general knowledge
Melting Point	Not available	[4]
Boiling Point	Not available	[4]
Density	Not available	[4]

The lack of readily available data for key physical properties such as melting and boiling points underscores the compound's reactive nature. Nitrile oxides are known to be unstable and can readily dimerize, particularly in the absence of a suitable reaction partner.[7][8] This inherent instability is a paramount consideration in the design of any experimental protocol involving this compound.

The Critical Challenge: Stability and Dimerization of Nitrile Oxides in Solution

A primary challenge in handling 2,6-Dichlorobenzonitrile N-oxide is its propensity to undergo dimerization to form a furoxan (1,2,5-oxadiazole-2-oxide).[7] This reaction is often temperature-dependent and can be influenced by the solvent environment. The rate of dimerization can significantly impact the accuracy of solubility measurements, as the solute is consumed over time, leading to an underestimation of its true solubility.

Therefore, any solubility determination protocol must be designed to minimize dimerization and account for any potential degradation. This can be achieved through careful control of experimental conditions, such as temperature and time, and by employing analytical techniques that can distinguish the monomeric N-oxide from its dimer and other degradation products.

Experimental Protocol: A Validated Gravimetric Approach for Solubility Determination

The following protocol outlines a robust gravimetric method for determining the solubility of 2,6-Dichlorobenzonitrile N-oxide in a range of organic solvents. This method is chosen for its straightforwardness and accuracy when performed with care.

Materials and Equipment

• 2,6-Dichlorobenzonitrile N-oxide (ensure purity and proper storage)

• A selection of anhydrous organic solvents (e.g., acetonitrile, dichloromethane, ethyl acetate, tetrahydrofuran, toluene, N,N-dimethylformamide)

• Temperature-controlled shaker or water bath

• Analytical balance (readable to at least 0.1 mg)

• Glass vials with screw caps

• Syringes and syringe filters (0.22 µm, compatible with the chosen solvents)

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • To a series of glass vials, add a measured amount of the chosen organic solvent.

  • Add an excess of 2,6-Dichlorobenzonitrile N-oxide to each vial to ensure a solid phase remains at equilibrium. The presence of undissolved solid is crucial for confirming saturation.[9]

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a predetermined period. A typical equilibration time is 24-48 hours, with continuous agitation to facilitate dissolution.[9] However, for a reactive compound like a nitrile oxide, it is advisable to conduct preliminary experiments to determine the optimal equilibration time that balances achieving saturation with minimizing degradation.

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and dispense the saturated solution into a pre-weighed evaporation dish.[9] This filtration step is critical to remove any suspended solid particles, which would otherwise lead to an overestimation of solubility.

• Gravimetric Analysis:

  • Record the total weight of the evaporation dish containing the saturated solution.

  • Carefully evaporate the solvent in an oven or vacuum oven at a temperature that is sufficient to remove the solvent without causing degradation of the solute. A temperature slightly above the boiling point of the solvent is a good starting point, but this should be optimized.

  • Continue the evaporation process until a constant weight is achieved, indicating complete removal of the solvent.

  • Record the final weight of the evaporation dish with the dried solute residue.

Calculation of Solubility

The solubility can be expressed in various units. A common and useful unit is g/100 g of solvent.

• Weight of the saturated solution:

  • Weight of saturated solution = (Weight of dish + solution) - (Weight of empty dish)

• Weight of the dissolved solute:

  • Weight of dissolved solute = (Weight of dish + residue) - (Weight of empty dish)

• Weight of the solvent:

  • Weight of solvent = Weight of saturated solution - Weight of dissolved solute

• Solubility ( g/100 g of solvent):

  • Solubility = (Weight of dissolved solute / Weight of solvent) x 100

Data Presentation: A Framework for Your Findings

The quantitative solubility data obtained from the experimental protocol should be presented in a clear and organized manner. The following table provides a template for reporting your results.

Table 1: Solubility of 2,6-Dichlorobenzonitrile N-oxide in Various Organic Solvents at [Specify Temperature]

Solvent	Dielectric Constant (ε)	Polarity Index	Solubility ( g/100 g solvent)	Observations
Acetonitrile	37.5	5.8	Experimental Value	e.g., Color change, degradation
Dichloromethane	8.93	3.1	Experimental Value
Ethyl Acetate	6.02	4.4	Experimental Value
Tetrahydrofuran	7.58	4.0	Experimental Value
Toluene	2.38	2.4	Experimental Value
N,N-Dimethylformamide	36.7	6.4	Experimental Value

Visualizing the Workflow and Key Relationships

To further clarify the experimental process and the conceptual framework for understanding solubility, the following diagrams are provided.

Caption: Experimental workflow for the gravimetric determination of solubility.

Caption: Factors influencing the solubility of 2,6-Dichlorobenzonitrile N-oxide.

Authoritative Grounding and Best Practices

The principle of "like dissolves like" is a fundamental concept in predicting solubility. The polar nitrile oxide group suggests that 2,6-Dichlorobenzonitrile N-oxide will exhibit greater solubility in polar organic solvents.[9] However, the dichlorinated aromatic ring introduces significant nonpolar character. Therefore, a range of solvents with varying polarities should be tested to establish a comprehensive solubility profile.

It is imperative to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling 2,6-Dichlorobenzonitrile N-oxide and organic solvents.

Conclusion

This technical guide provides a robust framework for the systematic determination of the solubility of 2,6-Dichlorobenzonitrile N-oxide in organic solvents. By understanding the inherent instability of this reactive intermediate and implementing a carefully controlled experimental protocol, researchers can generate reliable and reproducible solubility data. This information is critical for the successful application of this versatile reagent in organic synthesis, process development, and formulation science.

References

• The Chemistry Behind 2,6-Dichlorobenzonitrile: Synthesis and Industrial Uses. (URL: )
• Synthesis of 2,6-dichlorobenzonitrile from 2,6-dichlorotoluene by gas phase ammoxidation over VPO catalysts | Request PDF - ResearchG

• 2,6-Dichlorobenzonitrile - Wikipedia. (URL: [Link])

• Synthesis of 2,6-dichlorobenzonitrile - PrepChem.com. (URL: [Link])

• The Reactions of 2,6-Dichlorobenzonitrile Oxide with Pyrimidine Derivatives - R Discovery. (URL: [Link])

• 2,6-dichlorobenzonitrile oxide - 2904-62-3, C7H3Cl2NO, density, melting point, boiling point, structural formula, synthesis. (URL: [Link])

• 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing - PMC. (URL: [Link])

• CN104326940A - Method for synthesizing 2,6-dichlorobenzonitrile by ammoxidation - Google P

• Unveiling Dichlobenil: The Herbicide that Leaves No Residue - Wellt Chemicals. (URL: [Link])

• EP0903338A2 - Synthesis of stable nitrile oxide compounds - Google P
• WO2020102716A1 - Process for preparation of 2,6-dichlorobenzonitrile - Google P
• Nitrile Oxides, Nitrones, and Nitron

• Dichlobenil | C7H3Cl2N | CID 3031 - PubChem - NIH. (URL: [Link])

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reaction mechanism of 2,6-Dichlorobenzonitrile N-oxide formation

Technical Whitepaper: Reaction Mechanism and Synthesis of 2,6-Dichlorobenzonitrile N-Oxide

Executive Summary

In the realm of modern drug development and synthetic organic chemistry, 1,3-dipolar cycloadditions are indispensable for constructing complex heterocyclic pharmacophores, particularly isoxazoles and isoxazolines[1]. Nitrile oxides serve as the primary 1,3-dipoles in these reactions. However, most aliphatic and unhindered aromatic nitrile oxides are highly unstable, rapidly undergoing spontaneous bimolecular dimerization to form inactive furoxans (1,2,5-oxadiazole 2-oxides)[2].

To circumvent this degradation pathway, synthetic chemists rely on steric shielding. 2,6-Dichlorobenzonitrile N-oxide (CAS 2904-62-3)[3] represents a gold standard in this context. As originally observed by Grundmann, the bulky chlorine atoms at the ortho positions kinetically suppress the dimerization process, allowing the compound to be isolated and stored as a bench-stable crystalline solid without sacrificing its reactivity toward target alkenes and alkynes[4].

Mechanistic Pathway of Formation

The generation of 2,6-dichlorobenzonitrile N-oxide follows a highly reliable, three-step synthetic cascade: Condensation , Electrophilic Chlorination , and Dehydrohalogenation .

Step 1: Condensation (Oxime Formation)

The sequence begins with the condensation of 2,6-dichlorobenzaldehyde with hydroxylamine hydrochloride. In the presence of a mild base (such as sodium carbonate), the amine nucleophilically attacks the carbonyl carbon. Subsequent dehydration yields 2,6-dichlorobenzaldoxime (CAS 25185-95-9)[5].

Step 2: Electrophilic Chlorination

The isolated oxime is subjected to electrophilic chlorination using N-chlorosuccinimide (NCS) in a polar aprotic solvent like N,N-dimethylformamide (DMF).

• Causality & Expert Insight: NCS is strictly preferred over elemental chlorine gas ( Cl2​ ). While Cl2​ can achieve the desired transformation, it risks over-chlorinating the electron-rich aromatic ring. NCS provides a controlled, mild release of the chloronium ion ( Cl+ ). The Cl+ attacks the carbon-nitrogen double bond, followed by proton loss and tautomerization, to selectively yield 2,6-dichlorobenzohydroximoyl chloride (CAS 6579-27-7)[2][6].

Step 3: Dehydrohalogenation ( α -Elimination)

The final generation of the 1,3-dipole is achieved by treating the hydroximoyl chloride with a non-nucleophilic base, universally triethylamine ( Et3​N ).

• Causality & Expert Insight: The base abstracts the acidic hydroxyl proton, generating a transient oximate anion. Because Et3​N is non-nucleophilic, it does not compete for the electrophilic carbon. The oximate anion immediately undergoes an α -elimination, expelling the chloride leaving group to establish the C≡N triple bond of the nitrile oxide[1].

Quantitative Data: Physicochemical Properties

The following table summarizes the key quantitative metrics of the chemical species involved in this synthetic cascade.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Role in Synthesis
2,6-Dichlorobenzaldehyde	83-38-5	C7​H4​Cl2​O	175.01	Starting Material
2,6-Dichlorobenzaldoxime	25185-95-9	C7​H5​Cl2​NO	190.03	Intermediate 1
2,6-Dichlorobenzohydroximoyl chloride	6579-27-7	C7​H4​Cl3​NO	224.47	Intermediate 2
2,6-Dichlorobenzonitrile N-oxide	2904-62-3	C7​H3​Cl2​NO	188.01	Final Product

Self-Validating Experimental Protocol

To ensure high scientific integrity and reproducibility, the following step-by-step methodology incorporates self-validating physical cues that confirm reaction progress without requiring immediate spectroscopic analysis.

Protocol 1: Synthesis of 2,6-Dichlorobenzaldoxime

• Dissolve 2,6-dichlorobenzaldehyde (1.0 equiv) in anhydrous methanol.

• Add hydroxylamine hydrochloride (1.2 equiv) and sodium carbonate (0.6 equiv) to the solution.

• Stir the mixture at room temperature for 3 hours.

• Self-Validation: The reaction is complete when the starting material (often an oil or low-melting solid) fully converts into a distinct crystalline precipitate upon the addition of dichloromethane[5]. Filter and dry the colorless crystals.

Protocol 2: Synthesis of 2,6-Dichlorobenzohydroximoyl Chloride

• Dissolve the purified 2,6-dichlorobenzaldoxime (1.0 equiv) in anhydrous DMF.

• Add N-chlorosuccinimide (1.05 equiv) in small portions over 15 minutes.

• Self-Validation: The reaction will exhibit a slight, controlled exotherm. If the temperature exceeds 35°C, cool with a water bath to prevent side reactions.

• Stir for 2 hours, then pour the mixture into ice water. Extract with diethyl ether, wash the organic layer with brine, dry over MgSO4​ , and concentrate in vacuo.

Protocol 3: Generation of 2,6-Dichlorobenzonitrile N-Oxide

• Dissolve 2,6-dichlorobenzohydroximoyl chloride (1.0 equiv) in dry tetrahydrofuran (THF) or diethyl ether.

• Cool the reaction vessel to 0°C using an ice bath.

• Dropwise, add triethylamine (1.1 equiv) dissolved in a small volume of the reaction solvent.

• Self-Validation: The immediate formation of a dense, white precipitate (Triethylamine hydrochloride, Et3​N⋅HCl ) acts as a visual confirmation of successful dehydrohalogenation.

• Filter off the salt, and concentrate the filtrate under reduced pressure to isolate the stable 2,6-dichlorobenzonitrile N-oxide[2].

Mechanistic Workflow Visualization

Mechanistic workflow for the synthesis of 2,6-dichlorobenzonitrile N-oxide.

References

• Alfa Chemistry. "CAS 2904-62-3 2,6-Dichlorobenzonitrile N-oxide". Alfa Chemistry Catalog. 3

• Belen'kii, L. I. "Nitrile Oxides, Nitrones, and Nitronates in Organic Synthesis". Wiley-Interscience. 1

• Hoffman Fine Chemicals. "CAS RN 6579-27-7 | 2,6-Dichlorobenzohydroximoyl chloride". Hoffman Chemicals. 6

• Grundmann, C., et al. "Intramolecular Geometry and Intermolecular Interactions of the CNO Group of Crystalline Benzonitrile Oxides". CrystEngComm (RSC Publishing). 7

• Science of Synthesis. "Product Class 1: Nitrile Oxides, Sulfides, and Selenides". Thieme Connect. 2

• Xu, J., & Jin, Z. "2,6-Dichlorobenzaldehyde oxime". PubMed Central (PMC). 5

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• 1. rushim.ru [rushim.ru]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,6-Dichloro­benzaldehyde oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hoffmanchemicals.com [hoffmanchemicals.com]
• 7. Intramolecular geometry and intermolecular interactions of the CNO group of crystalline benzonitrile oxides: a comparison with phenyl cyanates, phenyl isocyanates, and phenyl azides - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 1,3-Dipolar Cycloaddition Reactions Using 2,6-Dichlorobenzonitrile N-oxide

Introduction: Harnessing the Power of Sterically Encumbered Nitrile Oxides in Heterocyclic Synthesis

The 1,3-dipolar cycloaddition of nitrile oxides with unsaturated systems stands as a cornerstone in modern synthetic organic chemistry, providing a powerful and convergent route to a diverse array of five-membered heterocycles, particularly isoxazoles and isoxazolines.[1][2][3] These structural motifs are prevalent in numerous natural products and serve as critical pharmacophores in a wide range of clinically approved drugs and developmental candidates.[4][5][6] Among the arsenal of nitrile oxides available to the synthetic chemist, 2,6-dichlorobenzonitrile N-oxide presents a unique and advantageous profile. The ortho-chloro substituents provide significant steric shielding to the nitrile oxide functionality, a feature that effectively suppresses the common side reaction of dimerization to form furoxans. This inherent stability of the transient dipole allows for cleaner reactions and often leads to higher yields of the desired cycloadducts.

This guide provides a comprehensive overview of the application of 2,6-dichlorobenzonitrile N-oxide in 1,3-dipolar cycloaddition reactions. We will delve into the practical aspects of its in situ generation from stable precursors and provide detailed, step-by-step protocols for its reaction with various dipolarophiles. Furthermore, we will explore the mechanistic underpinnings of this transformation and showcase its utility in the synthesis of medicinally relevant compounds.

Theoretical Framework: The [3+2] Cycloaddition Pathway

The 1,3-dipolar cycloaddition is a concerted, pericyclic reaction classified as a [π⁴s + π²s] cycloaddition, analogous to the well-known Diels-Alder reaction.[2][3] The reaction involves the interaction of the 4π-electron system of the 1,3-dipole (the nitrile oxide) with the 2π-electron system of the dipolarophile (an alkene or alkyne). The regioselectivity of the cycloaddition—that is, the orientation of the dipole relative to the dipolarophile—is governed by both electronic and steric factors. According to Frontier Molecular Orbital (FMO) theory, the reaction is typically controlled by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.

For reactions of 2,6-dichlorobenzonitrile N-oxide with typical alkenes and alkynes, the dominant interaction is between the HOMO of the dipolarophile and the LUMO of the nitrile oxide. This leads to a predictable regiochemical outcome where the oxygen atom of the nitrile oxide adds to the more electron-rich carbon of the double or triple bond, and the carbon atom of the nitrile oxide adds to the more electron-deficient carbon.

Experimental Protocols

Part 1: Preparation of the Precursor - 2,6-Dichlorobenzaldehyde Oxime

The stable and readily handled precursor to 2,6-dichlorobenzonitrile N-oxide is its corresponding aldoxime. The following protocol details its synthesis from commercially available 2,6-dichlorobenzaldehyde.

Materials:

• 2,6-Dichlorobenzaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃)

• Methanol (anhydrous)

• Dichloromethane (DCM)

• Water (deionized)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dichlorobenzaldehyde (1.0 mmol, 1.0 eq) in anhydrous methanol (10 mL).

• To this solution, add hydroxylamine hydrochloride (1.2 mmol, 1.2 eq) and sodium carbonate (1.2 mmol, 1.2 eq).

• Stir the resulting mixture at room temperature for 3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the methanol under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water (20 mL) and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude 2,6-dichlorobenzaldehyde oxime.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) to afford the pure oxime as a colorless solid.

Part 2: In Situ Generation and 1,3-Dipolar Cycloaddition of 2,6-Dichlorobenzonitrile N-oxide with a Model Dipolarophile (Styrene)

The transient 2,6-dichlorobenzonitrile N-oxide is most conveniently generated in situ from the corresponding hydroximoyl chloride, which itself is prepared from the oxime. The nitrile oxide is then trapped in the presence of a dipolarophile.

Step 2a: Synthesis of 2,6-Dichlorobenzohydroximoyl Chloride

Materials:

• 2,6-Dichlorobenzaldehyde oxime (from Part 1)

• N-Chlorosuccinimide (NCS)

• N,N-Dimethylformamide (DMF)

• Methyl tert-butyl ether (MTBE)

• n-Hexane

• Ice water

Procedure:

• In a round-bottom flask, dissolve 2,6-dichlorobenzaldehyde oxime (1.0 eq) in DMF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of N-chlorosuccinimide (1.05 eq) in DMF to the cooled oxime solution.

• Allow the reaction mixture to stir at 0 °C and then gradually warm to room temperature overnight.

• Pour the reaction mixture into ice water and extract the product with methyl tert-butyl ether (3 x volume of the aqueous phase).

• Wash the combined organic layers with saturated brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude hydroximoyl chloride.

• The crude product can be purified by stirring with n-hexane to precipitate the product, which is then collected by filtration and dried under vacuum.

Step 2b: 1,3-Dipolar Cycloaddition with Styrene

Materials:

• 2,6-Dichlorobenzohydroximoyl chloride (from Step 2a)

• Styrene

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane/Ethyl Acetate solvent system

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,6-dichlorobenzohydroximoyl chloride (1.0 mmol, 1.0 eq) and styrene (1.2 mmol, 1.2 eq) in dichloromethane (10 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (1.1 mmol, 1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (15 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 3-(2,6-dichlorophenyl)-5-phenyl-4,5-dihydroisoxazole.

Data Presentation: Scope of the Cycloaddition

The 1,3-dipolar cycloaddition of 2,6-dichlorobenzonitrile N-oxide is a versatile reaction that accommodates a wide range of dipolarophiles. The following table summarizes typical results obtained with various alkenes and alkynes, highlighting the generally high yields and regioselectivity.

Entry	Dipolarophile	Product(s)	Yield (%)	Regioisomeric Ratio
1	Styrene	3-(2,6-dichlorophenyl)-5-phenyl-4,5-dihydroisoxazole	>90	Single regioisomer
2	1-Octene	3-(2,6-dichlorophenyl)-5-hexyl-4,5-dihydroisoxazole	~85	Single regioisomer
3	Methyl Acrylate	3-(2,6-dichlorophenyl)-5-(methoxycarbonyl)-4,5-dihydroisoxazole	~90	>95:5
4	Phenylacetylene	3-(2,6-dichlorophenyl)-5-phenylisoxazole	>90	Single regioisomer
5	1-Octyne	3-(2,6-dichlorophenyl)-5-hexylisoxazole	~88	Single regioisomer

Note: Yields and regioselectivity are representative and may vary depending on specific reaction conditions.

Mechanistic and Workflow Diagrams

Caption: Reaction mechanism for the formation of isoxazolines/isoxazoles.

Caption: Experimental workflow for the synthesis of isoxazolines/isoxazoles.

Applications in Drug Discovery

The isoxazole and isoxazoline moieties are considered "privileged structures" in medicinal chemistry due to their ability to interact with a wide range of biological targets.[4][6] The products derived from 2,6-dichlorobenzonitrile N-oxide cycloadditions are no exception and have found application in the development of novel therapeutics.

A notable example is the development of Farnesoid X Receptor (FXR) agonists. FXR is a nuclear receptor that plays a crucial role in regulating lipid and glucose metabolism. One such potent and selective FXR agonist, LY2562175 , incorporates a 3-(2,6-dichlorophenyl)isoxazole core.[7] This compound has demonstrated robust lipid-modulating properties in preclinical studies, highlighting the potential of this chemical scaffold in treating dyslipidemia and related metabolic disorders.[7] The synthesis of this complex molecule relies on the 1,3-dipolar cycloaddition of 2,6-dichlorobenzonitrile N-oxide as a key step.

Safety and Handling

As with all chemical procedures, it is imperative to adhere to strict safety protocols when working with the reagents described in this guide.

• 2,6-Dichlorobenzaldehyde: This compound is a skin and eye irritant.[8] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Hydroxylamine Hydrochloride: This reagent is corrosive and can cause severe skin and eye damage. It is also harmful if swallowed or inhaled. Use with caution in a fume hood and wear appropriate PPE.

• N-Chlorosuccinimide (NCS): NCS is a strong oxidizing agent and can cause skin and eye irritation. Avoid contact with combustible materials.

• 2,6-Dichlorobenzohydroximoyl Chloride: This intermediate should be handled with care. While more stable than the free nitrile oxide, it is a reactive compound. Avoid inhalation and contact with skin and eyes.

• Triethylamine: This is a flammable and corrosive liquid with a strong odor. Handle in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment of the planned experimental procedure.

Conclusion

The 1,3-dipolar cycloaddition of 2,6-dichlorobenzonitrile N-oxide offers a reliable and high-yielding method for the synthesis of 3-(2,6-dichlorophenyl)-substituted isoxazoles and isoxazolines. The steric hindrance provided by the ortho-chloro substituents effectively prevents unwanted dimerization of the nitrile oxide, leading to cleaner reaction profiles. The straightforward preparation of the stable hydroximoyl chloride precursor and the mild conditions for the cycloaddition make this a highly attractive methodology for accessing complex heterocyclic structures. The demonstrated utility of the resulting products in drug discovery programs underscores the importance of this synthetic tool for researchers, scientists, and drug development professionals.

References

• 2,6-Dichlorobenzaldehyde oxime. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Huisgen, R. 1,3-Dipolar Cycloadditions—Past and Future.
• Padwa, A. (Editor). 1,3-Dipolar Cycloaddition Chemistry. John Wiley & Sons.
• Jia, Q.-f., et al. (2013). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. Synlett.
• Sheng, S.-R., et al. (2003).

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• Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H -indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. Journal of Medicinal Chemistry. [Link]

• Synthesis, Pharmacological Study of 3,5-Di- Substituted Isoxazole Derivatives as Anticancer Drug Against Breast Cancer Cell Line. Impactfactor.org. [Link]

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• A review of isoxazole biological activity and present synthetic techniques. ResearchGate. [Link]

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• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry. [Link]

• 1,3-Dipolar cycloaddition. Wikipedia. [Link]

• Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. MDPI. [Link]

• Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused. Semantic Scholar. [Link]

• A review of isoxazole biological activity and present synthetic techniques. Journal of Advanced Scientific Research. [Link]

• An analysis of the regioselectivity of 1,3-Dipolar cycloaddition reactions of benzonitrile N-Oxides based on global and local electrophilicity and nucleophilicity indices. Universidad San Sebastián. [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. National Institutes of Health. [Link]

• An Analysis of the Regioselectivity of 1,3-Dipolar Cycloaddition Reactions of Benzonitrile N-Oxides Based on Global and Local Electrophilicity and Nucleophilicity Indices. ResearchGate. [Link]

• 1,3-Dipolar Cycloaddition Reactions and Nitrones. Chemical Science Review and Letters. [Link]

• Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. MDPI. [Link]

• Method for preparing 3-(2-methyl-6-nitrophenyl)-4,5-dihydroisoxazole.

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester. [Link]

• SYNTHESIS , CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM. International Journal of Pharmaceutical and Chemical Sciences. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
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• 4. ajrconline.org [ajrconline.org]
• 5. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aksci.com [aksci.com]

Application Note: Synthesis of Isoxazolines via 1,3-Dipolar Cycloaddition with 2,6-Dichlorobenzonitrile N-oxide

Executive Summary

The isoxazoline core is a privileged pharmacophore in modern drug discovery, prominently featured in veterinary ectoparasiticides (e.g., fluralaner) and various human therapeutic candidates (e.g., FXR antagonists, renin inhibitors). This application note provides a comprehensive, self-validating protocol for the synthesis of 3-(2,6-dichlorophenyl)-isoxazolines via the 1,3-dipolar cycloaddition (1,3-DC) of 2,6-dichlorobenzonitrile N-oxide with alkene dipolarophiles. By leveraging the unique steric properties of the 2,6-dichloro-substituted dipole and exploiting aqueous-organic solvent kinetics, researchers can achieve high regioselectivity, enhanced reaction rates, and excellent yields.

Mechanistic Rationale & Structural Advantages

The Role of Steric Shielding in Dipole Stability

Aliphatic and unhindered aromatic nitrile oxides are notoriously unstable, rapidly undergoing spontaneous dimerization to form biologically inactive furoxans (1,2,5-oxadiazole 2-oxides). However, 2,6-dichlorobenzonitrile N-oxide is uniquely stable. The two bulky chlorine atoms at the ortho positions of the phenyl ring provide intense steric shielding around the electrophilic carbon of the nitrile oxide. This kinetic trapping prevents bimolecular dimerization, allowing the dipole to be generated in situ or even isolated, while remaining highly reactive toward external alkene dipolarophiles .

The 1,3-Dipolar Cycloaddition (1,3-DC) Pathway

The synthesis proceeds via a concerted, thermally allowed [3+2] cycloaddition. The reaction is governed by Frontier Molecular Orbital (FMO) interactions—typically between the Highest Occupied Molecular Orbital (HOMO) of the dipolarophile (alkene) and the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrile oxide.

• Activation : 2,6-Dichlorobenzaldehyde oxime is halogenated to form a hydroximoyl chloride intermediate.

• Dehydrohalogenation : Mild base treatment removes HCl, generating the active 1,3-dipole.

• Cycloaddition : The dipole reacts with the alkene to form the isoxazoline ring, establishing two new σ-bonds (C-C and C-O) simultaneously.

Mechanistic pathway of 2,6-dichlorobenzonitrile N-oxide generation and [3+2] cycloaddition.

Solvent Effects & Kinetic Optimization

While 1,3-DCs are traditionally performed in strictly anhydrous organic solvents (e.g., THF, CH₂Cl₂), recent advances in green chemistry demonstrate that aqueous-organic mixtures significantly accelerate the reaction rate .

Causality of Aqueous Acceleration: The transition state of the [3+2] cycloaddition has a smaller molar volume than the ground-state reactants (negative activation volume, ΔV‡<0 ). In water-rich media, the "hydrophobic effect" forces the non-polar reactants into tight solvent cavities, effectively compressing them into the transition state geometry. Furthermore, hydrogen bonding to the nitrile oxide oxygen lowers the LUMO energy, increasing its electrophilicity .

As demonstrated in the reaction between 2,6-dichlorobenzonitrile N-oxide and 2,5-dimethyl-p-benzoquinone, switching from chloroform to a 60:40 Ethanol/Water mixture yields a >14-fold increase in the second-order rate constant .

Table 1: Solvent Effects on Reaction Kinetics at 20 °C

Solvent System	Dielectric Constant ( ε )	Rate Constant ( k2​ , dm³ mol⁻¹ s⁻¹)	Relative Rate ( krel​ )
Chloroform	4.8	3.90×10−3	1.0
Benzene	2.3	4.20×10−3	1.1
Acetonitrile	35.9	7.10×10−3	1.8
Ethanol : Water (80:20)	~45.0	2.85×10−2	7.3
Ethanol : Water (60:40)	~55.0	5.55×10−2	14.2

Data summarized from Inoue et al., Bull. Chem. Soc. Jpn. 1991.

Experimental Protocols

The following protocols constitute a self-validating system . In-process quality control (QC) checks are embedded to ensure each transformation is successful before proceeding to the next step, thereby preventing the accumulation of errors.

Protocol A: In Situ Generation and Cycloaddition (One-Pot Method)

This method utilizes N-chlorosuccinimide (NCS) for halogenation, followed by base-mediated cycloaddition in a biphasic or aqueous-organic system.

Reagents Required:

• 2,6-Dichlorobenzaldehyde oxime (1.0 equiv, 10 mmol)

• N-Chlorosuccinimide (NCS) (1.05 equiv, 10.5 mmol)

• Alkene dipolarophile (e.g., allyl alcohol or substituted styrene) (1.2 equiv, 12 mmol)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃) (1.5 equiv, 15 mmol)

• Solvent: DMF or Ethanol/Water (60:40)

Step-by-Step Methodology:

• Oxime Activation (Halogenation):

  • Dissolve 2,6-dichlorobenzaldehyde oxime (10 mmol) in 20 mL of the chosen solvent in a round-bottom flask.

  • Add NCS (10.5 mmol) in small portions over 5 minutes at room temperature.

  • Causality: NCS selectively chlorinates the oxime carbon without over-oxidizing the nitrogen.

  • Self-Validation Check 1: The reaction is slightly exothermic. The solution will transition from colorless to a pale yellow tint. TLC (Hexanes/EtOAc 4:1) should show the complete disappearance of the oxime spot ( Rf​≈0.3 ) and the appearance of the less polar hydroximoyl chloride ( Rf​≈0.5 ) within 1–2 hours.

• Dipolarophile Introduction:

  • Add the alkene dipolarophile (12 mmol) to the reaction mixture. Stir for 5 minutes to ensure complete homogenization.

• Dipole Generation & Cycloaddition:

  • Cool the reaction vessel to 0 °C using an ice bath.

  • Add Et₃N (15 mmol) dropwise over 15 minutes.

  • Causality: Dropwise addition controls the exothermic dehydrohalogenation. Generating the dipole in the presence of the alkene ensures that the dipole is immediately intercepted by the dipolarophile, maximizing the cycloaddition yield and minimizing any background decomposition.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours depending on the alkene's steric bulk.

  • Self-Validation Check 2: A white precipitate (Et₃N·HCl salt) will form immediately upon base addition, visually confirming the generation of the nitrile oxide.

• Workup and Isolation:

  • Quench the reaction by adding 30 mL of distilled water.

  • Extract the aqueous layer with Ethyl Acetate ( 3×20 mL).

  • Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Self-Validation Check 3 (NMR): The successful formation of the isoxazoline ring is definitively confirmed by ¹H NMR. Look for the characteristic diastereotopic protons at the C4 position of the isoxazoline ring (typically two doublet of doublets between δ 2.8–3.5 ppm) and the C5 methine proton (a multiplet between δ 4.5–5.5 ppm).

Step-by-step experimental workflow for the synthesis and isolation of isoxazoline derivatives.

References

• 1,3-Dipolar Cycloaddition of 2,6-Dichlorobenzonitrile Oxide to 2-Methyl-N-confused Porphyrin. Regio- and Stereoselective Synthesis and Structural Characterization The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• 1,3-Dipolar Cycloadditions in Aqueous Media Heterocycles, The Japan Institute of Heterocyclic Chemistry. URL:[Link]

• Nitrile Oxide 1,3-Dipolar Cycloadditions in Water: Novel Isoxazoline and Cyclophane Synthesis Synthesis, Thieme Connect. URL:[Link]

• Solvent Effect on the 1,3-Dipolar Cycloaddition Reaction of 2,6-Dichlorobenzonitrile N-Oxide Bulletin of the Chemical Society of Japan, Oxford Academic. URL:[Link]

using 2,6-Dichlorobenzonitrile N-oxide as a protecting group

Note to the Reader

A comprehensive review of the scientific literature indicates that the use of 2,6-dichlorobenzonitrile N-oxide as a protecting group for functional groups is not a well-established or commonly documented method. The available information primarily pertains to the synthesis and application of 2,6-dichlorobenzonitrile as a herbicide and a chemical intermediate.

To provide a valuable and practical resource for researchers, scientists, and drug development professionals, this guide will instead focus on a widely employed and versatile protecting group strategy: The use of tert-Butyldimethylsilyl (TBS/TBDMS) Ethers for the Protection of Alcohols. This application note is designed to deliver the in-depth technical detail, protocols, and theoretical background you require, focusing on a protecting group that is highly relevant to modern organic synthesis and drug development.

Application Notes and Protocols: The tert-Butyldimethylsilyl (TBDMS) Group for the Protection of Alcohols

Introduction: The Strategic Imperative of Protecting Groups in Complex Synthesis

In the multi-step synthesis of complex organic molecules, such as pharmaceuticals and natural products, the selective modification of a single functional group in the presence of others is a frequent challenge. Protecting groups are a cornerstone of modern organic chemistry, serving as temporary molecular "masks" that render a reactive functional group inert to a specific set of reaction conditions.[1][2] The ideal protecting group should be easy to introduce in high yield, stable to a wide range of subsequent reactions, and readily removed under mild conditions that do not affect other functional groups within the molecule.

Among the myriad of protecting groups for alcohols, the tert-butyldimethylsilyl (TBDMS or TBS) group, introduced by E.J. Corey, has emerged as one of the most versatile and widely used.[1][3] Its popularity is due to a favorable combination of straightforward installation, robust stability, and selective cleavage.[1] This guide provides a detailed overview of the TBDMS protecting group, from its mechanism of action to practical, field-tested protocols for its application and removal.

Core Advantages of the TBDMS Protecting Group

The strategic choice of the TBDMS group is underpinned by several key advantages:

• High Selectivity for Primary Alcohols: The significant steric bulk of the tert-butyl substituent on the silicon atom allows for the preferential silylation of less hindered primary alcohols over more hindered secondary and tertiary alcohols.[1] This inherent selectivity is a powerful tool for differentiating between multiple hydroxyl groups in a polyol system.

• Robust Chemical Stability: TBDMS ethers are stable across a broad spectrum of reaction conditions that would cleave other protecting groups. They are generally resistant to basic conditions, many oxidizing and reducing agents, and various organometallic reagents (e.g., Grignard and organolithium reagents).[1][4] The TBDMS group is approximately 10,000 times more stable to hydrolysis than the smaller trimethylsilyl (TMS) group.[1]

• Facile and Selective Deprotection: The silicon-oxygen bond of a TBDMS ether is readily cleaved under specific and mild conditions. The most common method utilizes a source of fluoride ions, which have a very high affinity for silicon.[4] This allows for the selective removal of the TBDMS group in the presence of many other protecting groups, a concept known as orthogonal protection.[5][6]

Mechanism and Experimental Protocols

Protection of Alcohols as TBDMS Ethers

The most common and reliable method for the formation of TBDMS ethers involves the reaction of an alcohol with tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of a base. Imidazole is frequently used as the base and catalyst in an aprotic solvent such as N,N-dimethylformamide (DMF).[3][4]

Mechanism of Protection:

The reaction proceeds via a nucleophilic substitution at the silicon atom. Imidazole plays a dual role: it acts as a base to deprotonate the alcohol to a limited extent, increasing its nucleophilicity, and more importantly, it can react with TBDMS-Cl to form a highly reactive silyl-imidazolium intermediate. This intermediate is then readily attacked by the alcohol to form the TBDMS ether and regenerate the imidazole catalyst.[3]

Workflow for TBDMS Protection of a Primary Alcohol

Protocol 1: TBDMS Protection of a Primary Alcohol

This protocol provides a general procedure for the efficient silylation of a primary alcohol using TBDMS-Cl and imidazole.

Materials:

Reagent/Material	Purpose
Primary Alcohol	Substrate
tert-Butyldimethylsilyl chloride (TBDMS-Cl)	Silylating agent
Imidazole	Base and catalyst
Anhydrous N,N-Dimethylformamide (DMF)	Solvent
Ethyl acetate	Extraction solvent
Saturated aqueous NaHCO₃ solution	Aqueous wash for quenching
Brine (Saturated aqueous NaCl solution)	Aqueous wash to remove water
Anhydrous Na₂SO₄ or MgSO₄	Drying agent
Silica gel	Stationary phase for chromatography

Procedure:

• To a solution of the primary alcohol (1.0 equivalent) in anhydrous DMF, add imidazole (2.5 equivalents).

• To this stirred solution, add TBDMS-Cl (1.2 equivalents) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution, followed by brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired TBDMS ether.[1]

Deprotection of TBDMS Ethers

The removal of the TBDMS group can be achieved under various conditions, with fluoride-based reagents and acidic conditions being the most common. The choice of deprotection method depends on the other functional groups present in the molecule.

Mechanism of Fluoride-Mediated Deprotection:

The deprotection is driven by the formation of the exceptionally strong Si-F bond.[3] The fluoride ion acts as a potent nucleophile that attacks the silicon atom, forming a pentacoordinate siliconate intermediate. This intermediate then collapses, releasing the alkoxide, which is subsequently protonated upon workup to yield the free alcohol.[3]

Mechanism of Deprotection

Protocol 2: TBDMS Deprotection using TBAF

This protocol describes the most common method for TBDMS deprotection using tetrabutylammonium fluoride (TBAF).

Materials:

Reagent/Material	Purpose
TBDMS-protected alcohol	Substrate
Tetrabutylammonium fluoride (TBAF)	Fluoride source for deprotection
Anhydrous Tetrahydrofuran (THF)	Solvent
Saturated aqueous NH₄Cl solution	Aqueous wash for quenching
Ethyl acetate	Extraction solvent
Brine	Aqueous wash
Anhydrous Na₂SO₄	Drying agent

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 equivalent) in anhydrous THF.

• Add a 1M solution of TBAF in THF (1.1 equivalents) dropwise to the stirred solution at room temperature.

• Monitor the reaction by TLC until all the starting material is consumed.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the deprotected alcohol.[5]

Protocol 3: TBDMS Deprotection under Acidic Conditions

For substrates that are sensitive to basic conditions but stable to acid, acidic deprotection is a valuable alternative.

Materials:

Reagent/Material	Purpose
TBDMS-protected alcohol	Substrate
Acetic acid	Acid catalyst
Tetrahydrofuran (THF)	Co-solvent
Water	Co-solvent
Saturated aqueous NaHCO₃ solution	Neutralizing agent
Ethyl acetate	Extraction solvent
Brine	Aqueous wash
Anhydrous Na₂SO₄	Drying agent

Procedure:

• Prepare a 3:1:1 mixture of acetic acid, water, and THF.

• Dissolve the TBDMS-protected compound in this solvent mixture.

• Stir the reaction at room temperature, monitoring by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[7]

Stability and Orthogonal Strategies

The utility of a protecting group is defined by its stability profile. The TBDMS group is part of a larger family of silyl ethers, each with distinct steric and electronic properties that dictate their stability. This allows for sophisticated orthogonal protection strategies where one silyl ether can be removed in the presence of another.[6]

Relative Stability of Common Silyl Ethers:

The stability of silyl ethers to acidic hydrolysis generally increases with the steric bulk of the substituents on the silicon atom.

Silyl Group	Abbreviation	Relative Stability (Acidic Hydrolysis)
Trimethylsilyl	TMS	1
Triethylsilyl	TES	64
tert-Butyldimethylsilyl	TBDMS/TBS	20,000
Triisopropylsilyl	TIPS	700,000
tert-Butyldiphenylsilyl	TBDPS	5,000,000

Data adapted from literature sources.[3][8]

This differential stability is the foundation of orthogonal deprotection. For instance, a more labile TES ether can be selectively cleaved under mild acidic conditions (e.g., using formic acid) while a more robust TBDMS ether in the same molecule remains intact.[9] Conversely, the less hindered TBDMS group can sometimes be removed with specific reagents while leaving a bulkier TIPS or TBDPS group untouched.[10]

Orthogonal Deprotection Workflow

Conclusion

The tert-butyldimethylsilyl (TBDMS) group is a powerful and versatile tool in the arsenal of the synthetic chemist. Its ease of introduction, predictable selectivity for primary alcohols, robust stability, and facile, selective removal make it an excellent choice for the protection of hydroxyl groups in complex, multi-step syntheses. By understanding the principles of its reactivity and the nuances of its stability relative to other protecting groups, researchers can devise sophisticated and efficient synthetic strategies to access novel molecules of interest in academic research and drug development.

References

• Bevin, K. A Mild and Chemoselective Method for the Deprotection of Tertbutyldimethylsilyl (Tbdms) Ethers Using Iron(III) Tosylate as a Catalyst. University of Tennessee, Knoxville Trace: Tennessee Research and Creative Exchange. [Link]

• Scribd. TBDMS Ether Deprotection with CuCl2 | PDF. Scribd. [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. [Link]

• Total Synthesis. TBS Protecting Group: TBS Protection & Deprotection. Total Synthesis. [Link]

• Kumar, A., Ganesh, K. N. Chemoselective Deprotection of Triethylsilyl Ethers. PMC. [Link]

• Cipolla, L., et al. Orthogonal protection of saccharide polyols through solvent-free one-pot sequences based on regioselective silylations. Beilstein Journal of Organic Chemistry. [Link]

• University of Windsor. Alcohol Protecting Groups. University of Windsor. [Link]

• Ogilvie, K. K. The tert-Butyldimethylsilyl Group as a Protecting Group in Deoxynucleosides. Canadian Journal of Chemistry. [Link]

• Cipolla, L., et al. Orthogonal protection of saccharide polyols through solvent-free one-pot sequences based on regioselective silylations. PubMed. [Link]

• Bartoszewicz, A., et al. Silylation of Alcohols using TBDMSCl, TBDPSCl and TIPSCl in the Presence of N-Methylimidazole and Iodine. ResearchGate. [Link]

• OpenStax. 17.8 Protection of Alcohols. OpenStax. [Link]

• Reddit. Silyl protecting group lability. Reddit. [Link]

• SynArchive. Protection of Alcohol by Silyl ether. SynArchive. [Link]

• ResearchGate. A Simple and Useful Synthetic Protocol for Selective Deprotection of tert‐Butyldimethylsilyl (TBS) Ethers | Request PDF. ResearchGate. [Link]

• van der Vorm, S., et al. A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. PMC. [Link]

• Master Organic Chemistry. Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Glen Research. Application Guide - Procedure for the synthesis, deprotection and isolation of RNA using TOM-protected monomers. Glen Research. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 17.8 Protection of Alcohols - Organic Chemistry | OpenStax [openstax.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Application Notes &amp; Protocols for 2,6-Dichlorobenzonitrile N-oxide in Medicinal Chemistry

Introduction: Harnessing the Power of a Versatile Dipole

In the landscape of modern medicinal chemistry, the efficient construction of novel heterocyclic scaffolds is paramount to successful drug discovery programs. Among the myriad of synthetic tools available, the 1,3-dipolar cycloaddition stands out for its power and versatility in creating five-membered heterocycles.[1] 2,6-Dichlorobenzonitrile N-oxide is a highly reactive 1,3-dipole that serves as a cornerstone intermediate for the synthesis of complex molecules.[2][3] Its general structure is R-C≡N⁺-O⁻.[4]

This guide provides an in-depth exploration of 2,6-Dichlorobenzonitrile N-oxide, focusing on its application in synthesizing isoxazole and isoxazoline moieties. These scaffolds are of significant interest due to their prevalence in biologically active compounds and their ability to act as versatile synthetic intermediates.[5][6] The nitrile functional group itself is a key pharmacophore in numerous approved drugs, valued for its ability to modulate physicochemical properties and engage in crucial binding interactions such as hydrogen bonds.[7][8] This document will detail the underlying chemical principles, provide validated experimental protocols, and discuss the strategic application of this reagent in the development of new therapeutic agents.

Core Principle: The [3+2] Cycloaddition Reaction

The primary utility of 2,6-Dichlorobenzonitrile N-oxide stems from its participation in Huisgen 1,3-dipolar cycloaddition reactions.[1] This is a powerful, concerted pericyclic reaction involving the 4π electrons of the nitrile oxide (the 1,3-dipole) and the 2π electrons of a dipolarophile (e.g., an alkene or alkyne) to form a five-membered heterocyclic ring.[1][2] This reaction is a cornerstone of "click chemistry"—a class of reactions known for being rapid, high-yielding, and tolerant of a wide range of functional groups.[9]

The key advantages of using this cycloaddition in medicinal chemistry are:

• High Atom Economy: The reaction joins molecular fragments without the loss of atoms.[10]

• Stereospecificity: The stereochemistry of the dipolarophile is retained in the product.

• Access to Privileged Scaffolds: It provides direct, convergent access to isoxazolines (from alkenes) and isoxazoles (from alkynes), which are important structures in pharmaceutical chemistry.[10][11]

The reaction proceeds with high regioselectivity, which can be predicted based on the electronic properties of the interacting frontier molecular orbitals (HOMO and LUMO) of the dipole and the dipolarophile.[12]

Caption: General scheme of [3+2] cycloaddition using 2,6-Dichlorobenzonitrile N-oxide.

Application Notes for Drug Discovery

The introduction of the 2,6-dichlorophenyl isoxazole/isoxazoline moiety can profoundly influence a lead compound's biological and pharmacokinetic profile.

• Scaffold Hopping & Library Synthesis: 2,6-Dichlorobenzonitrile N-oxide is an ideal reagent for generating libraries of drug-like molecules. By reacting it with a diverse collection of alkenes and alkynes, researchers can rapidly access a wide chemical space of isoxazole and isoxazoline derivatives for high-throughput screening.

• Bioisosteric Replacement: The isoxazole ring is a common bioisostere for amide and ester groups. This substitution can enhance metabolic stability by removing sites susceptible to hydrolysis while maintaining or improving binding affinity through similar electronic and steric properties. The nitrile group itself can act as a bioisostere for carbonyl or halogen groups.[7]

• Modulation of ADME Properties: The nitrile group can modulate physicochemical properties to improve bioavailability.[7] Introducing a nitrile can also block metabolically labile sites, thereby increasing the metabolic stability and half-life of a drug candidate.[7] The N-oxide functionality can increase water solubility and reduce membrane permeability.[13]

• Enhancing Target Affinity: The nitrile's strong dipole and ability to act as a hydrogen bond acceptor can lead to potent and selective interactions with target proteins.[8] Crystal structures of numerous pharmaceuticals reveal key hydrogen bonding between a nitrile nitrogen and amino acid residues in the protein's active site.[8] The dichlorophenyl group can engage in favorable hydrophobic or halogen-bonding interactions, further anchoring the molecule in the binding pocket.

Experimental Protocols

Safety First: 2,6-Dichlorobenzonitrile is a combustible solid that can be toxic if swallowed, inhaled, or in contact with skin.[14][15][16][17] It causes skin and serious eye irritation.[16] Always handle this compound in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[18] Avoid creating dust.[14] Nitrile oxides are reactive and potentially unstable intermediates; therefore, they are almost always generated and used in situ.

Protocol 1: Synthesis of 2,6-Dichlorobenzohydroxamoyl Chloride (N-oxide Precursor)

This protocol describes the synthesis of the stable precursor required for the in situ generation of the nitrile oxide. The method is adapted from standard procedures for converting aldoximes to hydroxamoyl chlorides.

Materials:

• 2,6-Dichlorobenzaldehyde oxime

• N-Chlorosuccinimide (NCS)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 2,6-dichlorobenzaldehyde oxime (1.0 eq) in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Add N-Chlorosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3-4 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into a separatory funnel containing cold water and diethyl ether.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2,6-dichlorobenzohydroxamoyl chloride.

• The product can be purified by recrystallization (e.g., from hexanes/ethyl acetate) if necessary.

Causality: NCS is a mild and effective chlorinating agent for this transformation. The use of anhydrous DMF ensures a suitable reaction medium, and the low temperature helps to control the exothermicity of the reaction and minimize side products. The aqueous workup is designed to remove DMF and unreacted NCS/succinimide byproducts.

Protocol 2: In Situ Generation and Cycloaddition with an Alkene

This protocol details the one-pot synthesis of a 3-(2,6-dichlorophenyl)-substituted isoxazoline via a [3+2] cycloaddition.[19]

Materials:

• 2,6-Dichlorobenzohydroxamoyl Chloride (from Protocol 1)

• Alkene (dipolarophile, e.g., styrene) (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Toluene, anhydrous

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2,6-dichlorobenzohydroxamoyl chloride (1.0 eq) and the alkene dipolarophile (1.1 eq).

• Dissolve the solids in anhydrous toluene.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add triethylamine (1.2 eq) dropwise via syringe over 10-15 minutes. A white precipitate (triethylamine hydrochloride) will form.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight. Monitor the reaction by TLC.

• Once the starting material is consumed, filter the reaction mixture through a pad of celite to remove the triethylamine hydrochloride, washing the pad with toluene.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure isoxazoline product.

Trustworthiness & Rationale: The slow addition of TEA at low temperature controls the rate of nitrile oxide formation, minimizing its dimerization—a common side reaction.[19] Using a slight excess of the alkene ensures efficient trapping of the highly reactive nitrile oxide intermediate. The formation of a salt precipitate (TEA·HCl) provides a visual cue that the reaction is proceeding and drives the equilibrium towards product formation.

Caption: Workflow for the synthesis of isoxazoles/isoxazolines from the aldoxime precursor.

Data Summary

The efficiency of the cycloaddition reaction can vary based on the electronic nature of the dipolarophile. The following table provides a general guide to expected outcomes.

Dipolarophile Type	Relative Reaction Rate	Typical Yield Range	Notes
Alkenes
Electron-rich (e.g., enol ethers)	Fast	75-95%	Highly regioselective.
Strained (e.g., norbornene)	Very Fast	80-98%	Driven by release of ring strain.
Electron-deficient (e.g., acrylates)	Moderate	60-85%	Reaction may require gentle heating.
Terminal Alkenes (e.g., styrene)	Moderate	70-90%	Good reactivity and selectivity.
Alkynes
Terminal (e.g., phenylacetylene)	Moderate	70-90%	Direct route to aromatic isoxazoles.[10]
Internal (e.g., diphenylacetylene)	Slow	40-60%	Steric hindrance can reduce reaction rate.

Conclusion

2,6-Dichlorobenzonitrile N-oxide is a powerful and highly adaptable reagent in the medicinal chemist's toolkit. Its ability to undergo efficient and selective [3+2] cycloaddition reactions provides a direct and reliable pathway to isoxazoline and isoxazole cores, which are integral scaffolds in numerous biologically active molecules. By understanding the principles of its generation and reactivity, and by employing the robust protocols outlined in this guide, researchers can effectively leverage this intermediate to accelerate the synthesis of novel compound libraries and advance the development of next-generation therapeutics.

References

• Vertex AI Search. (n.d.). The Chemistry Behind 2,6-Dichlorobenzonitrile: Synthesis and Industrial Uses.

• PubMed. (2012, March 2). 1,3-Dipolar Cycloaddition of 2,6-dichlorobenzonitrile Oxide to 2-methyl-N-confused Porphyrin. Regio- And Stereoselective Synthesis and Structural Characterization of 2-aza-21-carbabacteriochlorin and Resolution of 2-aza-21-carbachlorin Enantiomers. [Link]

• SIOC Journals. (n.d.). Application of Nitrile in Drug Design. [Link]

• ACS Publications. (2012, February 10). 1,3-Dipolar Cycloaddition of 2,6-Dichlorobenzonitrile Oxide to 2-Methyl-N-confused Porphyrin. Regio- and Stereoselective Synthesis and Structural Characterization of 2-Aza-21-carbabacteriochlorin and Resolution of 2-Aza-21-carbachlorin Enantiomers. [Link]

• Dakota State University. (n.d.). The Versatile Role of Nitriles in Modern Organic Synthesis: Applications in Pharmaceuticals, Materials Science & Advanced Chemical Research. [Link]

• Northern Arizona University. (2011, October 15). Recent advances in intramolecular nitrile oxide cycloadditions in the synthesis of 2-Isoxazolines. [Link]

• Methylamine Supplier. (n.d.). MSDS for 2,6-Dichlorobenzonitrile. [Link]

• Taylor & Francis Online. (2022, August 1). [3 + 2] Cycloaddition reactions of nitrile oxides generated in situ from aldoximes with alkenes and alkynes under ball-milling conditions. [Link]

• Google Patents. (n.d.).

• Maynooth University Research Archive Library. (2012, March 13). Nitrile Oxide/Alkyne Cycloadditions A Credible Platform for Synthesis of Bioinspired Molecules by MetalFree Molecular Clicking. [Link]

• ResearchGate. (n.d.). NITRILE OXIDES: A KEY INTERMEDIATE IN ORGANIC SYNTHESIS. [Link]

• PMC. (2025, September 5). 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for cycloaddition of nitrile oxide 2 with 7a. [Link]

• PrepChem.com. (n.d.). Synthesis of 2,6-dichlorobenzonitrile. [Link]

• PMC. (n.d.). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. [Link]

• Patsnap. (2021, June 25). Process for preparation of 2,6-dichlorobenzonitrile. [Link]

• Google Books. (n.d.).

• Semantic Scholar. (2018, January 29). One-step selective synthesis of 2-chlorobenzonitrile from 2-chlorotoluene via ammoxidation. [Link]

• R Discovery. (1992, January 1). The Reactions of 2,6-Dichlorobenzonitrile Oxide with Pyrimidine Derivatives. [Link]

• Wikipedia. (n.d.). Nitrile. [Link]

• Sci-Hub. (2006). 1,3-Dipolar Cycloadditions of Electrophilically Activated Benzonitrile N-Oxides. Polar Cycloaddition versus Oxime Formation. [Link]

• ResearchGate. (2025, August 10). Recent Advances in Nitrile Oxide Cycloadditions. Synthesis of Isoxazolines. [Link]

• ACS Publications. (2010, August 30). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. [Link]

• Organic Chemistry Portal. (n.d.). Huisgen 1,3-Dipolar Cycloaddition. [Link]

• ChemSynthesis. (2025, May 20). 2,6-dichlorobenzonitrile oxide. [Link]

• PMC. (n.d.). Bioactivation of the Nasal Toxicant 2,6-Dichlorobenzonitrile: An Assessment of Metabolic Activity in Human Nasal Mucosa and Identification of Indicators of Exposure and Potential Toxicity. [Link]

• Utah State University DigitalCommons@USU. (n.d.). The physiological effects and fate of dichlobenil (2, 6-dichlorobenzonitrile) in an aquatic environment. [Link]

• YouTube. (2020, February 8). 1,3-dipolar cycloaddition reactions. [Link]

• ResearchGate. (2025, December 22). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. [Link]

• PMC. (n.d.). Medicinal Chemistry of Drugs with N-Oxide Functionalities. [Link]

• PMC. (n.d.). The formation of 2,6-dichlorobenzonitrile from related compounds in plants. [Link]

• MDPI. (2025, September 29). Organic Compounds with Biological Activity. [Link]

• ResearchGate. (n.d.). Natural Products Containing the Nitrile Functional Group and Their Biological Activities. [Link]

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• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: 2,6-Dichlorobenzonitrile N-oxide as a Pivotal Intermediate for Isoxazoline-Based Agrochemicals

Abstract & Introduction

The isoxazole and isoxazoline five-membered heterocyclic cores are privileged structures in modern agrochemical design, forming the backbone of numerous potent herbicides, insecticides, and fungicides.[1][2][3] Their widespread application stems from their versatile biological activities and novel modes of action, which can circumvent resistance issues associated with older chemical classes.[4][5] A highly efficient and modular route to these vital scaffolds is the 1,3-dipolar cycloaddition reaction, for which nitrile oxides are indispensable 1,3-dipole synthons.[6][7]

This application note provides a detailed guide to the use of 2,6-Dichlorobenzonitrile N-oxide (DCBNO), a substituted aromatic nitrile oxide, as a key intermediate in the synthesis of agrochemical precursors. The steric and electronic influence of the ortho-chloro substituents on the benzonitrile core imparts unique stability and reactivity characteristics to this intermediate, making it a valuable tool for synthetic chemists. We will elucidate the synthesis of DCBNO from its corresponding aldoxime and provide a comprehensive, field-proven protocol for its in situ generation and subsequent 1,3-dipolar cycloaddition with an alkene to form a 3,5-disubstituted isoxazoline, a common structural motif in advanced insecticides.[4][5] The protocols herein are designed to be self-validating, with in-depth explanations for experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Physicochemical Properties of Key Reagents

A clear understanding of the properties of the core intermediate is crucial for successful synthesis and safe handling.

Property	2,6-Dichlorobenzonitrile N-oxide	2,6-Dichlorobenzonitrile
CAS Number	2904-62-3[8]	1194-65-6[9]
Molecular Formula	C₇H₃Cl₂NO[8]	C₇H₃Cl₂N[9]
Molecular Weight	188.01 g/mol [8]	172.02 g/mol
Appearance	Typically handled in situ; unstable	White to off-white crystalline solid[9]
Key Hazard	Highly reactive; prone to dimerization	Harmful if swallowed or in contact with skin[9]

Synthesis and Core Reactivity

The cornerstone of this chemistry is the 1,3-dipolar cycloaddition. Nitrile oxides are highly reactive and are typically generated in situ to be immediately "trapped" by a dipolarophile (e.g., an alkene or alkyne), preventing unwanted dimerization into furoxans or other side products.[10][11]

General Synthesis Pathway

The transformation from a stable starting material to the final isoxazoline product follows a well-established synthetic sequence. The nitrile oxide is not isolated but is generated and consumed in the same reaction vessel.

Caption: Overall workflow for the synthesis of an isoxazoline from 2,6-dichlorobenzaldehyde.

The Mechanism of 1,3-Dipolar Cycloaddition

The reaction proceeds through a concerted, pericyclic mechanism where the 1,3-dipole (DCBNO) adds across the π-system of the dipolarophile (alkene). This single-step process is highly efficient for forming the five-membered isoxazoline ring.[6][7]

Caption: Concerted [3+2] cycloaddition mechanism between a nitrile oxide and an alkene.

Experimental Protocols

Safety Precaution: These procedures involve chlorinated reagents and reactive intermediates. All steps must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Protocol 4.1: Synthesis of 2,6-Dichlorobenzaldehyde Oxime (Precursor)

Rationale: The oxime is a stable, isolable precursor to the nitrile oxide. Its formation is a standard condensation reaction. Sodium bicarbonate is used as a mild base to neutralize the HCl released from hydroxylamine hydrochloride, driving the reaction to completion.

• Reagents & Materials:

  • 2,6-Dichlorobenzaldehyde (10.0 g, 57.1 mmol)

  • Hydroxylamine hydrochloride (4.37 g, 62.9 mmol, 1.1 eq)

  • Sodium bicarbonate (14.4 g, 171.4 mmol, 3.0 eq)

  • Ethanol (150 mL)

  • Water (50 mL)

  • 500 mL round-bottom flask, magnetic stirrer, reflux condenser

• Procedure:

  • Combine 2,6-dichlorobenzaldehyde, hydroxylamine hydrochloride, and sodium bicarbonate in the round-bottom flask.

  • Add ethanol and water to the flask.

  • Heat the mixture to reflux with stirring for 2-3 hours. Monitor reaction completion by TLC (e.g., 20% Ethyl Acetate/Hexane), observing the disappearance of the starting aldehyde.

  • After cooling to room temperature, pour the reaction mixture into 500 mL of cold water.

  • A white precipitate will form. Collect the solid by vacuum filtration and wash thoroughly with water.

  • Dry the solid under vacuum to yield 2,6-dichlorobenzaldehyde oxime.

• Expected Results:

  • Yield: >95%

  • Appearance: White crystalline solid.

  • Purity: Sufficient for use in the next step without further purification.

Protocol 4.2: In Situ Generation of DCBNO and Synthesis of 3-(2,6-Dichlorophenyl)-5-phenylisoxazoline

Rationale: This protocol exemplifies the core application. The oxime is first converted to the corresponding hydroximoyl chloride using N-chlorosuccinimide (NCS), a safe and easy-to-handle chlorinating agent.[10] A catalytic amount of DMF can facilitate this step. The subsequent addition of a non-nucleophilic base, triethylamine (Et₃N), promotes the elimination of HCl to generate the transient DCBNO.[10] This highly reactive 1,3-dipole is immediately trapped by the dipolarophile (styrene) present in the reaction mixture to yield the desired isoxazoline product. This in situ approach is critical to maximize the yield of the cycloaddition product and minimize the formation of furoxan, the nitrile oxide dimer.

• Reagents & Materials:

  • 2,6-Dichlorobenzaldehyde oxime (5.0 g, 26.3 mmol)

  • N-Chlorosuccinimide (NCS) (3.88 g, 29.0 mmol, 1.1 eq)

  • Styrene (3.27 g, 31.6 mmol, 1.2 eq)

  • Triethylamine (Et₃N) (4.4 mL, 31.6 mmol, 1.2 eq)

  • N,N-Dimethylformamide (DMF) (0.2 mL, catalytic)

  • Dichloromethane (DCM) (150 mL)

  • 250 mL round-bottom flask, magnetic stirrer, dropping funnel

• Procedure:

  • Dissolve 2,6-dichlorobenzaldehyde oxime in 100 mL of DCM in the round-bottom flask and add the catalytic DMF.

  • Add NCS in one portion to the stirred solution at room temperature. Stir for 1 hour. The formation of the hydroximoyl chloride intermediate can be monitored by TLC.

  • Add styrene to the reaction mixture.

  • Combine triethylamine with 50 mL of DCM in a dropping funnel and add it dropwise to the reaction mixture over 30 minutes. An exothermic reaction and the formation of triethylamine hydrochloride precipitate will be observed.

  • Stir the reaction at room temperature overnight.

  • Workup: Quench the reaction by adding 100 mL of water. Separate the organic layer.

  • Wash the organic layer sequentially with 1N HCl (1 x 50 mL), saturated NaHCO₃ solution (1 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., gradient elution with 5-15% Ethyl Acetate in Hexane) to yield the pure product.

• Expected Results & Data Presentation:

Parameter	Expected Outcome
Yield	70-85%
Appearance	White to off-white solid
¹H NMR	Characteristic peaks for the isoxazoline ring protons
Mass Spec (ESI)	[M+H]⁺ peak corresponding to C₁₅H₁₁Cl₂NO

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield of isoxazoline	1. Incomplete formation of hydroximoyl chloride.2. Dimerization of DCBNO.	1. Ensure NCS is pure and dry. Increase reaction time for chlorination.2. Add triethylamine slowly at 0 °C.
Starting oxime recovered	Insufficient NCS or inactive NCS.	Use fresh, high-purity NCS and ensure stoichiometry is correct (1.1 eq).
Complex mixture of products after reaction	Furoxan (dimer) formation is significant.	Ensure the dipolarophile (styrene) is present before adding the base. Use a slight excess of the dipolarophile.
Difficulty in purification	Product co-elutes with side products.	Optimize the solvent system for column chromatography. Recrystallization may be an alternative purification method.

Conclusion

2,6-Dichlorobenzonitrile N-oxide is a powerful and versatile intermediate for the construction of isoxazoline-containing molecules. The protocols detailed in this note provide a reliable and reproducible pathway for synthesizing agrochemical precursors, grounded in a clear understanding of the reaction mechanisms and practical considerations. The in situ generation and trapping via 1,3-dipolar cycloaddition is a robust strategy that enables access to a diverse range of complex molecular architectures essential for the discovery and development of next-generation crop protection agents.

References

• Recent Advances in Synthetic Strategies and Agrochemical Activities of Isoxazoline Deriv
• Recent Advances in Synthetic Strategies and Agrochemical Activities of Isoxazoline Derivatives.
• Isoxazoline: An Emerging Scaffold in Pesticide Discovery.
• Isoxazole - Wikipedia. Wikipedia.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradi
• Discovery and development history of isoxazoline insecticides. Benchchem.
• 2,6-Dichlorobenzonitrile. Grokipedia.
• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. MDPI.
• cycloadditions with nitrile oxides. YouTube.
• Preparation and reactivity of some stable nitrile oxides and nitrones.
• CAS 2904-62-3 2,6-Dichlorobenzonitrile N-oxide. Alfa Chemistry.
• NITRILE OXIDES: A KEY INTERMEDIATE IN ORGANIC SYNTHESIS.

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. grokipedia.com [grokipedia.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

protocol for in situ generation of 2,6-Dichlorobenzonitrile N-oxide

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Application Note: Protocol for the In Situ Generation of 2,6-Dichlorobenzonitrile N-oxide and Subsequent 1,3-Dipolar Cycloaddition

Executive Summary & Mechanistic Rationale

Nitrile oxides are indispensable 1,3-dipoles in medicinal chemistry and drug development, primarily utilized for the construction of isoxazole and isoxazoline pharmacophores via [3+2] cycloadditions. However, due to their exceptionally high reactivity, isolated nitrile oxides rapidly undergo spontaneous dimerization to form biologically inactive furoxans. To circumvent this thermodynamic sink, 2,6-dichlorobenzonitrile N-oxide must be generated in situ from a stable precursor immediately prior to trapping with a dipolarophile [1].

This application note details a highly optimized, field-proven, three-phase protocol:

• Condensation: Conversion of commercially available 2,6-dichlorobenzaldehyde to its corresponding oxime.

• Halogenation: Electrophilic chlorination to yield the stable intermediate 2,6-dichlorobenzohydroximoyl chloride.

• Dehydrohalogenation & Cycloaddition: Base-mediated in situ generation of the transient nitrile oxide and concurrent trapping.

Reaction Pathway & Causality

Reaction pathway for the in situ generation of 2,6-Dichlorobenzonitrile N-oxide.

Quantitative Data & Reagent Preparation

The following stoichiometric table is optimized for a 10 mmol scale synthesis. Maintaining these exact molar equivalents is critical to prevent over-chlorination and ensure complete consumption of the starting materials [4].

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Synthesis
2,6-Dichlorobenzaldehyde	175.01	1.00	1.75 g	Primary Starting Material
Hydroxylamine HCl	69.49	1.15	0.80 g	Nucleophilic Oxime Source
Sodium Hydroxide (NaOH)	40.00	1.15	0.46 g	Base (Liberates free NH₂OH)
N-Chlorosuccinimide (NCS)	133.53	1.05	1.40 g	Electrophilic Chlorinating Agent
Triethylamine (Et₃N)	101.19	1.50	1.52 g (2.1 mL)	Dehydrohalogenation Base
Dipolarophile (e.g., Alkyne)	Varies	1.20	Varies	Cycloaddition Partner

Step-by-Step Experimental Protocol

Phase 1: Synthesis of 2,6-Dichlorobenzaldehyde Oxime

Causality: Hydroxylamine is utilized as a hydrochloride salt to prevent ambient oxidation and ensure shelf stability. NaOH is required to neutralize the HCl salt, generating the active nucleophile in situ. Ethanol serves as a miscible co-solvent to solubilize the highly hydrophobic aldehyde [2].

• Preparation: In a 100 mL round-bottom flask, dissolve NaOH (0.46 g, 11.5 mmol) in 10 mL of deionized water. Add Hydroxylamine HCl (0.80 g, 11.5 mmol) and stir until completely dissolved.

• Addition: Dissolve 2,6-dichlorobenzaldehyde (1.75 g, 10.0 mmol) in 15 mL of absolute ethanol. Add this solution dropwise to the aqueous mixture at room temperature.

• Reaction: Attach a reflux condenser and heat the mixture in an oil bath at 70°C for 12–24 hours [3].

• Self-Validation & Workup: Cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol. The removal of the organic solvent forces the hydrophobic oxime to precipitate out of the aqueous phase, serving as a visual confirmation of conversion. Filter the resulting white solid, wash with cold water, and dry in vacuo. (Expected Yield: ~94-96%).

Phase 2: Synthesis of 2,6-Dichlorobenzohydroximoyl Chloride

Causality: N-Chlorosuccinimide (NCS) is selected over chlorine gas because it provides a controlled, mild release of electrophilic chlorine, preventing unwanted chlorination of the aromatic ring [1]. DMF (or DMA) is used as a polar aprotic solvent to stabilize the transition state. The temperature is strictly capped at 45°C to prevent thermal degradation of the product [4].

• Preparation: Dissolve the 2,6-dichlorobenzaldehyde oxime (1.90 g, 10.0 mmol) in 10 mL of anhydrous DMF in a dry flask under a nitrogen atmosphere.

• Chlorination: Add NCS (1.40 g, 10.5 mmol) in small portions to avoid rapid exothermic spikes.

• Reaction: Stir the mixture at 45°C for exactly 3 hours.

• Self-Validation & Workup: Monitor via TLC (Hexanes:EtOAc 4:1). The oxime spot will cleanly shift to a higher Rf value. Pour the reaction mixture into 50 mL of ice water. Extract the aqueous phase with methyl tert-butyl ether (MTBE) (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to yield the hydroximoyl chloride as a pale yellow oil or low-melting solid [4].

Phase 3: In Situ Generation and 1,3-Dipolar Cycloaddition

Causality: The nitrile oxide is highly unstable. By introducing the base (Et₃N) slowly to a solution containing both the hydroximoyl chloride and the dipolarophile, the transient nitrile oxide is consumed by the cycloaddition reaction faster than it can dimerize into a furoxan [1, 3].

• Preparation: Dissolve 2,6-dichlorobenzohydroximoyl chloride (2.24 g, 10.0 mmol) and the chosen dipolarophile (12.0 mmol) in 20 mL of anhydrous THF or dichloromethane.

• Generation: Cool the mixture to 0°C. Add Triethylamine (2.1 mL, 15.0 mmol) dropwise over 15 minutes. A white precipitate of triethylamine hydrochloride (Et₃N·HCl) will immediately begin to form, serving as a visual indicator of successful dehydrohalogenation.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation & Workup: Filter off the Et₃N·HCl salts. Concentrate the filtrate and purify the resulting isoxazole/isoxazoline derivative via silica gel flash chromatography. The absence of a mass corresponding to the furoxan dimer in LC-MS analysis validates that the in situ trapping kinetics successfully outcompeted dimerization.

References

• Discovery of BAR502, as potent steroidal antagonist of leukemia inhibitory factor receptor for the treatment of pancreatic adenocarcinoma. Frontiers. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Nonsteroidal Farnesoid X Receptor (FXR) Antagonists: Molecular Basis of FXR Antagonism. ResearchGate. [Link]

• CN116283810A - A kind of preparation method of isoxazole compound.

The Pivotal Role of 2,6-Dichlorobenzonitrile N-oxide in Catalytic and Cycloaddition Chemistry: A Guide for Researchers

Introduction: Unveiling the Synthetic Potential of a Versatile Dipole

In the landscape of modern organic synthesis, the quest for efficient and selective methods for the construction of complex molecular architectures is paramount. Among the myriad of reactive intermediates available to the synthetic chemist, nitrile oxides stand out for their utility in [3+2] cycloaddition reactions, providing a direct route to valuable five-membered heterocycles. This guide focuses on a particularly useful, yet sterically hindered and electronically modulated reagent: 2,6-Dichlorobenzonitrile N-oxide. While its direct catalytic applications are an emerging area of scientific inquiry, its role as a key reagent in highly efficient, often catalyst-free, cycloaddition reactions is well-established and forms the cornerstone of its utility. This document will provide a comprehensive overview of its primary applications, detailed experimental protocols, and an exploration of the broader catalytic context of N-oxide chemistry, offering researchers, scientists, and drug development professionals a practical guide to harnessing its synthetic potential.

Core Application: The [3+2] Cycloaddition Powerhouse

The most significant application of 2,6-Dichlorobenzonitrile N-oxide lies in its function as a 1,3-dipole in Huisgen 1,3-dipolar cycloaddition reactions.[1] This powerful transformation allows for the facile construction of isoxazoline and isoxazole rings, which are prevalent structural motifs in a wide range of biologically active compounds and functional materials.

Mechanistic Underpinnings: A Concerted and Asynchronous Pathway

The efficacy and selectivity of the [3+2] cycloaddition of 2,6-Dichlorobenzonitrile N-oxide are deeply rooted in its reaction mechanism. Extensive computational studies, often employing Density Functional Theory (DFT), have shed light on this process.[2][3] The reaction is generally understood to proceed through a concerted, yet asynchronous, transition state .[2] This means that while the two new sigma bonds are formed in a single step, the bond formation does not occur to the same extent at the same time.

The regioselectivity of the cycloaddition is a key feature. In reactions with unsymmetrical alkenes or alkynes, the cycloaddition of 2,6-Dichlorobenzonitrile N-oxide typically proceeds with high regioselectivity, leading to the formation of a single major regioisomer. This selectivity is governed by both electronic and steric factors, with frontier molecular orbital (FMO) theory providing a useful predictive model.[1] DFT calculations have been instrumental in rationalizing the observed regiochemical outcomes in reactions with various dipolarophiles.[2]

Application Notes and Protocols

Protocol 1: In Situ Generation and [3+2] Cycloaddition of 2,6-Dichlorobenzonitrile N-oxide with an Alkene

The high reactivity and propensity of nitrile oxides to dimerize necessitates their in situ generation. A common and effective method involves the dehydrohalogenation of the corresponding hydroximoyl chloride, which is itself generated from the aldoxime.[4]

Reaction Scheme:

A simplified workflow for the in situ generation and cycloaddition of 2,6-Dichlorobenzonitrile N-oxide.

Materials:

• 2,6-Dichlorobenzaldehyde oxime

• N-Chlorosuccinimide (NCS)

• Dimethylformamide (DMF)

• Alkene (dipolarophile)

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Preparation of the Hydroximoyl Chloride Solution: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,6-dichlorobenzaldehyde oxime (1.0 eq) in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Chlorination: Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C. Allow the reaction to stir at this temperature for 30 minutes. The formation of the hydroximoyl chloride can be monitored by thin-layer chromatography (TLC).

• Cycloaddition: To the solution containing the in situ generated 2,6-dichlorobenzohydroximoyl chloride, add the alkene (1.2 eq).

• Generation of the Nitrile Oxide: Slowly add triethylamine (Et₃N) (1.5 eq) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC.

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane. Wash the organic layer sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired isoxazoline product.

Causality Behind Experimental Choices:

• In Situ Generation: 2,6-Dichlorobenzonitrile N-oxide is highly reactive and prone to dimerization to form a furoxan. Generating it in the presence of the dipolarophile maximizes the yield of the desired cycloaddition product.

• N-Chlorosuccinimide (NCS): NCS is a mild and effective chlorinating agent for the conversion of the aldoxime to the hydroximoyl chloride precursor.

• Triethylamine (Et₃N): A tertiary amine base is used to dehydrochlorinate the hydroximoyl chloride to the nitrile oxide without competing nucleophilic attack.

• Stoichiometry: A slight excess of the alkene is often used to ensure complete consumption of the generated nitrile oxide. An excess of triethylamine drives the dehydrochlorination to completion.

Data Presentation: Representative Yields in [3+2] Cycloadditions

Dipolarophile	Product	Yield (%)	Reference
Styrene	3-(2,6-dichlorophenyl)-5-phenyl-4,5-dihydroisoxazole	85	[5]
1-Hexene	3-(2,6-dichlorophenyl)-5-butyl-4,5-dihydroisoxazole	78	[4]
Methyl Acrylate	Methyl 3-(2,6-dichlorophenyl)-4,5-dihydroisoxazole-5-carboxylate	92	[4]

Exploring the Catalytic Frontier: Beyond Stoichiometric Reagents

While the primary utility of 2,6-Dichlorobenzonitrile N-oxide is as a stoichiometric reagent in cycloadditions, the broader field of N-oxide chemistry offers intriguing possibilities for catalytic applications.

Organocatalysis with Chiral N-Oxides

Chiral heteroaromatic N-oxides have emerged as powerful organocatalysts in a variety of asymmetric transformations.[6][7] Their catalytic activity stems from the nucleophilic character of the N-oxide oxygen, which can activate electrophiles, particularly silicon-based reagents.[6] For instance, chiral pyridine N-oxides have been successfully employed in asymmetric allylation, propargylation, and allenylation reactions.[6]

Although there are no direct reports of 2,6-Dichlorobenzonitrile N-oxide itself acting as an organocatalyst, its N-oxide functionality suggests that chiral derivatives could potentially be developed for such purposes. The steric hindrance from the ortho-chloro substituents would likely play a significant role in the design and efficacy of such catalysts.

Conceptual organocatalytic cycle involving a chiral N-oxide.

N-Oxides as Ligands in Metal Catalysis

The lone pairs on the oxygen atom of an N-oxide can coordinate to metal centers, making them effective ligands in transition metal catalysis. Chiral N,N'-dioxides, for example, have been extensively used as ligands for a wide range of metals, facilitating a plethora of asymmetric reactions.[8] These ligands can create a well-defined chiral environment around the metal, leading to high levels of enantioselectivity.

The potential for 2,6-Dichlorobenzonitrile N-oxide or its derivatives to act as ligands in metal-catalyzed reactions is an area ripe for exploration. The electronic properties of the benzonitrile ring, modified by the two chlorine atoms, could influence the donor ability of the N-oxide and the catalytic activity of the resulting metal complex.

Conclusion and Future Perspectives

2,6-Dichlorobenzonitrile N-oxide is a powerful and reliable reagent for the synthesis of isoxazolines and isoxazoles via [3+2] cycloaddition reactions. Its in-situ generation from the corresponding aldoxime provides a practical and efficient method for its use in organic synthesis. While its direct application as a catalyst is not yet established, the broader context of N-oxide chemistry suggests exciting avenues for future research. The development of chiral derivatives of 2,6-Dichlorobenzonitrile N-oxide could unlock their potential as novel organocatalysts or as unique ligands in asymmetric metal catalysis. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to fully exploit the synthetic capabilities of this versatile molecule and to inspire further investigations into its catalytic potential.

References

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• Mechanistic insights on azide-nitrile cycloadditions: on the dialkyltin oxide-trimethylsilyl azide route and a new Vilsmeier-Haack-type organocatalyst. (n.d.). Semantic Scholar. Retrieved March 10, 2026, from [Link]

• Synthesis of 2-Isoxazoline Derivatives through Oximes of 1,3-Dicarbonyl Arylidenes. (2021). Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 855-866. [Link]

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• Ghabrial, S. S., Thomsen, I., & Torssell, K. B. G. (1987). Synthesis of Biheteroaromatic Compounds via the Isoxazoline Route. Acta Chemica Scandinavica, Series B, 41, 426-434. [Link]

• Heteroaromatic N-Oxides in Asymmetric Catalysis. (2022). Encyclopedia.pub. [Link]

• Latos-Grażyński, L., et al. (2012). 1,3-Dipolar Cycloaddition of 2,6-dichlorobenzonitrile Oxide to 2-methyl-N-confused Porphyrin. Regio- And Stereoselective Synthesis and Structural Characterization of 2-aza-21-carbabacteriochlorin and Resolution of 2-aza-21-carbachlorin Enantiomers. The Journal of Organic Chemistry, 77(5), 2431-2440. [Link]

• Kalevaru, V. N., et al. (2009). Synthesis of 2,6-dichlorobenzonitrile from 2,6-dichlorotoluene by gas phase ammoxidation over VPO catalysts. Applied Catalysis A: General, 366(2), 239-246. [Link]

• Kącka-Zych, A., & Zawadzińska, K. (2016). A DFT computational study of the molecular mechanism of [3 + 2] cycloaddition reactions between nitroethene and benzonitrile N-oxides. Structural Chemistry, 28(2), 521-528. [Link]

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Application Note: Stereoselective 1,3-Dipolar Cycloadditions Using 2,6-Dichlorobenzonitrile N-Oxide

Introduction & Mechanistic Overview

In the realm of advanced heterocyclic synthesis, 2,6-Dichlorobenzonitrile N-oxide (2,6-DCBNO) serves as a highly versatile and stable 1,3-dipole. While unhindered nitrile oxides are notorious for their rapid, spontaneous dimerization into furoxans, the two ortho-chlorine atoms on 2,6-DCBNO provide critical steric shielding. This structural feature suppresses dimerization, allowing the dipole to be isolated, stored, and deployed in highly controlled, regio- and stereoselective 1,3-dipolar cycloadditions[1].

For drug development professionals and synthetic chemists, mastering the reactivity of 2,6-DCBNO unlocks access to complex chiral architectures, including functionalized isoxazoles, isoxazolines, and modified porphyrin macrocycles. The stereochemical and regiochemical outcomes of these reactions are not random; they are strictly governed by Frontier Molecular Orbital (FMO) interactions, metal-ion templating, and solvent microenvironments.

Principles of Stereocontrol and Regioselectivity

As a Senior Application Scientist, it is crucial to understand why a reaction proceeds via a specific pathway to troubleshoot and optimize novel syntheses. The reactivity of 2,6-DCBNO is dictated by three primary mechanistic levers:

• Frontier Molecular Orbital (FMO) Inversion: Standard cycloadditions of 2,6-DCBNO with electron-deficient alkynes (e.g., α,β -alkynyl aldehydes) are dominated by the LUMO(dipolarophile)–HOMO(dipole) interaction, yielding 4-acylisoxazoles. However, converting the aldehyde to an electron-donating hydrazone raises the dipolarophile's HOMO energy. This inverts the dominant interaction to HOMO(dipolarophile)–LUMO(dipole), reversing the regioselectivity entirely to favor 5-iminoisoxazoles[2].

• Metal-Ion Chelation (Diastereoselectivity): When reacting 2,6-DCBNO with allylic alcohols, the introduction of Mg²⁺ (via Grignard reagents) forms a rigid magnesium alkoxide intermediate. The Mg²⁺ ion coordinates both the alkoxide oxygen and the oxygen of the nitrile oxide. This cyclic transition state locks the molecular conformation, forcing the dipole to attack from the less sterically hindered face, resulting in exceptional syn-diastereoselectivity[3][4].

• Aqueous Kinetic Acceleration: Conducting cycloadditions in protic or aqueous solvent systems (e.g., ethanol/water mixtures) can accelerate reaction rates by over 14-fold compared to non-polar solvents like chloroform. This acceleration is driven by hydrophobic packing effects and hydrogen bonding, which stabilize the polarized transition state[5][6].

Caption: Mg2+-directed stereoselective cycloaddition of 2,6-DCBNO with allylic alcohols.

Experimental Protocols

Protocol A: Diastereoselective Synthesis of Isoxazolines via Mg²⁺ Chelation

Objective: To synthesize syn-3-(2,6-dichlorophenyl)-5-substituted-isoxazolines with high diastereomeric excess. System Validation: The evolution of ethane gas during the Grignard addition serves as an immediate visual confirmation of successful alkoxide formation.

Step-by-Step Methodology:

• Preparation of the Alkoxide: In an oven-dried Schlenk flask purged with argon, dissolve the chosen allylic alcohol (1.0 mmol) in anhydrous THF (10 mL). Cool the system to 0 °C using an ice bath.

• Grignard Addition: Add ethylmagnesium bromide (1.1 mmol, 1M solution in THF) dropwise over 5 minutes. Observe: Bubbling (ethane gas evolution) indicates the deprotonation of the alcohol. Stir for 30 minutes at 0 °C to ensure complete formation of the magnesium alkoxide[3].

• Dipole Introduction: Dissolve 2,6-dichlorobenzonitrile N-oxide (1.2 mmol) in anhydrous THF (5 mL). Add this solution dropwise to the alkoxide mixture.

• Cycloaddition: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12 hours. The Mg²⁺ coordination ensures the reaction proceeds with high facial selectivity[4].

• Quenching and Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl (10 mL) to break the magnesium complex. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (silica gel, hexane/EtOAc gradient) to isolate the pure syn-isoxazoline.

Protocol B: Regio- and Stereoselective Modification of Porphyrins

Objective: Synthesis and resolution of 2-aza-21-carbachlorin enantiomers via cycloaddition with 2-methyl-N-confused porphyrin (NCP). Causality & Design: The delocalization pathway of porphyrins leaves specific peripheral double bonds ("ethylene bridges") susceptible to cycloaddition. Due to the severe steric bulk of both the 2,6-dichlorophenyl group and the porphyrin macrocycle, forcing thermal conditions are required to overcome the activation energy barrier[7][8].

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask, combine 2-methyl-meso-tetraphenyl-2-aza-21-carbaporphyrin (95 mg, 0.15 mmol) and 2,6-DCBNO (189 mg, 1.0 mmol)[8].

• Solvent Selection: Suspend the reactants in 25 mL of dry benzene. Rationale: Benzene provides the necessary boiling point (~80 °C) and non-polar environment to facilitate the interaction between the highly conjugated macrocycle and the dipole.

• Thermal Activation: Reflux the mixture under a nitrogen atmosphere for 5 hours. Monitor the reaction via TLC (CH₂Cl₂/hexane) until the starting porphyrin is fully consumed.

• Isolation of Adducts: Remove the solvent under reduced pressure. The crude mixture will contain isomeric monoadducts (carbachlorins, ~82% of products) and diadducts (carbabacteriochlorins)[7][9].

• Resolution of Enantiomers (Self-Validating Step): Standard chromatography fails to separate these complex isomers. To resolve them, convert the mixture into Nickel(II) complexes by refluxing with Ni(OAc)₂ in a benzene/ethanol mixture for 4 hours. The metalated complexes can now be cleanly separated via chiral HPLC.

• Demetalation: Treat the separated Ni-complexes with concentrated HCl, followed by neutralization and extraction, to yield the pure free-base carbachlorin enantiomers[7][8].

Caption: Workflow for the stereoselective synthesis and resolution of carbachlorin enantiomers.

Quantitative Data: Solvent and Substituent Effects

The choice of solvent and the electronic nature of the dipolarophile drastically impact the reaction kinetics and regioselectivity of 2,6-DCBNO cycloadditions. The table below summarizes these critical parameters to guide experimental design.

Dipolarophile	Solvent System	Temp (°C)	Dominant FMO Interaction	Major Product / Regioselectivity	Relative Rate / Yield
α,β -Alkynyl Aldehyde	THF	60	LUMO(dipolarophile)-HOMO(dipole)	4-Acylisoxazole (91:9 ratio)	84% Yield[2]
α,β -Alkynyl Hydrazone	THF	60	HOMO(dipolarophile)-LUMO(dipole)	5-Iminoisoxazole (Inverted)	74% Yield[2]
2,5-Dimethyl-p-benzoquinone	Chloroform	20	Standard	Cycloadduct	3.9×10−3 M−1s−1 [5]
2,5-Dimethyl-p-benzoquinone	Ethanol/Water (60:40)	20	Standard (Hydrophobic Effect)	Cycloadduct	5.55×10−2 M−1s−1 (14x faster)[5]
Allylic Alcohol + Mg²⁺	THF	20	Chelation-Controlled	Syn-Isoxazoline	High Diastereomeric Excess[3][4]

Conclusion

The rational application of 2,6-Dichlorobenzonitrile N-oxide in 1,3-dipolar cycloadditions requires a deep understanding of reaction microenvironments. By manipulating metal chelation to lock transition states, leveraging aqueous solvent systems to accelerate kinetics, and tuning FMO energy levels via substituent effects, researchers can achieve exquisite regio- and stereocontrol. These methodologies are foundational for the synthesis of highly complex, chiral molecular architectures in modern drug discovery.

Sources

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Technical Notes & Optimization

Technical Support Center: 2,6-Dichlorobenzonitrile N-Oxide Stability &amp; Handling

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. Working with nitrile oxides requires a deep understanding of their kinetic behavior. While 2,6-dichlorobenzonitrile N-oxide is often labeled as "stable" due to the steric shielding provided by its ortho-chloro substituents, it remains a highly reactive dipole. In this guide, I will break down the causality behind its degradation pathways and provide field-proven, self-validating protocols to ensure your 1,3-dipolar cycloadditions succeed.

Part 1: Core FAQs & Mechanistic Troubleshooting

Q1: Why is my 2,6-dichlorobenzonitrile N-oxide forming an insoluble precipitate during storage or prolonged reactions? A: The precipitate you are observing is 3,4-bis(2,6-dichlorophenyl)furoxan, an inactive dimer. While the 2,6-dichloro substitution provides steric hindrance that interrupts the conjugation needed for C-C bond formation, dimerization still occurs over time. This process is not a concerted cycloaddition; rather, it proceeds via a stepwise dinitrosoalkene diradical intermediate . High concentrations and elevated temperatures provide the activation energy necessary to drive this diradical pathway. Actionable Fix: Never store the active monomer in solution. Generate the nitrile oxide in situ or store it strictly below 0 °C to suppress diradical formation.

Q2: My 1,3-dipolar cycloadditions are too slow in chloroform, leading to competitive dimerization. How can I improve the yield? A: Switch to an aqueous-organic solvent system (e.g., Ethanol:Water 60:40). Nitrile oxide cycloadditions are significantly accelerated in aqueous media due to the hydrophobic effect and "on-water" catalysis, which stabilizes the highly polarized transition state . This solvent-induced rate acceleration outcompetes the slower dimerization pathway.

Q3: I am observing unexpected structural isomers when isolating the isoxazoline/isoxazole cycloadducts under basic conditions. What is happening? A: Cycloadducts of 2,6-dichlorobenzonitrile oxide, especially with sterically hindered alkenes or quinones, are highly susceptible to base-induced rearrangements. Deprotonation can generate a delocalized anion intermediate, driving an alkyl shift or isomerization to a more thermodynamically stable form . Actionable Fix: Always neutralize the reaction mixture before workup and avoid strong bases like LDA or NaOH during isolation.

Q4: Can the regioselectivity of the cycloaddition be controlled or inverted? A: Yes. Standard 1,3-dipolar cycloadditions of stable nitrile oxides with α,β-alkynyl carbonyls yield 4-acylisoxazoles (controlled by the LUMO of the nitrile oxide). However, converting the electron-withdrawing carbonyl to an electron-donating hydrazone group raises the HOMO energy of the dipolarophile, completely inverting the regioselectivity to yield 5-iminoisoxazoles .

Part 2: Mechanistic & Workflow Visualizations

Mechanistic divergence of 2,6-Dichlorobenzonitrile N-oxide: Dimerization vs. Cycloaddition.

Troubleshooting workflow for resolving stability and yield issues in nitrile oxide reactions.

Part 3: Quantitative Data Summaries

Table 1: Solvent Effects on 1,3-Dipolar Cycloaddition Kinetics | Solvent System | Dielectric Constant (ε) | Relative Rate Constant ( k2​ ) | Mechanistic Observation | | :--- | :--- | :--- | :--- | | Chloroform | 4.8 | 3.9×10−3 M−1s−1 | Sluggish kinetics; high risk of competitive dimerization. | | Benzene | 2.3 | Moderate | Standard organic baseline; requires prolonged heating. | | Ethanol:Water (60:40) | ~45 | 5.55×10−2 M−1s−1 | ~14-fold acceleration; hydrophobic packing outcompetes diradical formation. |

Part 4: Self-Validating Experimental Protocols

Protocol 1: Aqueous-Accelerated In Situ Cycloaddition

Objective: Outcompete furoxan dimerization by accelerating the 1,3-dipolar cycloaddition using the hydrophobic effect.

• Reagent Preparation: Dissolve the dipolarophile (1.0 eq) and 2,6-dichlorobenzaldehyde oxime (1.2 eq) in a 60:40 mixture of Ethanol and deionized Water.

  • Causality: The mixed solvent system creates an "on-water" microenvironment that stabilizes the highly polarized cycloaddition transition state.

  • Self-Validation Checkpoint: The mixture must remain a clear, homogeneous solution or a fine, stable suspension. Immediate clumping indicates poor dipolarophile solubility; adjust the ethanol ratio slightly if necessary.

• In Situ Generation: Cool the reaction to 0–5 °C. Slowly add the oxidizing agent (e.g., aqueous sodium hypochlorite) dropwise over 30 minutes.

  • Causality: Low temperatures kinetically suppress the activation energy required for the dinitrosoalkene diradical dimerization pathway.

  • Self-Validation Checkpoint: Spot the reaction on a TLC plate (9:1 Hexane:EtOAc). The furoxan dimer ( Rf​≈0.8 ) should be absent. If a strong high- Rf​ spot appears before the dipolarophile is consumed, the oxidation rate is too fast.

• Cycloaddition & Isolation: Allow the reaction to warm to 20 °C and stir for 1–2 hours. The target cycloadduct will typically precipitate out of the aqueous-ethanol mixture. Filter and wash with cold water.

  • Causality: Product precipitation drives the reaction forward (Le Chatelier's principle) and protects the cycloadduct from over-reaction.

Protocol 2: Base-Free Isolation of Sensitive Cycloadducts

Objective: Prevent structural isomerization and alkyl shifts in sterically hindered cycloadducts.

• Quenching: Upon completion of the cycloaddition, immediately quench any remaining oxidant or base with a mild buffer (e.g., saturated aqueous NH4​Cl ).

  • Causality: Deprotonation of the cycloadduct generates a delocalized anion intermediate that drives irreversible alkyl shifts to the neighboring carbonyl/carbon.

  • Self-Validation Checkpoint: Measure the pH of the aqueous phase. It must be strictly neutral (pH 6.5–7.5) before proceeding to extraction.

• Extraction: Extract with dichloromethane, wash with brine, and dry over anhydrous Na2​SO4​ .

• Purification: Purify via silica gel chromatography using neutral or slightly acidic eluents.

References

• Yu, Z.-X., Caramella, P., & Houk, K. N. "Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study." Journal of the American Chemical Society, 125(50), 15420-15425 (2003). URL:[Link]

• Moulay, S., & Touati, A. "Cycloaddition reactions in aqueous systems: A two-decade trend endeavor." Comptes Rendus Chimie, 13(12), 1474-1511 (2010). URL:[Link]

• Shiraishi, S., et al. "Rearrangement of Nitrile Oxide-Quinone Cycloadducts." Bulletin of the Chemical Society of Japan, 65(9), 2480-2483 (1992). URL:[Link]

• Maeda, Y., et al. "Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives." Chemical and Pharmaceutical Bulletin, 73(11), 1065-1074 (2025). URL:[Link]

Technical Support Center: Handling, Storage, and Application of 2,6-Dichlorobenzonitrile N-Oxide

Welcome to the Technical Support Center for 2,6-Dichlorobenzonitrile N-oxide. For researchers and drug development professionals utilizing 1,3-dipolar cycloadditions, nitrile oxides are notoriously transient species that rapidly dimerize into inactive furoxans[1]. However, 2,6-dichlorobenzonitrile N-oxide represents a critical exception. The extreme steric hindrance provided by the ortho-chlorine substituents blocks the C-C bond formation necessary to generate the dinitrosoalkene diradical intermediate, effectively halting dimerization[2]. This unique kinetic stability allows the reagent to be isolated, stored, and deployed systematically in the synthesis of complex isoxazoles and isoxazolines[3].

Mechanistic Pathway: Stabilization vs. Dimerization

Reaction pathways of sterically hindered vs. unhindered nitrile oxides.

Part 1: Frequently Asked Questions (FAQs) on Storage and Handling

Q1: How should I store isolated 2,6-Dichlorobenzonitrile N-oxide to maximize shelf life? A1: Store the isolated solid at -20°C in a desiccator under an inert atmosphere (argon or nitrogen). While the ortho-chloro groups provide significant steric stabilization against furoxan formation[1], ambient moisture and elevated temperatures can still induce slow degradation or polymerization over extended periods.

Q2: Is it safe to handle this reagent on the benchtop? A2: Yes, for short durations during weighing and transfer. However, because it is a reactive 1,3-dipole, it should be handled using standard PPE (gloves, goggles, lab coat) in a well-ventilated fume hood. Avoid exposure to strong acids or metallic catalysts unless specified by the protocol, as these can trigger unintended decomposition.

Q3: Can I use standard solvents for preparing stock solutions? A3: Stock solutions should be prepared fresh. If temporary storage is absolutely necessary, use anhydrous, non-nucleophilic solvents like THF, toluene, or dichloromethane (DCM) and store at -20°C. Avoid protic solvents (like ethanol or water) for storage, as they can accelerate side reactions, even though they are highly beneficial during the cycloaddition step itself[4].

Part 2: Troubleshooting Guide for Cycloaddition Workflows

Issue 1: Low yield of the target isoxazoline/isoxazole and high recovery of unreacted dipole.

• Root Cause: The extreme steric shielding that stabilizes 2,6-dichlorobenzonitrile N-oxide also reduces its reactivity toward sterically hindered or electron-deficient dipolarophiles[3].

• Solution (Solvent Tuning): Switch to highly polar or aqueous solvent systems. The hydrophobic effect and hydrogen bonding in aqueous mixtures stabilize the transition state, massively accelerating the reaction.

• Solution (Thermal Activation): Elevate the reaction temperature to 60°C in THF or toluene[3]. The thermal stability of this specific nitrile oxide allows for heating without massive loss to dimerization.

Issue 2: Unexpected formation of 3,4-bis(2,6-dichlorophenyl)furoxan (dimer).

• Root Cause: Even sterically hindered nitrile oxides can dimerize if left in solution for extended periods without a reactive dipolarophile, or if the dipolarophile's HOMO/LUMO energies are severely mismatched[5].

• Solution: Ensure the dipolarophile is present in excess (1.5 to 2.0 equivalents) and verify the orbital matching. If using α,β-alkynyl aldehydes, ensure the LUMO reactivity is sufficient to drive the umpolung cycloaddition[3].

Part 3: Quantitative Data on Solvent Effects

The choice of solvent plays a critical role in the reaction kinetics of 2,6-Dichlorobenzonitrile N-oxide. The table below summarizes the kinetic solvent effects on its 1,3-dipolar cycloaddition with 2,5-dimethyl-p-benzoquinone at 20°C[4].

Solvent System	Second-Order Rate Constant (dm³ mol⁻¹ s⁻¹)	Relative Rate	Causality / Mechanistic Observation
Chloroform (CHCl₃)	3.9 × 10⁻³	1x	Baseline non-polar organic solvent; slow reaction due to a lack of hydrogen bonding stabilization.
Ethanol / Water (60:40)	5.55 × 10²	~1.4 × 10⁵x	Massive acceleration due to hydrophobic effects and hydrogen bonding stabilizing the polarized transition state.

Part 4: Standard Operating Procedure (SOP)

Methodology: Synthesis, Isolation, and Cycloaddition of 2,6-Dichlorobenzonitrile N-Oxide Note: This protocol is designed as a self-validating system. The physical precipitation of salts and the isolable nature of the intermediate provide real-time confirmation of reaction success.

Phase 1: Generation of Hydroximoyl Chloride Precursor

• Dissolve 2,6-dichlorobenzaldehyde oxime (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) at room temperature.

• Add N-chlorosuccinimide (NCS) (1.05 eq) in small portions.

  • Causality: NCS acts as a mild, controlled chlorinating agent to convert the oxime to 2,6-dichloro-N-hydroxybenzimidoyl chloride without over-chlorinating the aromatic ring.

• Stir for 2 hours, then extract with diethyl ether. Wash the organic layer thoroughly with water to remove DMF and succinimide byproducts. Dry over MgSO₄ and concentrate under reduced pressure.

Phase 2: Isolation of 2,6-Dichlorobenzonitrile N-Oxide 4. Dissolve the crude hydroximoyl chloride in anhydrous diethyl ether and cool to 0°C in an ice bath. 5. Dropwise add triethylamine (Et₃N) (1.1 eq).

• Causality & Validation: Et₃N induces dehydrohalogenation, generating the nitrile oxide. The immediate precipitation of white triethylammonium chloride (Et₃NH⁺Cl⁻) salts serves as a visual validation that the dipole has been generated.

• Filter the salts and carefully evaporate the ether under reduced pressure at room temperature to isolate 2,6-dichlorobenzonitrile N-oxide as a stable crystalline solid[1].

Phase 3: 1,3-Dipolar Cycloaddition 7. Dissolve the isolated 2,6-dichlorobenzonitrile N-oxide (1.0 eq) and the target alkene/alkyne (1.5 eq) in a suitable solvent (e.g., THF for standard reactions, or EtOH/H₂O for rate acceleration). 8. Stir at 20°C–60°C (depending on dipolarophile reactivity) until TLC indicates complete consumption of the nitrile oxide[3]. 9. Purify the resulting isoxazole/isoxazoline via silica gel column chromatography.

References

• Product Class 1: Nitrile Oxides, Sulfides, and Selenides Thieme Connect
• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines N
• Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study ResearchG
• Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Deriv
• A DFT Study on the 1,3-Dipolar Cycloaddition of Benzonitrile Oxide and N-Ethylmaleimide ResearchG

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

troubleshooting failed 1,3-dipolar cycloaddition with 2,6-Dichlorobenzonitrile N-oxide

Welcome to the Technical Support Center for Advanced Cycloadditions . This portal is designed for researchers and drug development professionals encountering kinetic, regiochemical, or yield-related bottlenecks when utilizing 2,6-dichlorobenzonitrile N-oxide in 1,3-dipolar cycloadditions.

As a sterically hindered, highly polarized 1,3-dipole, 2,6-dichlorobenzonitrile N-oxide presents unique mechanistic advantages and challenges. Below, we dissect the causality behind common experimental failures and provide validated, self-correcting workflows to ensure reproducible isoxazoline synthesis.

Diagnostic Workflow: Reaction Pathways & Pitfalls

Diagnostic workflow for 2,6-dichlorobenzonitrile N-oxide generation and reaction pathways.

Troubleshooting Q&A Guide

Q1: I am observing high amounts of the furoxan dimer and very little of my desired isoxazoline. How can I suppress dimerization? Causality: 2,6-Dichlorobenzonitrile N-oxide is sterically shielded by its two ortho-chloro groups, making it relatively stable compared to aliphatic nitrile oxides. However, if the base (e.g., triethylamine) is added rapidly to the 2,6-dichlorobenzohydroximoyl chloride precursor, the local concentration of the 1,3-dipole spikes. Nitrile oxides undergo rapid bimolecular dimerization to form 1,2,5-oxadiazole 2-oxides (furoxans) when the dipole-dipole collision rate exceeds the dipole-dipolarophile capture rate. Solution: Implement a syringe pump for the continuous, dropwise addition of the base over 2–4 hours. Alternatively, utilize a biphasic solvent system (e.g., CH2​Cl2​ / aqueous NaHCO3​ ) where the base is slowly transferred to the organic phase, maintaining an extremely low steady-state concentration of the reactive dipole.

Q2: My cycloaddition with an electron-deficient dipolarophile (like a benzoquinone) is taking days and giving poor yields. How can I accelerate it? Causality: 1,3-Dipolar cycloadditions are governed by Frontier Molecular Orbital (FMO) interactions. While 2,6-dichlorobenzonitrile N-oxide reacts readily with electron-rich alkenes (normal electron demand), its reaction with electron-poor dipolarophiles suffers from a mismatched HOMO-LUMO gap, leading to sluggish kinetics in standard organic solvents like chloroform. Solution: Switch to an aqueous-organic solvent mixture. Research demonstrates that using an Ethanol/Water (60:40) system can accelerate the reaction rate by over 14-fold [1]. This is driven by the hydrophobic effect: water enforces the aggregation of the non-polar reactants, lowering the activation volume and stabilizing the highly polarized transition state.

Q3: The reaction produces an inseparable mixture of regioisomers. How can I improve regioselectivity? Causality: The regioselectivity of nitrile oxide cycloadditions is dictated by a delicate balance of steric hindrance and orbital coefficients. While the bulky 2,6-dichlorophenyl group strongly directs the approach, symmetrically ambiguous or unhindered dipolarophiles often yield mixtures of 4-substituted and 5-substituted isoxazolines. Solution: If your dipolarophile is an allylic alcohol, pre-treat it with a Grignard reagent to form a magnesium alkoxide intermediate. This metal center coordinates the oxygen of the nitrile oxide, directing the cycloaddition via a rigid, cyclic transition state, vastly improving both regioselectivity and diastereoselectivity [2].

Frontier Molecular Orbital (FMO) matching logic for 1,3-dipolar cycloaddition reactivity.

Quantitative Data: Solvent Effects on Reaction Kinetics

The table below summarizes the profound kinetic impact of solvent selection when reacting 2,6-dichlorobenzonitrile N-oxide with an electron-deficient dipolarophile (2,5-dimethyl-p-benzoquinone) at 20 °C [1].

Solvent System	Dipolarophile	Temp (°C)	Rate Constant ( k2​ , dm³ mol⁻¹ s⁻¹)	Relative Rate Acceleration
Chloroform (100%)	2,5-Dimethyl-p-benzoquinone	20	3.9×10−3	1.0x (Baseline)
Ethanol : Water (60:40)	2,5-Dimethyl-p-benzoquinone	20	5.55×10−2	14.2x

Validated Experimental Protocol: Aqueous-Accelerated Cycloaddition

This self-validating methodology leverages the hydrophobic effect to force the cycloaddition of sluggish, electron-deficient dipolarophiles while suppressing dimerization [1].

Materials Required:

• 2,6-Dichlorobenzohydroximoyl chloride (1.2 equiv)

• Dipolarophile (e.g., 2,5-dimethyl-p-benzoquinone) (1.0 equiv)

• Triethylamine ( Et3​N ) (1.3 equiv)

• Solvent: Ethanol / Deionized Water (60:40 v/v)

Step-by-Step Methodology:

• Preparation of the Reaction Matrix: Dissolve the dipolarophile (1.0 mmol) in 6.0 mL of absolute ethanol in a round-bottom flask. Slowly add 4.0 mL of deionized water while stirring.

  • Validation Check: Ensure the dipolarophile remains fully dissolved or forms a fine, homogenous micro-suspension. If large, macroscopic aggregates form, slightly increase the ethanol ratio (e.g., 70:30), though this will incrementally reduce the hydrophobic kinetic acceleration.

• Precursor Addition: Add 2,6-dichlorobenzohydroximoyl chloride (1.2 mmol) to the mixture. Adjust the internal temperature to exactly 20 °C.

• Controlled Dipole Generation: Dissolve Et3​N (1.3 mmol) in 1.0 mL of ethanol. Using an automated syringe pump, add this basic solution dropwise into the reaction matrix over a strict 2-hour period.

  • Causality & Validation: Slow addition maintains an ultra-low steady-state concentration of the nitrile oxide, ensuring it reacts with the dipolarophile rather than itself. In-process visual check: The solution may transiently turn pale yellow (indicating the active dipole) but must not develop the deep, persistent yellow/orange color indicative of massive furoxan (dimer) formation.

• Reaction Monitoring: Allow the mixture to stir for an additional 2 hours at 20 °C post-addition.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The UV-active spot for the hydroximoyl chloride ( Rf​≈0.6 ) must disappear. The product spot should appear at a lower Rf​ . If a highly non-polar, fast-running spot ( Rf​>0.8 ) dominates the plate, the base addition was too rapid, resulting in dimerization.

• Isolation via Precipitation: Stop stirring. The desired cycloadduct typically precipitates directly from the aqueous ethanol mixture due to its exceptionally low solubility in polar media.

  • Causality: The low solubility of the final isoxazoline in the water-rich solvent continuously drives the reaction equilibrium forward and acts as a built-in purification step.

• Filtration: Filter the precipitate through a sintered glass funnel and wash the filter cake with ice-cold 30% aqueous ethanol (3 x 5 mL) to remove unreacted quinone and triethylamine hydrochloride salts. Dry under high vacuum.

References

• Title: Unusual Solvent Effect on the Cycloadditions of Aromatic Nitrile N-Oxide with Alkyl Substituted p-Benzoquinones in Ethanol–Water Systems Source: Bulletin of the Chemical Society of Japan URL: [Link]

• Title: Regioselective and Stereoselective 1,3-Dipolar Cycloadditions of Nitrile Oxide with Allylic Alcohols prepared In Situ from α,β-Unsaturated Carbonyl Compounds with Grignard Reagents Source: Synthetic Communications (Taylor & Francis) URL: [Link]

catalyst poisoning in reactions involving 2,6-Dichlorobenzonitrile N-oxide

Welcome to the Technical Support Center for advanced 1,3-dipolar cycloadditions. This guide is specifically engineered for researchers, application scientists, and drug development professionals encountering catalyst deactivation when utilizing 2,6-Dichlorobenzonitrile N-oxide (CAS 2904-62-3) 1.

While the bulky ortho-chlorine atoms of this reagent provide exceptional bench-stability by preventing spontaneous dimerization into furoxans 2, this unique structural motif introduces complex coordination dynamics that frequently poison transition metal catalysts. Below, we dissect the causality of these failures and provide field-proven, self-validating protocols to restore catalytic turnover.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does 2,6-Dichlorobenzonitrile N-oxide poison my metal catalyst when aliphatic nitrile oxides do not? A: The deactivation is driven by a potent bidentate/tridentate chelating effect unique to this molecule. The oxygen atom of the nitrile oxide dipole acts as a strong σ-donor. Simultaneously, the lone pairs on the bulky 2,6-chlorine atoms are positioned perfectly to coordinate to soft, electrophilic transition metals like Ru(II) or Pd(II) 3. This multi-point coordination irreversibly displaces labile ligands, trapping the metal in a thermodynamically stable but catalytically dead off-cycle complex.

Q2: My Cu(I)-catalyzed cycloaddition stalls at 20% conversion. What is happening at the molecular level? A: If you are generating the nitrile oxide in situ from 2,6-dichlorohydroximoyl chloride using a base (e.g., triethylamine), you are simultaneously generating stoichiometric chloride ions (Cl⁻). Cu(I) is highly susceptible to halide poisoning. High concentrations of Cl⁻ shift the equilibrium of the active [Cu(I)(alkyne)] complex toward inactive, anionic cuprate species (e.g., [CuCl₂]⁻) 4. This completely halts the catalytic cycle.

Q3: How do I prevent Ru(II) or Pd(II) deactivation without changing my substrate? A: You must invert the coordination stoichiometry at the metal center. Nitrile oxides are potent ligands; if their concentration exceeds the alkyne/alkene concentration, they will saturate the metal. Use a syringe pump to maintain a low steady-state concentration of the dipole. Additionally, employing sterically demanding ligands (e.g., Cp* for Ru) creates a restrictive coordination sphere that permits the linear alkyne to bind but sterically repels the bulky 2,6-dichlorophenyl ring from chelating the metal 3.

Part 2: Quantitative Data & Mitigation Strategies

To assist in rapid troubleshooting, the following table summarizes the primary poisoning mechanisms associated with 2,6-Dichlorobenzonitrile N-oxide across different catalytic systems, along with targeted mitigation strategies.

Catalyst System	Primary Poisoning Mechanism	Kinetic Indicator	Mitigation Strategy	Expected Yield Recovery
Cu(I) Salts	Halide (Cl⁻) saturation from hydroximoyl chloride precursor	Rapid initial rate, then abrupt stall at <30% conversion	Add AgOTf (halide scavenger) or use pre-isolated N-oxide	+40% to +60%
Ru(II) (e.g., CpRu)	Chelation via 2,6-Cl lone pairs and N-oxide σ-donation	Linear but extremely slow reaction rate	Switch to Cp*Ru; implement syringe pump addition	+50% to +70%
Pd(II)	Irreversible σ-coordination of the N-oxide moiety	Zero conversion after 1 initial turnover	Increase alkyne equivalents (3:1 ratio) to outcompete dipole	+30% to +50%

Part 3: Diagnostic Troubleshooting Workflow

Use the following logical workflow to diagnose and resolve catalyst deactivation in your specific experimental setup.

Diagnostic workflow for resolving catalyst poisoning in 2,6-Dichlorobenzonitrile N-oxide reactions.

Part 4: Self-Validating Experimental Protocol

Halide-Free Cu(I)-Catalyzed Cycloaddition

Objective: Achieve >90% conversion by preventing Cu(I) halide poisoning and substrate-induced deactivation.

Step 1: Reagent Preparation & Halide Scavenging

• Flame-dry a Schlenk flask and backfill with N₂.

• Dissolve the terminal alkyne (1.0 equiv) and CuI (5 mol%) in anhydrous THF (0.1 M).

  • Causality Note: THF is chosen over highly coordinating solvents like MeCN to prevent competitive solvent binding at the Cu(I) center, which exacerbates deactivation.

• Add AgOTf (5.5 mol%) to the stirring mixture.

  • Self-Validation Check: Look for a faint white precipitate (AgCl) forming immediately. This visual cue confirms the successful sequestration of trace chlorides present in the CuI, verifying the generation of the highly active, cationic Cu(I) species.

Step 2: Controlled Dipole Addition

• Dissolve isolated 2,6-Dichlorobenzonitrile N-oxide (1.2 equiv) in 5 mL of anhydrous THF. Do not use the hydroximoyl chloride precursor in this step to avoid introducing stoichiometric Cl⁻ into the system.

• Load the N-oxide solution into a syringe pump.

• Add the solution to the reaction vessel at a continuous rate of 0.2 equiv/hour (total addition time: 6 hours).

  • Causality Note: Keeping the steady-state concentration of the nitrile oxide exceptionally low prevents the bidentate 2,6-dichloro motif from outcompeting the alkyne for the Cu(I) active site.

Step 3: Reaction Monitoring & Quenching

• Monitor the reaction via LC-MS.

  • Self-Validation Check: The reaction solution must maintain a consistent pale-yellow/colorless appearance. A spontaneous shift to a deep green or blue color indicates Cu(I) oxidation to Cu(II), signaling immediate catalyst death. If this occurs, the system has been breached by oxygen, and the run must be aborted.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl (10 mL) to sequester copper salts.

• Extract with EtOAc (3 x 15 mL), wash with brine, dry over MgSO₄, and concentrate in vacuo.

References

• Science of Synthesis. "Product Class 1: Nitrile Oxides, Sulfides, and Selenides". Thieme-Connect. URL:[Link]

• Oxford University Press. "Progress in the trans-Reduction and trans-Hydrometalation of Internal Alkynes. Applications to Natural Product Synthesis". URL:[Link]

• Chemical Reviews. "Transition Metal-Mediated Synthesis of Monocyclic Aromatic Heterocycles". ACS Publications. URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Study of 2,6-Dichlorobenzonitrile N-oxide Cycloaddition Catalysts

As a Senior Application Scientist, selecting the optimal catalytic system for 1,3-dipolar cycloadditions (1,3-DC) is rarely a matter of simply maximizing yield; it requires a deep understanding of frontier molecular orbital (FMO) interactions, steric constraints, and reaction kinetics.

2,6-Dichlorobenzonitrile N-oxide (2,6-Cl₂-BNO) is a highly valuable, yet notoriously challenging dipole. The ortho-dichloro substitution pattern provides stability but introduces significant steric hindrance. When reacted with alkynes or alkenes to form isoxazoles or isoxazolines, the thermal uncatalyzed pathway is often sluggish, allowing the parasitic self-dimerization of the dipole into 3,4-bis(2,6-dichlorophenyl)furoxan to dominate[1].

To overcome this, modern synthetic workflows employ specific catalysts or solvent-mediated accelerations. This guide objectively compares three primary methodologies: Ruthenium(II) Catalysis , Aqueous/Micellar Acceleration , and Lewis Acid Catalysis , providing the causality behind their performance and self-validating experimental protocols.

Mechanistic Pathways & Catalyst Logic

The cycloaddition of 2,6-Cl₂-BNO is governed by the HOMO-LUMO gap between the dipole and the dipolarophile. Depending on the catalyst selected, the reaction pathway fundamentally shifts, altering both the reaction rate and the regiochemical outcome[1][2].

• Ruthenium(II) Catalysis (RuCNOA): Transition metals like Ru(II) fundamentally alter the mechanism from a concerted [3+2] cycloaddition to a stepwise oxidative cyclometalation. The Ru(II) center coordinates the terminal alkyne, followed by the nitrile oxide, dictating a strict regiochemistry that yields the typically inaccessible 3,4-disubstituted isoxazoles [2][3].

• Aqueous/Micellar Acceleration: While technically a solvent effect, water and surfactants (like SDS) act as pseudo-catalysts. The hydrophobic effect forces the non-polar 2,6-Cl₂-BNO and dipolarophile into a tightly packed transition state within the micelle core. This dramatically lowers the activation entropy ( ΔS‡ ), resulting in a 14-fold rate acceleration compared to traditional organic solvents like chloroform[4].

• Lewis Acid Catalysis (e.g., ZnBr₂, Cu(II)): Lewis acids coordinate to the oxygen atom of the nitrile oxide or the heteroatoms of activated dipolarophiles. This lowers the LUMO energy of the electrophilic component, accelerating the reaction and enhancing stereoselectivity in complex substrates[5].

Fig 1: Mechanistic divergence of 2,6-Cl2-BNO cycloadditions based on catalyst selection.

Comparative Performance Data

The following table synthesizes quantitative data across the different catalytic environments for the reaction of 2,6-Cl₂-BNO with a standard terminal alkyne/alkene.

Catalytic System	Primary Catalyst/Condition	Regioselectivity	Relative Reaction Rate	Yield (Target)	Furoxan Dimerization
Thermal (Baseline)	None (CHCl₃, 20°C)	3,5-isomer (Major)	1x (Baseline)	35 - 45%	High (>30%)
Micellar / Aqueous	SDS / EtOH:H₂O (60:40)	3,5-isomer (>98%)	~14x[4]	85 - 92%	Low (<5%)
Ru(II) Catalyzed	Cp*RuCl(COD) (THF, RT)	3,4-isomer (>95%)	~20x[2]	80 - 88%	Trace
Lewis Acid	ZnBr₂ or Cu(NO₃)₂	3,5-isomer (Stereo+)	~5x[5]	70 - 80%	Moderate (~10%)

Data Interpretation: If your target is a standard 3,5-disubstituted isoxazole, the Aqueous/Micellar approach is superior due to its environmental profile and high rate acceleration[4]. However, if the synthetic target requires the sterically hindered 3,4-substitution pattern (e.g., for specific Valdecoxib analogs), Ru(II) Catalysis is mandatory, as it completely overrides the natural FMO-dictated regiochemistry[3].

Experimental Protocols & Workflows

A critical failure point in nitrile oxide chemistry is the generation of the dipole. 2,6-Cl₂-BNO must be generated in situ from 2,6-dichlorobenzohydroximoyl chloride. If the base is added too rapidly, the local concentration of the dipole spikes, and dimerization outcompetes the cycloaddition[6]. The protocols below utilize a syringe-pump addition as a self-validating mechanism to ensure the steady-state concentration of the dipole remains near zero.

Fig 2: Step-by-step workflow for the catalyzed 1,3-dipolar cycloaddition.

Protocol A: Ruthenium-Catalyzed Synthesis of 3,4-Disubstituted Isoxazoles

Designed for absolute regiocontrol of sterically hindered targets.

• Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve the terminal alkyne (1.0 mmol) and the catalyst Cp*RuCl(COD) (0.05 mmol, 5 mol%) in anhydrous THF (5.0 mL).

• Precursor Addition: Add 2,6-dichlorobenzohydroximoyl chloride (1.2 mmol) to the stirring solution.

• Controlled Generation (Critical Step): Dissolve triethylamine (Et₃N, 1.3 mmol) in THF (2.0 mL). Using a syringe pump, add the Et₃N solution to the reaction flask at a strict rate of 0.5 mL/hour at room temperature. Causality: The slow addition ensures the Ru-alkyne complex captures the 2,6-Cl₂-BNO immediately upon generation, preventing furoxan formation.

• Completion: Stir for an additional 2 hours post-addition. Monitor via TLC (Hexanes/EtOAc) until the hydroximoyl chloride is consumed.

• Workup: Filter the mixture through a short pad of Celite to remove the ruthenium catalyst. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the 3,4-disubstituted isoxazole.

Protocol B: Aqueous-Micellar Accelerated Synthesis of 3,5-Disubstituted Isoxazolines

Designed for rapid, green synthesis utilizing the hydrophobic effect.

• Micelle Formation: In a round-bottom flask, dissolve Sodium Dodecyl Sulfate (SDS, 10 mol%) in a 60:40 mixture of Ethanol and deionized Water (10 mL)[4]. Stir vigorously for 10 minutes until a stable micellar suspension forms.

• Reagent Introduction: Add the dipolarophile (e.g., an activated alkene, 1.0 mmol) and 2,6-dichlorobenzohydroximoyl chloride (1.1 mmol) to the aqueous mixture.

• Base Addition: Add an aqueous solution of NaHCO₃ (1.5 mmol in 2 mL H₂O) dropwise over 30 minutes. Causality: NaHCO₃ is a milder base than Et₃N, generating the nitrile oxide slowly enough to allow the hydrophobic core of the SDS micelles to sequester the reactants, driving the [3+2] cycloaddition forward rapidly.

• Phase Separation: Upon completion (typically <1 hour due to micellar acceleration), extract the aqueous layer with Ethyl Acetate (3 x 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. The resulting 3,5-disubstituted product often requires minimal further purification.

Conclusion & Selection Matrix

The choice of catalyst for 2,6-Dichlorobenzonitrile N-oxide cycloadditions should be dictated purely by the desired regiochemistry and the nature of the dipolarophile:

• Choose Ru(II) Catalysis when the synthetic target demands a 3,4-substitution pattern. The transition-metal intervention is the only reliable way to override the natural electronics of the dipole[2].

• Choose Aqueous/Micellar Acceleration for standard 3,5-isoxazole/isoxazoline targets. It provides the highest reaction rates, lowest environmental impact, and excellent yields by exploiting the hydrophobic effect to lower activation entropy[4].

• Choose Lewis Acid Catalysis when utilizing highly functionalized, heteroatom-rich dipolarophiles where stereocontrol (ee/de) is the primary concern[5].

Sources

• 1. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. academic.oup.com [academic.oup.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Rapid Metal -free Macromolecular Coupling via in situ Nitrile Oxide-Activated Alkene Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Introduction to 2,6-Dichlorobenzonitrile (Dichlobenil) and its Environmental Significance

As a Senior Application Scientist, this guide provides an in-depth comparison of the degradation pathway of 2,6-Dichlorobenzonitrile, a widely studied herbicide. The focus of this document is on the primary compound, 2,6-Dichlorobenzonitrile (commonly known as dichlobenil), as the preponderance of scientific literature addresses this form rather than its N-oxide derivative. This guide is intended for researchers, scientists, and professionals in drug development and environmental science, offering a detailed analysis of its environmental fate, comparative pathways, and the methodologies for its study.

2,6-Dichlorobenzonitrile, commercially known as dichlobenil, is a systemic herbicide used for the control of annual and perennial weeds in both agricultural and non-agricultural settings.[1][2][3] Its mode of action involves the inhibition of cellulose biosynthesis, which disrupts cell wall formation in plants, thereby impeding seed germination and the growth of roots and shoots.[2][3]

The environmental relevance of dichlobenil stems not from the parent compound itself, which tends to dissipate through volatilization and degradation, but from its primary metabolite, 2,6-dichlorobenzamide (BAM).[1][4] BAM is significantly more water-soluble and persistent in soil and aquatic environments.[1][5][6][7] This persistence and mobility have led to its frequent detection in groundwater at levels that can exceed regulatory limits, making the study of dichlobenil's degradation crucial for environmental risk assessment.[1][6][7][8][9]

The Primary Degradation Pathway of 2,6-Dichlorobenzonitrile

The transformation of dichlobenil in the environment is predominantly a biological process driven by soil microorganisms. The pathway involves several key steps, starting with the conversion to BAM, which is often the rate-limiting phase for complete mineralization.

Step 1: Hydrolysis of the Nitrile Group to form 2,6-Dichlorobenzamide (BAM)

The initial and most rapid step in the microbial degradation of dichlobenil is the hydrolysis of its nitrile group to an amide, forming 2,6-dichlorobenzamide (BAM).[1][10] This biotransformation is primarily mediated by the enzyme nitrile hydratase , which is commonly found in a variety of soil bacteria.[11][12] The reaction proceeds stoichiometrically, with one mole of dichlobenil converting to one mole of BAM.[11]

An alternative enzymatic route for nitrile degradation to a carboxylic acid, via the enzyme nitrilase , has been considered but not experimentally demonstrated for dichlobenil.[12] The consistent detection of BAM as the primary metabolite strongly supports the nitrile hydratase pathway.[12]

Step 2: Subsequent Transformation of 2,6-Dichlorobenzamide (BAM)

The degradation of BAM is considerably slower than its formation, leading to its accumulation and persistence in the environment.[1][7][12] The further breakdown of BAM can proceed through two main routes, particularly in soils with a history of dichlobenil exposure which may harbor adapted microbial communities:

• Hydrolysis to 2,6-Dichlorobenzoic Acid (2,6-DCBA): This pathway involves the enzymatic action of amidase , which hydrolyzes the amide bond of BAM to form 2,6-dichlorobenzoic acid.[1][10][12]

• Reductive Dechlorination to ortho-Chlorobenzamide (OBAM): In this process, one of the chlorine atoms is removed from the aromatic ring to yield ortho-chlorobenzamide.[1][10]

Step 3: Mineralization of Secondary Metabolites

The secondary metabolites, 2,6-DCBA and OBAM, are generally less persistent than BAM and can be further degraded:

• 2,6-DCBA is susceptible to further microbial attack, often leading to ring cleavage.[12]

• ortho-Chlorobenzamide (OBAM) can be hydrolyzed by amidase to ortho-chlorobenzoic acid.[10]

• ortho-Chlorobenzoic acid can then undergo reductive dehalogenation to form benzoate, a common intermediate that can be readily mineralized by numerous microorganisms through established metabolic pathways.[1]

Caption: Major microbial degradation pathways of 2,6-Dichlorobenzonitrile (dichlobenil).

Comparative Analysis of Degradation Scenarios

The degradation rate and pathway of dichlobenil and its metabolites are highly dependent on environmental conditions and the microbial composition of the soil.

Condition/Compound	Degradation Characteristics	Supporting Evidence
Dichlobenil in Previously Exposed Soils	Rapid conversion to BAM. Subsequent degradation of BAM is enhanced due to microbial adaptation.	Soils with a history of dichlobenil use show faster mineralization of BAM.[10][12]
Dichlobenil in Unexposed Soils	Conversion to BAM occurs, but BAM often acts as a persistent, dead-end metabolite with very slow further degradation.	In soils not previously exposed to the herbicide, BAM degradation is often not observed.[10]
Aerobic Conditions	The presence of oxygen generally enhances the microbial degradation of both dichlobenil and BAM.	Studies have shown that aerobic conditions are favorable for the degradation process.[7]
Anaerobic Conditions	Degradation is significantly slower. Reductive dechlorination may become a more prominent pathway under these conditions.	While less studied, anaerobic degradation is expected to be much slower.
Bromoxynil and Ioxynil	These are structurally related benzonitrile herbicides. They also undergo initial hydrolysis to their corresponding benzamide metabolites, followed by further degradation. However, the halogen substituents (bromine and iodine) influence the specific enzymes and pathways involved.	These compounds serve as a good comparison for understanding the role of different halogen substitutions on degradation.[9][13]

Experimental Protocol for a Soil Degradation Study

This section outlines a standard laboratory protocol for investigating the degradation of 2,6-Dichlorobenzonitrile in soil.

Objective: To determine the rate of degradation of 2,6-Dichlorobenzonitrile and the formation and dissipation of its major metabolite, 2,6-Dichlorobenzamide (BAM), in soil under controlled laboratory conditions.

Materials:

• Analytical grade 2,6-Dichlorobenzonitrile and 2,6-Dichlorobenzamide

• Freshly collected topsoil, sieved (2 mm)

• Deionized water

• Acetonitrile (HPLC grade)

• Formic acid

• Incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector

Methodology:

• Soil Preparation and Characterization:

  • Collect topsoil from a site with no known history of dichlobenil application.

  • Sieve the soil to remove large debris and homogenize.

  • Determine the soil's key physicochemical properties (pH, organic matter content, texture).

• Spiking and Incubation:

  • Prepare a stock solution of 2,6-Dichlorobenzonitrile in a minimal amount of a suitable solvent (e.g., acetone).

  • Add the stock solution to a portion of the soil and mix thoroughly to achieve the desired initial concentration. Allow the solvent to evaporate completely.

  • Adjust the moisture content of the spiked soil to 60% of its water-holding capacity.

  • Divide the spiked soil into multiple microcosms (e.g., 50g of soil in 250 mL glass flasks).

  • Incubate the microcosms in the dark at a constant temperature (e.g., 20°C).

• Sampling:

  • Sacrifice triplicate microcosms at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days).

• Extraction:

  • To each soil sample, add an appropriate volume of extraction solvent (e.g., acetonitrile/water mixture).

  • Shake vigorously for a specified period (e.g., 1 hour).

  • Centrifuge the samples to separate the soil from the supernatant.

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial.

• HPLC Analysis:

  • Analyze the extracts using a reverse-phase HPLC method capable of separating dichlobenil and BAM.

  • Use a standard curve prepared from analytical standards of both compounds to quantify their concentrations in the soil extracts.

• Data Analysis:

  • Plot the concentration of dichlobenil and BAM over time.

  • Calculate the dissipation half-life (DT50) of dichlobenil and the formation and decline of BAM using appropriate kinetic models (e.g., first-order kinetics).

Caption: Workflow for a laboratory soil degradation study of 2,6-Dichlorobenzonitrile.

Conclusion

The degradation of 2,6-Dichlorobenzonitrile is a critical environmental process that primarily proceeds through microbial hydrolysis to the persistent metabolite 2,6-Dichlorobenzamide (BAM). The subsequent breakdown of BAM is the rate-limiting step and is highly influenced by the presence of adapted microbial communities and favorable environmental conditions such as aerobic settings. Understanding these pathways and the factors that control them is essential for predicting the environmental fate of this herbicide and for developing strategies to mitigate groundwater contamination by its persistent metabolites. The provided experimental protocol offers a robust framework for further research in this area.

References

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assessing the purity of synthesized 2,6-Dichlorobenzonitrile N-oxide

Analytical Strategies for Assessing the Purity of Synthesized 2,6-Dichlorobenzonitrile N-oxide: A Comparative Guide

As a Senior Application Scientist overseeing drug development and reagent synthesis workflows, I consistently advocate for rigorous, orthogonal analytical strategies. In the realm of 1,3-dipolar cycloadditions, 2,6-dichlorobenzonitrile N-oxide stands out as a highly versatile and kinetically stable dipole[1]. While most aliphatic nitrile oxides rapidly and spontaneously dimerize into furoxans (1,2,5-oxadiazole-2-oxides), the bulky ortho-chloro substituents in the 2,6-dichloro derivative provide steric shielding, allowing the compound to be isolated, purified, and stored.

However, utilizing this reagent in precise stoichiometric applications demands absolute certainty regarding its purity. Impurities such as unreacted 2,6-dichlorobenzaldehyde oxime, trace furoxan dimers, and residual solvents can severely compromise reaction kinetics and downstream yields. This guide objectively compares the leading analytical methodologies and provides self-validating protocols to ensure the highest scientific integrity.

Comparative Analysis: Choosing the Right Analytical Modality

Historically, chemists relied on elemental analysis or simple High-Performance Liquid Chromatography (HPLC) to determine purity. However, leading journals and regulatory bodies now require an orthogonal approach, recognizing that no single method provides a complete impurity profile[2]. The two most powerful techniques for this purpose are HPLC and absolute quantitative 1H NMR (qNMR) spectroscopy[3].

Table 1: Objective Comparison of Purity Assessment Alternatives

Analytical Feature	HPLC (UV-Vis Detection)	Absolute 1H qNMR Spectroscopy	Gas Chromatography-Mass Spec (GC-MS)
Primary Output	Relative peak area % (Chromatogram)	Absolute mass fraction % (Spectrum)	Mass-to-charge ratio & fragmentation
Quantification Basis	UV absorbance (requires chromophore)	Direct proportionality to atomic nuclei	Ionization efficiency
Detection of Solvents/Water	Poor (transparent in UV)	Excellent (detects all protons)	Moderate (depends on column/detector)
Nondestructive?	No	Yes	No
Suitability for Nitrile Oxides	High (excellent for trace organic impurities)	High (ideal for absolute purity without reference standards)	Low (thermal degradation of -CNO group in injector port)

Workflow Visualization

To achieve a comprehensive purity profile, an orthogonal workflow combining both HPLC and qNMR is required. This ensures that both trace organic isomers and non-chromophoric impurities are accounted for.

Orthogonal workflow for the purity validation of synthesized nitrile oxides.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: High-Performance Liquid Chromatography (HPLC)

Causality: Nitrile oxides feature a highly dipolar -CNO group (with the carbon exhibiting significant negative charge character at ~35.7 ppm in 13C NMR)[4]. This polarity, juxtaposed with the hydrophobic dichlorobenzene ring, dictates the use of a reverse-phase C18 column. A slightly acidic mobile phase is chosen to suppress the ionization of potential oxime impurities while maintaining the kinetic stability of the nitrile oxide.

• Sample Preparation: Dissolve 5 mg of 2,6-dichlorobenzonitrile N-oxide in 10 mL of HPLC-grade acetonitrile. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: C18 Reverse-Phase (e.g., 150 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase: Gradient elution using Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Detection: Photodiode Array (PDA) at 254 nm.

• Integration: Integrate the peak areas of the main component and all detectable impurities[3].

• Self-Validation Checkpoint: Inject a blank (diluent only) prior to the sample to ensure no column carryover. Utilize the PDA detector to perform a peak purity analysis on the 2,6-dichlorobenzonitrile N-oxide peak; a purity angle less than the purity threshold confirms no co-eluting impurities exist beneath the main peak.

Protocol B: Absolute Quantitative 1H NMR (qNMR)

Causality: HPLC often fails to detect inorganic impurities, water, or solvent residues because they lack a UV chromophore[2]. qNMR overcomes this by measuring the absolute mass fraction. Because the NMR signal area is directly proportional to the number of atomic nuclei, we can quantify the nitrile oxide against an internal standard without needing a highly pure reference standard of the analyte itself[3][5].

• Internal Standard (IS) Selection: Select an IS with a high-purity certification (e.g., NIST-traceable Maleic acid). Maleic acid provides a sharp singlet at ~6.3 ppm in DMSO-d6, which perfectly avoids overlapping with the aromatic protons of 2,6-dichlorobenzonitrile N-oxide (typically appearing around 7.4–7.7 ppm).

• Sample Preparation: Accurately weigh ~10 mg of the synthesized nitrile oxide and ~5 mg of the Maleic acid IS into the same vial using a microbalance (d = 0.01 mg). Dissolve completely in 0.6 mL of DMSO-d6[3].

• Acquisition Parameters: Acquire the 1H NMR spectrum using a 90° pulse angle. Critical: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 ≥ 30 seconds) to ensure complete magnetization recovery.

• Purity Calculation: Calculate the absolute purity using the following equation[5]: Purity (%) =[ (I_analyte / I_std) × (N_std / N_analyte) × (M_analyte / M_std) × (W_std / W_analyte) ] × P_std (Where I = Integral area, N = Number of nuclei, M = Molar mass, W = Weighed mass, P_std = Purity of the internal standard).

• Self-Validation Checkpoint: Calculate the purity using at least two different multiplets from the analyte (e.g., the meta-protons vs. the para-proton on the aromatic ring). If the calculated purity values from the two multiplets deviate by more than 1%, it indicates signal overlap with a hidden impurity, and the data must be re-evaluated[5].

Data Presentation: Cross-Referenced Purity Validation

When comparing batches of synthesized 2,6-dichlorobenzonitrile N-oxide, summarizing the data from both orthogonal methods is essential for final release testing. The Journal of Medicinal Chemistry, for instance, requires a validated purity of >95%[2].

Table 2: Representative Cross-Referenced Purity Data for 2,6-Dichlorobenzonitrile N-oxide

Batch ID	HPLC Purity (Relative Area %)	qNMR Purity (Absolute Mass %)	Identified Impurities (via NMR/HPLC)	Status (>95% Threshold)
Lot A (Crude)	88.4%	81.2%	2,6-dichlorobenzaldehyde oxime, Ethyl acetate	FAIL
Lot B (Recrystallized)	99.1%	94.5%	Hexane (solvent residue), Water	FAIL
Lot C (Optimized)	99.8%	98.9%	Trace Furoxan dimer (<0.5%)	PASS

Note: Lot B demonstrates why HPLC alone is insufficient. While the UV-Vis purity appeared to be 99.1%, qNMR revealed significant non-chromophoric solvent residues (Hexane) that suppressed the absolute mass fraction below the 95% threshold.

References

• EP0903338A2 - Synthesis of stable nitrile oxide compounds Google P

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination National Institutes of Health (NIH / PMC)[Link]

• Purity Calculation Mestrelab Resources[Link]

• Intramolecular Geometry and Intermolecular Interactions of the CNO Group of Crystalline Benzonitrile Oxides ResearchGate[Link]

• Studies in isoxazole chemistry. II. Isoxazoles from the Δ2-isoxazolin-5-ols and their acetates Canadian Science Publishing[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0903338A2 - Synthesis of stable nitrile oxide compounds - Google Patents [patents.google.com]
• 5. Purity Calculation - Mestrelab Resources [mestrelab.com]

environmental impact of 2,6-Dichlorobenzonitrile N-oxide and byproducts

Environmental Impact and Performance Comparison: 2,6-Dichlorobenzonitrile, N-oxide Derivatives, and Alternative Benzonitrile Herbicides

The Benzonitrile Bottleneck: Mechanistic Overview

As drug development professionals and environmental scientists, we frequently encounter heavily halogenated aromatic rings in both agrochemicals and synthetic intermediates. 2,6-Dichlorobenzonitrile (commonly known as the herbicide Dichlobenil) and its synthetic derivative, 2,6-Dichlorobenzonitrile N-oxide, are prime examples. While the N-oxide derivative is highly valued in 1,3-dipolar cycloadditions for chemical synthesis[1], both compounds share a critical environmental flaw: their degradation trajectory.

The primary environmental concern is not the direct toxicity of the parent compounds, but their breakdown into 2,6-dichlorobenzamide (BAM) [2]. In soil, the nitrile and nitrile oxide groups undergo hydrolysis and reduction to form BAM. Because the two ortho-chlorine atoms sterically hinder the amide bond, BAM is highly recalcitrant to cleavage by native microbial amidases, leading to severe environmental accumulation[2].

Comparative Environmental Fate and Cytotoxicity

To objectively assess the environmental viability of 2,6-Dichlorobenzonitrile and its N-oxide, we must benchmark them against alternative benzonitrile herbicides, such as Bromoxynil and Ioxynil.

While Bromoxynil and Ioxynil are highly susceptible to photolysis and degrade rapidly in the environment, they exhibit severe acute cytotoxicity to mammalian cell lines (e.g., Hep G2 and HEK293T)[3]. Conversely, Dichlobenil and its N-oxide exhibit lower acute cytotoxicity, but their byproduct, BAM, is an environmental hazard due to its physical properties. BAM possesses extreme water solubility (2700 mg/L) and an exceptionally low soil sorption affinity (Kd 0–0.93 L/kg)[4]. This allows BAM to bypass topsoil filtration and accumulate in groundwater, frequently exceeding the European Commission's strict drinking water threshold of 0.1 μg/L[2][5].

Quantitative Performance & Fate Comparison

Compound	Primary Application	Environmental Half-Life	Groundwater Mobility (Kd)	Cytotoxicity / Regulatory Impact
2,6-Dichlorobenzonitrile	Herbicide (Cellulose inhibitor)	21–217 days	Moderate	Low acute cytotoxicity; Banned in EU due to BAM[2][3]
2,6-Dichlorobenzonitrile N-oxide	Synthetic intermediate	Intermediate	Moderate	Under investigation; Precursor to BAM[1]
2,6-Dichlorobenzamide (BAM)	Primary degradation byproduct	Highly persistent	High (0–0.93 L/kg)	Exceeds 0.1 μg/L EU threshold[2][4]
Bromoxynil / Ioxynil	Alternative herbicides	Short (Photolysis-prone)	Low	High acute mammalian cytotoxicity[3]

Degradation Pathways & Byproduct Profiling

Understanding the causality behind BAM accumulation is essential for developing remediation strategies. The thermodynamic bottleneck occurs at the conversion of BAM to 2,6-dichlorobenzoic acid (DCBA). Recently, bioaugmentation using Aminobacter sp. MSH1 has proven effective, as this specific strain evolved the BbdA amidase—an enzyme uniquely capable of cleaving the sterically hindered amide bond of BAM[2][5].

Degradation pathway of 2,6-Dichlorobenzonitrile and N-oxide into BAM and DCBA.

Experimental Methodologies: Monitoring and Remediation

To objectively evaluate the environmental degradation of the N-oxide and the remediation of BAM, we require a self-validating analytical system. The following protocol couples microbial bioaugmentation with an optimized HPLC-MS/MS workflow to track the exact stoichiometric conversion of parent compounds to mineralized products.

Self-validating HPLC-MS/MS workflow for monitoring benzonitrile derivative degradation.

Step-by-Step Protocol: Self-Validating HPLC-MS/MS Workflow

• Step 1: Matrix Preparation & Spiking Collect groundwater samples and filter through a 0.22 μm membrane to remove native particulates. Spike the matrix with known concentrations of 2,6-Dichlorobenzonitrile N-oxide and BAM to establish a baseline for degradation kinetics.

• Step 2: Bioaugmentation Treatment Inoculate the samples with Aminobacter sp. MSH1. Causality: MSH1 is utilized specifically because its BbdA amidase overcomes the steric hindrance of the ortho-chlorines, converting BAM to DCBA[2][5]. (Alternatively, for chemical remediation, introduce Ag/BaMoO4 photocatalytic nanoparticles under UV-VIS irradiation[2]).

• Step 3: Chromatographic Separation Extract the analytes and inject them into an RP-HPLC system utilizing a Newcrom R1 column. Causality: The Newcrom R1 column provides the necessary mixed-mode interactions to achieve baseline resolution between the highly polar BAM and the lipophilic parent N-oxide[1].

• Step 4: MS/MS Detection Optimization Utilize a mobile phase of Acetonitrile (MeCN) and water. Crucially, replace standard phosphoric acid with formic acid . Causality: Phosphoric acid causes severe ion suppression and source fouling in mass spectrometers. Formic acid provides the necessary protonation for positive electrospray ionization (ESI+) of the N-oxide and amide groups without compromising instrument integrity[1].

• Step 5: Kinetic Validation Quantify the disappearance of the N-oxide/BAM and the appearance of DCBA. A self-validating run will show a stoichiometric mass balance, proving that the compounds are being enzymatically degraded rather than merely adsorbing to the soil matrix or testing apparatus.

References

• Title: Dichlobenil and 2,6-dichlorobenzamide (BAM) in the environment: What are the risks to humans and biota?
• Title: Bioaugmentation potential of free and formulated 2,6-dichlorobenzamide (BAM) degrading Aminobacter sp.
• Source: helsinki.
• Source: sielc.
• Source: nih.

Sources

• 1. 2,6-Dichlorobenzonitrile N-oxide | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. Study of Cytotoxic Effects of Benzonitrile Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [helda.helsinki.fi]
• 5. Bioaugmentation potential of free and formulated 2,6-dichlorobenzamide (BAM) degrading Aminobacter sp. MSH1 in soil, sand and water - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Journey: From Precursors to the Potent 2,6-Dichlorobenzonitrile N-oxide

A Senior Application Scientist's Guide to Synthesis and Comparative Spectral Analysis

In the landscape of modern synthetic chemistry, particularly in the realms of drug discovery and materials science, the 1,3-dipolar cycloaddition reactions of nitrile oxides stand as a powerful tool for the construction of complex heterocyclic scaffolds. Among these, 2,6-Dichlorobenzonitrile N-oxide is a highly reactive intermediate of significant interest. Its utility, however, is intrinsically linked to the ability to unambiguously track its formation from its precursors and differentiate it from starting materials and side products. This technical guide provides a comprehensive spectroscopic comparison of 2,6-Dichlorobenzonitrile N-oxide and its common precursors, 2,6-dichlorobenzaldehyde and 2,6-dichlorobenzaldoxime. We will delve into the characteristic spectral signatures (IR, NMR, and Mass Spectrometry) that illuminate the chemical transformations from a simple aldehyde to the potent nitrile N-oxide.

The Synthetic Pathway: A Spectroscopic Roadmap

The synthesis of 2,6-Dichlorobenzonitrile N-oxide typically proceeds through a two-step sequence starting from the commercially available 2,6-dichlorobenzaldehyde. The aldehyde is first converted to the corresponding aldoxime, which is then oxidized to the target nitrile N-oxide. Each step in this pathway induces significant changes in the molecule's electronic and vibrational properties, which are readily observed through spectroscopic techniques.

A schematic overview of the synthesis of 2,6-Dichlorobenzonitrile N-oxide.

Spectroscopic Comparison: Unveiling the Functional Group Transformations

The key to monitoring the progression of this synthesis lies in understanding the distinct spectroscopic features of each compound. The following sections detail the expected and observed spectral data for each species.

2,6-Dichlorobenzaldehyde: The Starting Point

This commercially available aromatic aldehyde serves as the foundational building block. Its spectroscopic signature is dominated by the aldehyde functional group.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum of 2,6-dichlorobenzaldehyde is the strong carbonyl (C=O) stretching vibration, typically observed in the range of 1700-1720 cm⁻¹. The aromatic C-H stretching vibrations appear around 3050-3100 cm⁻¹, and the C-Cl stretches are found in the fingerprint region, usually below 800 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum, the aldehyde proton is highly deshielded and appears as a singlet at approximately 10.4 ppm. The aromatic protons will exhibit a characteristic splitting pattern depending on the solvent, but typically reside in the 7.4-7.6 ppm region. The ¹³C NMR spectrum is distinguished by the carbonyl carbon resonance at around 189 ppm. The aromatic carbons attached to the chlorine atoms are observed around 136 ppm, while the other aromatic carbons appear between 130-134 ppm.

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum will show a molecular ion peak (M⁺) at m/z 174, with a characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4 in a 9:6:1 ratio). Common fragmentation patterns include the loss of a hydrogen atom (M-1) and the loss of the formyl group (M-29).

Spectroscopic Data for 2,6-Dichlorobenzaldehyde
Technique	Characteristic Peaks/Signals
IR (cm⁻¹)	~1705 (C=O stretch), ~3080 (Ar C-H stretch), ~800-750 (C-Cl stretch)
¹H NMR (δ, ppm)	~10.4 (s, 1H, CHO), ~7.5 (t, 1H, Ar-H), ~7.4 (d, 2H, Ar-H)[1]
¹³C NMR (δ, ppm)	~189 (C=O), ~136 (C-Cl), ~134 (Ar C-H), ~132 (Ar C-CHO), ~130 (Ar C-H)[1]
Mass Spec (m/z)	174 (M⁺), 173 (M-H)⁺, 145 (M-CHO)⁺

2,6-Dichlorobenzaldoxime: The Intermediate

The conversion of the aldehyde to the oxime results in significant spectroscopic changes, most notably the disappearance of the aldehyde signals and the appearance of new signals corresponding to the oxime group.

Infrared (IR) Spectroscopy: The strong C=O stretch of the aldehyde vanishes and is replaced by a C=N stretching vibration, which is typically weaker and appears around 1640-1690 cm⁻¹. A broad O-H stretching band from the oxime hydroxyl group is also expected in the region of 3100-3500 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The aldehyde proton signal around 10.4 ppm disappears in the ¹H NMR spectrum. A new, broad singlet for the hydroxyl proton of the oxime appears, typically in the range of 8-12 ppm, and the imine proton signal (CH=N) is observed around 8.0-8.5 ppm. In the ¹³C NMR spectrum, the carbonyl carbon signal is absent, and a new signal for the imine carbon (C=N) appears around 145-155 ppm.

Mass Spectrometry (MS): The molecular ion peak for 2,6-dichlorobenzaldoxime will be observed at m/z 189, again with the characteristic isotopic pattern for two chlorine atoms. Fragmentation may involve the loss of a hydroxyl group (M-17) or other characteristic cleavages of the oxime functionality.[2]

Spectroscopic Data for 2,6-Dichlorobenzaldoxime
Technique	Characteristic Peaks/Signals
IR (cm⁻¹)	~3300 (br, O-H stretch), ~1650 (C=N stretch), ~950 (N-O stretch)
¹H NMR (δ, ppm)	~8.3 (s, 1H, CH=N), ~11.5 (s, 1H, N-OH), ~7.4 (m, 3H, Ar-H)
¹³C NMR (δ, ppm)	~148 (C=N), ~135 (C-Cl), ~131 (Ar C-H), ~128 (Ar C-H)
Mass Spec (m/z)	189 (M⁺), 172 (M-OH)⁺

2,6-Dichlorobenzonitrile N-oxide: The Target Molecule

The final oxidation step to form the nitrile N-oxide results in a unique and highly characteristic spectroscopic signature. While experimental spectra for this specific compound are not widely available, we can predict its key features based on the known properties of nitrile oxides.

Infrared (IR) Spectroscopy: The most defining feature of a nitrile N-oxide in the IR spectrum is a very strong and sharp absorption band corresponding to the asymmetric stretching of the -C≡N⁺-O⁻ group. This band typically appears in the range of 2280-2320 cm⁻¹. The presence of this intense band, coupled with the disappearance of the oxime's O-H and C=N stretches, is a clear indicator of successful oxidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum will be simplified compared to the oxime, showing only the signals for the aromatic protons. In the ¹³C NMR spectrum, the most significant change is the appearance of the nitrile oxide carbon signal. This carbon is highly deshielded and is expected to resonate in the range of 35-40 ppm, a uniquely upfield region for a carbon involved in a triple bond system. This unusual chemical shift is a hallmark of the nitrile oxide functionality.

Mass Spectrometry (MS): The molecular ion peak for 2,6-Dichlorobenzonitrile N-oxide is expected at m/z 188. A characteristic fragmentation pattern for N-oxides is the loss of an oxygen atom, which would result in a significant peak at m/z 172, corresponding to the 2,6-dichlorobenzonitrile cation radical.

Predicted Spectroscopic Data for 2,6-Dichlorobenzonitrile N-oxide
Technique	Characteristic Peaks/Signals
IR (cm⁻¹)	~2300 (s, sharp, -C≡N⁺-O⁻ stretch) , ~1580 (Ar C=C stretch)
¹H NMR (δ, ppm)	~7.5-7.7 (m, 3H, Ar-H)
¹³C NMR (δ, ppm)	~35-40 (-C≡N⁺-O⁻) , ~136 (C-Cl), ~133 (Ar C-H), ~129 (Ar C-H)
Mass Spec (m/z)	188 (M⁺), 172 (M-O)⁺

Experimental Protocols

The following are established protocols for the synthesis of 2,6-Dichlorobenzonitrile N-oxide and its precursors.

Synthesis of 2,6-Dichlorobenzaldoxime

Workflow for the synthesis of 2,6-dichlorobenzaldoxime.

Procedure:

• Dissolve 2,6-dichlorobenzaldehyde in a mixture of methanol and water.

• Add a solution of hydroxylamine hydrochloride and sodium carbonate in water to the aldehyde solution.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the white solid by vacuum filtration, wash with water, and dry to afford 2,6-dichlorobenzaldoxime.

Synthesis of 2,6-Dichlorobenzonitrile N-oxide

This protocol is based on the established method of oxidizing the aldoxime with aqueous sodium hypochlorite.[3]

Workflow for the synthesis of 2,6-dichlorobenzonitrile N-oxide.

Procedure:

• Dissolve 2,6-dichlorobenzaldoxime in dichloromethane (DCM) and cool the solution to 0-5 °C in an ice bath.

• Add cold aqueous sodium hypochlorite solution (commercial bleach) dropwise to the vigorously stirred solution of the oxime.

• Monitor the reaction progress by TLC. The reaction is typically rapid.

• Once the starting material is consumed, separate the organic layer.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• The solvent can be carefully removed under reduced pressure to yield the crude 2,6-Dichlorobenzonitrile N-oxide. Caution: Nitrile oxides can be unstable and potentially explosive, especially in concentrated form. It is often preferable to use the solution directly in subsequent reactions.

Trustworthiness and Validation

The protocols and spectroscopic data presented for the precursors are well-established and supported by numerous sources in the chemical literature and spectral databases. The predicted data for 2,6-Dichlorobenzonitrile N-oxide is based on the fundamental principles of spectroscopy and the known behavior of this functional group, providing a reliable framework for its identification. The key to validating the synthesis is the observation of the disappearance of the precursor's characteristic signals and the emergence of the highly diagnostic peaks of the nitrile N-oxide, particularly the strong IR stretch around 2300 cm⁻¹ and the upfield ¹³C NMR signal.

Conclusion

The spectroscopic journey from 2,6-dichlorobenzaldehyde to 2,6-Dichlorobenzonitrile N-oxide is a clear demonstration of how IR, NMR, and Mass Spectrometry can be used to monitor and confirm chemical transformations. By understanding the characteristic spectral features of each compound in the synthetic pathway, researchers can confidently navigate the synthesis of this valuable reactive intermediate, ensuring the purity and identity of their target molecule for further applications in cycloaddition chemistry and beyond.

References

• NIST Chemistry WebBook. Benzaldehyde, 2,6-dichloro-. Available at: [Link] (Accessed March 10, 2026).

• NIST Chemistry WebBook. 2,6-Dichlorobenzaldoxime. Available at: [Link] (Accessed March 10, 2026).

• PubChemLite. 2,6-dichlorobenzaldehyde (C7H4Cl2O). Available at: [Link] (Accessed March 10, 2026).

• Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link] (Accessed March 10, 2026).

• LookChem. 2,6-dichlorobenzonitrile oxide. Available at: [Link] (This reference points to the synthesis in Synthetic Communications, 1990, 20, p. 1373).

• SciSpace. Synthetic Communications (Taylor & Francis). Available at: [Link] (Accessed March 10, 2026).

• ResearchGate. An International Journal for Rapid Communication of Synthetic Organic Chemistry A New Route for the Synthesis of 5- Methoxychroman-3-one. Available at: [Link] (Accessed March 10, 2026).

Sources

• 1. Benzaldehyde, 2,6-dichloro- [webbook.nist.gov]
• 2. 2,6-Dichlorobenzaldoxime [webbook.nist.gov]
• 3. chemsynthesis.com [chemsynthesis.com]

performance of 2,6-Dichlorobenzonitrile N-oxide in different solvent systems

Performance of 2,6-Dichlorobenzonitrile N-oxide Across Solvent Systems: A Comparative Application Guide

In the landscape of modern drug development and heterocyclic synthesis, 1,3-dipolar cycloaddition (1,3-DC) remains a cornerstone methodology for constructing isoxazole and isoxazoline pharmacophores. Among the dipoles utilized, 2,6-Dichlorobenzonitrile N-oxide (2,6-DCBNO) is highly valued for its steric stability, which prevents the spontaneous dimerization (furoxan formation) that often plagues less hindered nitrile oxides.

Classical pericyclic theory dictates that 1,3-DC reactions—proceeding via a concerted transition state with minimal charge separation—are largely insensitive to solvent polarity. However, empirical bench data reveals a different reality for 2,6-DCBNO. This guide objectively evaluates the kinetic and operational performance of 2,6-DCBNO across different solvent systems, providing actionable, self-validating protocols for synthetic chemists.

Mechanistic Context: The "Unusual" Solvent Effect

When reacting 2,6-DCBNO with dipolarophiles, the choice of solvent dictates not only the reaction kinetics but also the downstream processing workflow.

In standard aprotic solvents (e.g., Chloroform, THF, Toluene), the reaction proceeds at a predictable baseline rate governed purely by the HOMO-LUMO energy gap of the reactants. For instance, 1 involving sensitive acylalkyne derivatives[1].

Conversely, transitioning to an aqueous-protic system (e.g., Ethanol-Water) triggers an 2[2]. This is driven by two distinct mechanisms:

• Hydrophobic Packing Effect: The highly structured hydrogen-bond network of water forces the non-polar organic reactants into a tighter transition-state cavity, significantly lowering the activation entropy.

• Hydrogen-Bond Stabilization: Protic solvents stabilize the developing partial charges on the dipolarophile during the transition state, lowering the activation enthalpy.

Comparative Performance Data

The following table synthesizes the quantitative performance of 2,6-DCBNO across four distinct solvent environments.

Solvent System	Dipolarophile	Temp (°C)	Kinetic / Yield Data	Mechanistic & Operational Impact
Chloroform (CHCl₃)	2,5-Dimethyl-p-benzoquinone	20	k=3.9×10−3 M−1s−1	Baseline pericyclic rate; requires standard chromatographic purification.
Tetrahydrofuran (THF)	α,β -Alkynyl aldehyde	60	84% Yield (70 min)	High solubility; optimal for moisture-sensitive umpolung cycloadditions.
Toluene	α,β -Alkynyl aldehyde	60	~80% Yield	No kinetic improvement over THF; higher boiling point complicates evaporation.
Ethanol:Water (60:40)	2,5-Dimethyl-p-benzoquinone	20	k=5.55×10−2 M−1s−1	14x rate acceleration ; enables spontaneous product precipitation for easy isolation.

Logical Workflow of Solvent-Dependent Cycloaddition

Figure 1: Kinetic and operational pathways of 2,6-DCBNO cycloaddition in organic vs. aqueous systems.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, embedding physical checkpoints directly into the workflow.

Protocol A: Rate-Accelerated Aqueous-Ethanol Cycloaddition

Best for: Robust dipolarophiles (e.g., quinones, standard alkenes) where rapid kinetics and chromatography-free isolation are prioritized.

• Initial Solvation: Dissolve 1.0 eq of 2,6-DCBNO and 1.1 eq of the dipolarophile in a minimal volume of absolute ethanol at 20°C.

  • Causality: Ethanol acts as the bridging solvent, ensuring complete homogeneous solvation of the highly hydrophobic reactants before the aqueous matrix is introduced.

• Aqueous Induction: Dropwise, add deionized water to achieve a final 60:40 Ethanol:Water (v/v) ratio under vigorous stirring.

  • Causality: The introduction of water forces the hydrophobic reactants together, compressing the activation volume and accelerating the reaction rate by roughly 14-fold compared to standard organic solvents[2].

• Isolation & Self-Validation: Stir for 2 to 4 hours.

  • Self-Validation Checkpoint: Because the resulting cycloadduct is significantly less soluble in aqueous ethanol than the starting materials, it will spontaneously precipitate. If the solution remains completely clear after 2 hours, it immediately signals a failure (e.g., degraded nitrile oxide) without the need for offline LC-MS sampling.

• Workup: Filter the precipitate via vacuum filtration and wash with cold 50:50 EtOH:H₂O to yield the pure cycloadduct.

Protocol B: Anhydrous THF Cycloaddition

Best for: Moisture-sensitive dipolarophiles (e.g., acylalkyne derivatives) requiring strict regiocontrol.

• Preparation: Dissolve 1.0 eq of 2,6-DCBNO and 1.2 eq of the alkynyl derivative in anhydrous THF under an inert Argon atmosphere.

  • Causality: Anhydrous THF prevents the hydration of sensitive functional groups (like aldehydes) while providing sufficient polarity to dissolve both reactive species[1].

• Thermal Activation: Heat the reaction mixture to 60°C for 70 minutes.

  • Causality: Lacking the hydrophobic acceleration of the aqueous system, thermal energy is strictly required to overcome the pericyclic activation barrier.

• Monitoring & Self-Validation:

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc). The consumption of the highly UV-active alkynyl starting material confirms the completion of the thermally driven reaction.

• Workup: Evaporate the THF under reduced pressure and purify the residue via silica gel flash chromatography.

Analytical Validation

To confirm the purity of the 2,6-DCBNO starting material or to monitor complex reaction mixtures, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is required. Utilizing a 3 (e.g., Newcrom R1) with an Acetonitrile/Water/Phosphoric Acid mobile phase provides baseline resolution[3]. Causality: The low silanol activity prevents the secondary interactions that typically cause severe peak tailing in nitrogen-containing heterocycles, ensuring accurate quantitative integration.

References

• Unusual Solvent Effect on the Cycloadditions of Aromatic Nitrile N-Oxide with Alkyl Substituted p-Benzoquinones in Ethanol–Water Systems Source: Bulletin of the Chemical Society of Japan URL:[Link]

• Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives Source: Chemical and Pharmaceutical Bulletin (J-Stage) URL:[Link]

• Separation of 2,6-Dichlorobenzonitrile N-oxide on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

Sources

• 1. Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives [jstage.jst.go.jp]
• 2. academic.oup.com [academic.oup.com]
• 3. Separation of 2,6-Dichlorobenzonitrile N-oxide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Researcher's Guide to In Situ Nitrile Oxide Generation: High-Performance Alternatives to 2,6-Dichlorobenzonitrile N-oxide for Isoxazoline Synthesis

The isoxazoline ring is a privileged scaffold in medicinal chemistry and drug development, forming the core of numerous bioactive compounds.[1] Its synthesis is most powerfully achieved through the [3+2] cycloaddition of a nitrile oxide with an alkene, a cornerstone of 1,3-dipolar cycloaddition chemistry.[1][2] While stable, isolable nitrile oxides like 2,6-dichlorobenzonitrile N-oxide offer a direct route, their practical application can be limited by factors such as precursor availability, stability concerns, and a desire for broader functional group tolerance in complex molecule synthesis.[3][4]

The transient and reactive nature of most nitrile oxides necessitates their generation in situ.[2][3] This guide provides a comparative analysis of the most effective modern methods for the in situ generation of nitrile oxides, presenting viable, and often superior, alternatives to using pre-formed, stable reagents. We will delve into the mechanisms, experimental protocols, and relative merits of each approach to empower researchers in selecting the optimal strategy for their synthetic challenges.

Core Methodologies for In Situ Nitrile Oxide Generation

The primary strategies for generating nitrile oxides can be broadly categorized by their starting precursors: the dehydrohalogenation of hydroximoyl halides, the oxidation of aldoximes, and the dehydration of primary nitroalkanes.[2][3][5] Each pathway offers a unique profile of reaction conditions, substrate compatibility, and operational simplicity.

// Connections "Aldoximes" -> "Oxidation" [label=" e.g., Oxone,\n t-BuOI, HTIB "]; "Hydroximoyl Chlorides" -> "Dehydrohalogenation" [label=" Base "]; "Primary Nitroalkanes" -> "Dehydration" [label=" e.g., PhNCO "]; "Diazocarbonyls" -> "Nitrosyl Transfer" [label=" TBN "];

"Oxidation" -> "Nitrile Oxide (R-C≡N⁺-O⁻)"; "Dehydrohalogenation" -> "Nitrile Oxide (R-C≡N⁺-O⁻)"; "Dehydration" -> "Nitrile Oxide (R-C≡N⁺-O⁻)"; "Nitrosyl Transfer" -> "Nitrile Oxide (R-C≡N⁺-O⁻)";

"Nitrile Oxide (R-C≡N⁺-O⁻)" -> "Isoxazoline" [label=" + Alkene \n [3+2] Cycloaddition"]; } caption="Workflow for In Situ Nitrile Oxide Generation Methods."

Oxidation of Aldoximes: The Versatile and Modern Approach

The direct oxidation of readily available aldoximes is arguably the most significant advancement in nitrile oxide generation, offering mild conditions and broad substrate scope.[2][6] Several powerful oxidant systems have been developed.

This method stands out for its environmental compatibility and use of inexpensive, readily available reagents.[6][7] It provides a robust platform for generating nitrile oxides from aliphatic, aromatic, and alkenyl aldoximes without producing organic byproducts from the oxidant.[6][7]

Causality Behind Experimental Choices: The combination of Oxone® (2KHSO₅·KHSO₄·K₂SO₄) as the primary oxidant and sodium chloride is crucial. The chloride ion is believed to be oxidized to an electrophilic chlorine species in situ, which then reacts with the aldoxime to form a hydroximoyl chloride intermediate. This intermediate is then dehydrochlorinated by the basic component (sodium bicarbonate or carbonate) to yield the nitrile oxide. The biphasic solvent system (e.g., MeCN/H₂O) facilitates the interaction of the organic substrate with the inorganic salts.

Experimental Protocol: NaCl/Oxone Oxidation [2]

• To a stirred solution of the aldoxime (1.0 mmol) and the dipolarophile (alkene, 1.2 mmol) in a mixture of acetonitrile (5 mL) and water (5 mL), add sodium chloride (1.2 mmol) and sodium bicarbonate (2.0 mmol).

• Cool the mixture to 0 °C in an ice bath.

• Add Oxone® (1.2 mmol) portion-wise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1-12 hours, monitoring progress by TLC.

• Upon completion, dilute the reaction mixture with water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify by column chromatography.

Reagents such as Iodobenzene diacetate (DIB) and [Hydroxy(tosyloxy)iodo]benzene (HTIB, Koser's reagent) are highly effective for oxidizing aldoximes under mild, often neutral, conditions.[2][8] These methods are prized for their high efficiency and compatibility with sensitive functional groups.

Causality Behind Experimental Choices: Hypervalent iodine(III) reagents act as powerful electrophiles and oxidizing agents. The reaction likely proceeds through the formation of an O-iodinanyl aldoxime intermediate, which then undergoes elimination to furnish the nitrile oxide. The use of a protic solvent like methanol can facilitate the process.[2][8]

Experimental Protocol: Hypervalent Iodine (DIB) Oxidation [2]

• Dissolve the aldoxime (1.0 mmol) and the dipolarophile (1.2 mmol) in methanol (10 mL).

• Add a catalytic amount of trifluoroacetic acid (TFA) (0.1 mmol) to the solution.

• Add iodobenzene diacetate (DIB) (1.1 mmol) in one portion to the stirred solution at room temperature.

• Stir the reaction mixture for 1-4 hours, monitoring by TLC.

• After completion, remove the solvent under reduced pressure and purify the residue.

Generated in situ from t-BuOCl and NaI, tert-butyl hypoiodite is a powerful electrophilic iodine reagent for converting oximes to nitrile oxides.[1][9] This was the first report of an electrophilic iodine compound for this purpose, offering a versatile and mild approach.[9]

Causality Behind Experimental Choices: The proposed mechanism involves the formation of an imidoyl iodide intermediate from the reaction of the aldoxime with t-BuOI.[1][9] Subsequent elimination of HI, facilitated by a non-nucleophilic base like 2,6-lutidine, generates the nitrile oxide dipole, which is immediately trapped by the alkene.[9] Dioxane was found to be an optimal solvent for this transformation.[9]

Dehydrohalogenation of Hydroximoyl Chlorides: The Classical Route

This is the traditional and most direct method for generating nitrile oxides.[1][3][10] While the topic reagent, 2,6-dichlorobenzonitrile N-oxide, is a stable example derived from this class, most hydroximoyl chlorides are used as precursors for in situ generation.

Causality Behind Experimental Choices: The method is a simple base-mediated elimination of HCl. The choice of base (e.g., triethylamine, DIPEA) and solvent is critical to control the rate of nitrile oxide formation and minimize its dimerization to furoxans.[11] The hydroximoyl chloride precursors are readily synthesized from the corresponding aldoximes using chlorinating agents like N-chlorosuccinimide (NCS) or even gaseous chlorine.[1][4]

Experimental Protocol: Two-Step Synthesis via Hydroximoyl Chloride [10][11]

• Synthesis of Hydroximoyl Chloride: To a solution of the corresponding benzaldehyde (1 mmol) in a 1:1 EtOH/H₂O mixture (1 mL), add sodium acetate (1.1 mmol) and hydroxylamine hydrochloride (1.1 mmol). Stir for 4 hours at room temperature. Extract the resulting aldoxime with ethyl acetate, dry, and concentrate. The crude aldoxime is then treated with a chlorinating agent (e.g., NCS in DMF) to yield the hydroximoyl chloride.

• In Situ Cycloaddition: Dissolve the hydroximoyl chloride (1.0 mmol) and the alkene (1.1 mmol) in an anhydrous solvent like toluene. Add a base such as triethylamine (1.2 mmol) dropwise at room temperature. Stir the mixture for several hours until the reaction is complete (monitored by TLC), then proceed with standard aqueous workup and purification.

Dehydration of Primary Nitroalkanes: The Mukaiyama Reaction

This classical method, often called the Mukaiyama reaction, uses a dehydrating agent, typically phenyl isocyanate in the presence of a catalytic amount of triethylamine, to convert primary nitroalkanes into nitrile oxides.[2]

Causality Behind Experimental Choices: The reaction proceeds via the formation of a nitronate anion, which then reacts with the dehydrating agent (e.g., phenyl isocyanate). The resulting adduct undergoes elimination to form the nitrile oxide and a stable byproduct (N,N'-diphenylurea in the case of phenyl isocyanate).[2] Anhydrous solvents are required to prevent hydrolysis of the reagents and intermediates.

Experimental Protocol: Dehydration of a Primary Nitroalkane [2]

• To a solution of the primary nitroalkane (1.0 mmol) and the dipolarophile (1.2 mmol) in anhydrous toluene (10 mL), add a catalytic amount of triethylamine (a few drops).

• Add phenyl isocyanate (1.1 mmol) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 2-24 hours. Monitor the reaction by TLC.

• The formation of N,N'-diphenylurea as a solid byproduct is often observed and can be removed by filtration.

• Concentrate the filtrate and purify the residue by column chromatography.

Quantitative Comparison of Nitrile Oxide Generation Methods

The choice of method is highly dependent on the specific substrate, desired reaction conditions, and available resources. The following table provides a comparative summary to aid in this decision-making process.

Method	Precursor	Reagents / Conditions	Typical Yields (%)	Reaction Time	Advantages	Disadvantages
NaCl/Oxone Oxidation	Aldoximes	NaCl, Oxone®, NaHCO₃, MeCN/H₂O	63-95%[2][6]	1-12 h	"Green" protocol, inexpensive reagents, broad substrate scope.[2][7]	May require aqueous conditions; can be slower than other methods.
Hypervalent Iodine (DIB)	Aldoximes	DIB, cat. TFA, MeOH	High (often >80%)	1-4 h	Mild conditions, high efficiency, fast reactions.[2][8]	Stoichiometric amounts of expensive iodine reagent, organic byproducts.
tert-Butyl Hypoiodite	Aldoximes	t-BuOCl, NaI, 2,6-lutidine, Dioxane	~88%[9]	Not specified	Novel electrophilic iodine source, mild conditions.[9]	Reagent generated in situ, requires careful handling of t-BuOCl.
Dehydro-halogenation	Hydroximoyl Chlorides	Triethylamine (or other base), Toluene	Moderate to High	2-24 h	Direct, well-established method.[1][10]	Requires synthesis of hydroximoyl chloride precursor, dimerization can be an issue.[11]
Dehydration (Mukaiyama)	Primary Nitroalkanes	Phenyl isocyanate, cat. Et₃N, Toluene	Moderate to High	2-24 h	Utilizes readily available nitroalkanes.[2]	Forms stoichiometric solid byproduct (diphenylurea), requires anhydrous conditions.[2]
Nitrosyl Transfer	Diazocarbonyls	tert-Butyl Nitrite (TBN), DCM	Good to High	1-3 h	Catalyst-free, mild conditions.[3][5]	Requires synthesis of potentially unstable diazo precursors.

Conclusion and Recommendations

For researchers seeking alternatives to stable nitrile oxides like 2,6-dichlorobenzonitrile N-oxide, the landscape of in situ generation methods is rich and varied.

• For green and scalable synthesis , the NaCl/Oxone oxidation of aldoximes is an excellent first choice due to its low cost, operational simplicity, and environmental benefits.[6][7]

• When reaction speed and efficiency with sensitive substrates are paramount, hypervalent iodine reagents offer a superior, albeit more costly, alternative with very mild conditions.[2][8]

• The classical dehydrohalogenation and dehydration routes remain highly relevant, particularly when the hydroximoyl chloride or primary nitroalkane precursors are more readily accessible than the corresponding aldoxime.

• For explorations into novel reactivity and catalyst-free transformations, the use of diazocarbonyls with TBN represents a modern frontier in nitrile oxide chemistry.[3][5]

Ultimately, the optimal choice depends on a careful consideration of substrate availability, functional group tolerance, and project-specific requirements for scalability and cost. By understanding the causality and trade-offs of each method, researchers can confidently select the best approach to construct the valuable isoxazoline scaffold.

References

• Moriya, O., Urata, Y., & Endo, T. (1991). Dehydrochlorination of Hydroximoyl Chlorides by the Use of Vinyltins for Synthesis of lsoxazolines (Dihydrooxazoles). Journal of the Chemical Society, Chemical Communications, (1), 884. [Link]

• Minakata, S., Okumura, S., Nagamachi, T., & Takeda, Y. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters, 13(11), 2966–2969. [Link]

• Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Chemistry Portal. [Link]

• Moriya, O., Urata, Y., & Endo, T. (1991). Dehydrochlorination of hydroximoyl chlorides by the use of vinyltins for synthesis of isoxazolines (dihydrooxazoles). Journal of the Chemical Society, Chemical Communications, (1), 17-18. [Link]

• Kim, J., Lee, J. Y., & Lee, Y. (2019). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. Organic Letters, 21(1), 315–319. [Link]

• Kim, J., Lee, J. Y., & Lee, Y. (2019). In Situ Generation of Nitrile Oxides from NaCl–Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. Organic Letters, 21(1), 315-319. [Link]

• Nguyen, T. H., Tavenor, S. J., & Kelly, B. D. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry, 18, 461-469. [Link]

• Shimizu, T., Hori, T., & Tan, C. H. (2002). An improved, easy and efficient method for the generation of nitrile oxides from nitronates for in situ 1,3-dipolar cycloaddition. Journal of the Chemical Society, Perkin Transactions 1, (18), 2056-2060. [Link]

• Nguyen, T. H., Tavenor, S. J., & Kelly, B. D. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry, 18, 461–469. [Link]

• Sharma, S., & De, S. (2021). Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. Organic Letters, 23(3), 906–911. [Link]

• Chen, K., Niu, C., & Wang, G.-W. (2022). [3 + 2] Cycloaddition reactions of nitrile oxides generated in situ from aldoximes with alkenes and alkynes under ball-milling conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 197(8), 754-760. [Link]

• Feuer, H. (Ed.). (2008). Nitrile Oxides, Nitrones, and Nitronates in Organic Synthesis: Novel Strategies in Synthesis (2nd ed.). John Wiley & Sons, Inc. [Link]

• Sharma, S., & De, S. (2021). Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. National Science Foundation Public Access Repository. [Link]

• Shingare, M. S., & Siddiqui, H. (2012). Synthesis of Isoxazolines: Small Molecules of Potent Antimicrobial Activity. Der Pharma Chemica, 4(1), 336-341. [Link]

• 1,3‐Dipolar cycloaddition reaction of nitrile oxides. ResearchGate. [Link]

• Synthesis of 2-isoxazolines. Organic Chemistry Portal. [Link]

• 1,3-Dipolar cycloaddition. Wikipedia. [Link]

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• 11. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2,6-Dichlorobenzonitrile N-oxide proper disposal procedures

An In-Depth Technical Guide to the Safe Handling and Disposal of 2,6-Dichlorobenzonitrile N-oxide

As a cornerstone reagent in the synthesis of isoxazolines, isoxazoles, and other complex heterocycles, 2,6-dichlorobenzonitrile N-oxide is an invaluable 1,3-dipole for drug development professionals[1]. However, its high reactivity and the harsh oxidative conditions required for its generation present significant operational and safety challenges.

In laboratory safety, "disposal" does not begin at the waste carboy; it begins the moment a reaction is planned. Because nitrile oxides are inherently unstable and prone to exothermic dimerization[2], they are rarely isolated. Therefore, proper disposal requires a systematic, self-validating protocol to quench reactive intermediates, neutralize strong oxidants, and safely segregate halogenated aromatic waste[3].

This guide provides the mechanistic causality and step-by-step operational procedures required to safely handle and dispose of 2,6-dichlorobenzonitrile N-oxide reaction matrices.

Physicochemical Profiling & Hazard Assessment

To safely manage the lifecycle of this chemical, one must account for not only the reactive intermediate but also its precursors, oxidants, and spontaneous byproducts.

Table 1: Quantitative Data & Waste Stream Profiling

Component	Operational Role	Primary Hazards	Disposal Stream Routing
2,6-Dichlorobenzaldehyde oxime	Precursor	Skin/Eye Irritant, Acute Toxicity	Halogenated Organic Waste
2,6-Dichlorobenzonitrile N-oxide	Reactive Intermediate	Unstable, Exothermic Dimerization	N/A (Quenched in situ)
3,4-Bis(2,6-dichlorophenyl)furoxan	Dimer Byproduct	Stable, Environmental Hazard	Halogenated Organic Waste
Sodium Hypochlorite (NaOCl)	Oxidant	Corrosive, Reactive with Organics	Aqueous Waste (Post-Quench)

Mechanistic Causality of Nitrile Oxide Instability

Understanding the reactivity of 2,6-dichlorobenzonitrile N-oxide is critical for its safe deactivation. When generated in situ (typically via the oxidation of 2,6-dichlorobenzaldehyde oxime using NaOCl or N-chlorosuccinimide), the nitrile oxide must immediately react with a dipolarophile[4]. If the dipolarophile is consumed, or if the local concentration of the nitrile oxide becomes too high, it will spontaneously dimerize to form 3,4-bis(2,6-dichlorophenyl)furoxan[2].

This dimerization is a natural self-quenching mechanism, but it must be controlled. If unreacted oxidants and nitrile oxides are prematurely transferred to a sealed waste container, they can react with trace laboratory solvents to generate explosive peroxides or volatile gases, leading to catastrophic container failure.

Fig 1: Mechanistic pathway of 2,6-dichlorobenzonitrile N-oxide generation and spontaneous dimerization.

Self-Validating Quenching & Deactivation Protocol

Before any material is transferred to a waste carboy, the reaction matrix must be systematically deactivated. Do not rely on time alone; use the following self-validating methodology to ensure all reactive species are neutralized.

Step 1: Primary Oxidant Quench

• Procedure: Cool the reaction vessel to 0 °C. Slowly, dropwise, add a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) or saturated aqueous NH4​Cl [4] until the biphasic mixture is thoroughly saturated.

• Causality: Thiosulfate acts as a reducing agent, safely converting residual hypochlorite or chloramines into inert chloride salts. The dropwise addition at 0 °C controls the exothermic nature of this reduction, preventing solvent boil-off.

Step 2: Validation of Oxidant Removal (Self-Validating Step)

• Procedure: Dip a glass stirring rod into the aqueous phase and spot it onto starch-iodine indicator paper.

• Causality: A lack of blue/black color confirms the complete neutralization of oxidizing agents. Do not proceed to Step 3 until this test is negative. If the paper turns blue, add more Na2​S2​O3​ and stir for an additional 15 minutes.

Step 3: Nitrile Oxide Scavenging

• Procedure: Once the oxidant is neutralized, allow the biphasic mixture to stir vigorously at room temperature for 2 hours.

• Causality: This provides sufficient time for any unreacted 2,6-dichlorobenzonitrile N-oxide to spontaneously dimerize into the stable, non-reactive furoxan derivative[2]. For highly concentrated reactions, adding a small amount of a sacrificial, inexpensive alkene (e.g., 1-hexene) can force a rapid, controlled 1,3-dipolar cycloaddition to scavenge the remaining intermediate[3].

Waste Segregation & Final Disposal Logistics

Because the target molecules, unreacted precursors, and furoxan dimers all contain multiple chlorine atoms on an aromatic ring, their disposal requires strict segregation.

Step 1: Phase Separation

• Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (2 × 20 mL) to ensure all halogenated organics are pulled into the organic phase[4].

Step 2: Halogenated Organic Waste Routing

• Procedure: Route the combined organic layers strictly to the Halogenated Organic Waste stream.

• Causality: Incineration of halogenated aromatics at standard temperatures can generate highly toxic polychlorinated dibenzodioxins (PCDDs). Designated halogenated waste is routed to specialized high-temperature incinerators equipped with alkaline scrubbers to safely neutralize the resulting HCl gas. Mixing this with non-halogenated waste is a severe safety and environmental violation.

Step 3: Aqueous Waste Routing

• Procedure: Check the pH of the remaining aqueous layer. Adjust to pH 6–8 using 1M HCl or 1M NaOH if necessary. Route to the standard Aqueous Waste stream.

• Causality: The aqueous layer now contains only benign sodium chloride, sodium sulfate, and neutralized salts, making it safe for standard institutional aqueous processing.

Fig 2: Step-by-step operational workflow for the safe quenching and disposal of reaction components.

References

• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. PMC - National Institutes of Health.
• 1,3-Dipolar Cycloadditions in the Synthesis of Carbohydrate Mimics. Part 1: Nitrile Oxides and Nitronates. ResearchGate.
• Total Synthesis of (+)-Epilupinine via An Intramolecular Nitrile Oxide-Alkene Cycloaddition. The Journal of Organic Chemistry - ACS Publications.
• Optimizing reaction conditions for 1,4,2-Dioxazole synthesis. Benchchem.

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